AS1842856

Core Science & Biosynthesis

AS1842856: A Selective FOXO1 Inhibitor for Research and Drug Development

An In-depth Technical Guide

Abstract

AS1842856 is a potent and selective, cell-permeable small molecule inhibitor of the Forkhead box protein O1 (FOXO1) transcription factor. FOXO1 is a key regulator of numerous cellular processes, including metabolism, cell cycle, apoptosis, and stress resistance. Dysregulation of FOXO1 activity is implicated in a variety of diseases, including metabolic disorders like type 2 diabetes and various cancers. This technical guide provides a comprehensive overview of AS1842856, including its mechanism of action, selectivity, and effects on key signaling pathways. Detailed experimental protocols and quantitative data are presented to facilitate its use in research and drug development.

Introduction

Forkhead box O (FOXO) transcription factors are a family of proteins that act as downstream effectors of the insulin and growth factor signaling pathways.[1] Among the four members in mammals (FOXO1, FOXO3a, FOXO4, and FOXO6), FOXO1 is extensively studied for its pivotal role in glucose and lipid metabolism, as well as in the regulation of cell fate.[2][3] In the absence of insulin signaling, FOXO1 is active and translocates to the nucleus, where it promotes the transcription of genes involved in gluconeogenesis and cell cycle arrest.[3] Upon insulin stimulation, FOXO1 is phosphorylated by Akt, leading to its exclusion from the nucleus and subsequent degradation, thereby inhibiting its transcriptional activity.[4]

AS1842856 was identified as a selective inhibitor of FOXO1 transcriptional activity.[5] It directly binds to the active, dephosphorylated form of FOXO1, preventing its interaction with DNA and subsequent gene transcription.[5] This inhibitory action makes AS1842856 a valuable tool for investigating the physiological and pathological roles of FOXO1 and a potential therapeutic agent for diseases driven by aberrant FOXO1 activity.

Chemical and Physical Properties

AS1842856 is a quinolone derivative with the following properties:

Property	Value	Reference
IUPAC Name	5-amino-7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
Molecular Formula	C₁₈H₂₂FN₃O₃
Molecular Weight	347.38 g/mol
CAS Number	836620-48-5
Appearance	Solid
Purity	≥98% (HPLC)
Solubility	DMSO: 5 mg/mL

Mechanism of Action and Selectivity

AS1842856 functions as a direct inhibitor of FOXO1. It selectively binds to the dephosphorylated, active form of FOXO1, thereby blocking its transcriptional activity.[5] It does not bind to the Ser256-phosphorylated, inactive form of FOXO1.[5]

Quantitative Inhibition Data

The inhibitory activity and selectivity of AS1842856 have been characterized in various assays.

Parameter	Value	Cell Line/System	Reference
FOXO1 IC₅₀ (Transcriptional Activity)	33 nM	HepG2 cells	[5]
FOXO3a Inhibition (at 100 nM AS1842856)	3%	HepG2 cells	[6]
FOXO4 Inhibition (at 100 nM AS1842856)	20%	HepG2 cells	[6]
PEPCK mRNA Inhibition IC₅₀	37 nM	Fao cells	[7]
G6Pase mRNA Inhibition IC₅₀	130 nM	Fao cells	[7]
Glucose Production Inhibition IC₅₀	43 nM	Fao cells	[7]

Off-Target Activity: GSK3 Inhibition

Recent studies have revealed that AS1842856 also exhibits inhibitory activity against Glycogen Synthase Kinase 3 alpha and beta (GSK3α/β).[8][9][10] A kinome scan demonstrated that at a concentration of 100 nM, AS1842856 significantly inhibits GSK3A and GSK3B.[8]

Kinase	% Inhibition (at 100 nM AS1842856)	Reference
GSK3A	>70%	[8]
GSK3B	>70%	[8]

This off-target activity should be considered when interpreting experimental results, as GSK3 is also a key regulator of many cellular processes, including those influenced by FOXO1.

Signaling Pathways and Cellular Effects

AS1842856 modulates several key signaling pathways through its inhibition of FOXO1.

Insulin Signaling and Glucose Metabolism

FOXO1 is a central node in the insulin signaling pathway, regulating hepatic glucose production. AS1842856 mimics the effect of insulin by inhibiting FOXO1, leading to the downregulation of gluconeogenic genes such as G6Pase and PEPCK.[2]

Insulin signaling pathway and FOXO1 inhibition by AS1842856.

Apoptosis in Cancer Cells

In certain cancer cell types, such as glioblastoma and basal-like breast cancer, FOXO1 can promote cancer cell survival. Inhibition of FOXO1 by AS1842856 has been shown to induce apoptosis by upregulating pro-apoptotic genes like FAS and BIM.[11][12][13]

Induction of apoptosis by AS1842856 through FOXO1 inhibition.

Experimental Protocols

The following are detailed protocols for key experiments involving AS1842856.

Western Blotting for Phosphorylated FOXO1

This protocol is for the detection of phosphorylated FOXO1 in cell lysates.

5.1.1. Nuclear and Cytoplasmic Extraction [7][14][15][16][17]

• Harvest approximately 4 x 10⁷ cells by centrifugation at 1000 rpm for 5 minutes.

• Wash the cell pellet gently with ice-cold PBS.

• Resuspend the pellet in 5 pellet volumes of cytoplasmic extraction (CE) buffer (10 mM HEPES, 60 mM KCl, 1 mM EDTA, 0.075% (v/v) NP-40, 1 mM DTT, 1 mM PMSF, pH 7.6) supplemented with protease and phosphatase inhibitors.

• Incubate on ice for 3 minutes to lyse the cell membrane.

• Centrifuge at 1000-1500 rpm for 4 minutes at 4°C. The supernatant contains the cytoplasmic extract.

• Wash the nuclear pellet with CE buffer without NP-40.

• Resuspend the nuclear pellet in 1 pellet volume of nuclear extraction (NE) buffer (20 mM Tris-Cl, 420 mM NaCl, 1.5 mM MgCl₂, 0.2 mM EDTA, 25% (v/v) glycerol, 1 mM PMSF, pH 8.0) with protease and phosphatase inhibitors.

• Incubate on ice for 10 minutes with periodic vortexing.

• Centrifuge at maximum speed for 10 minutes at 4°C. The supernatant is the nuclear extract.

• Determine protein concentration of both extracts using a Bradford assay.

5.1.2. Western Blot Procedure

• Denature 20-30 µg of protein extract by boiling in Laemmli sample buffer for 5 minutes.

• Separate proteins on a 10% SDS-PAGE gel.

• Transfer proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-FOXO1 (e.g., Ser256) and total FOXO1 overnight at 4°C. (Consult antibody datasheet for recommended dilution).

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

Clonogenic Assay

This assay assesses the effect of AS1842856 on the long-term survival and proliferation of cancer cells.[11]

• Plate single-cell suspensions of cancer cells in 6-well plates at a low density (e.g., 500-1000 cells/well, density should be optimized for each cell line).

• Allow cells to attach overnight.

• Treat cells with various concentrations of AS1842856 (e.g., 0.1, 0.5, 1 µM) or vehicle control (DMSO).

• Incubate the plates for 7-14 days, depending on the cell line's growth rate, until visible colonies are formed.

• Fix the colonies with a solution of 1:7 acetic acid/methanol.

• Stain the colonies with 0.5% crystal violet solution.

• Wash the plates with water and allow them to air dry.

• Count the number of colonies (typically containing >50 cells).

In Vitro Kinase Assay for GSK3 Inhibition[9][19][20][21]

This assay measures the inhibitory effect of AS1842856 on GSK3 activity.

• Prepare a reaction mixture containing recombinant GSK3β enzyme, a specific substrate (e.g., a phosphopeptide), and kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT).

• Add varying concentrations of AS1842856 or a known GSK3 inhibitor (e.g., CHIR-99021) to the reaction mixture.

• Initiate the kinase reaction by adding ATP (at a concentration close to its Km for GSK3β).

• Incubate the reaction at 30°C for a defined period (e.g., 30 minutes).

• Stop the reaction and measure the amount of ADP produced using a commercial kit (e.g., ADP-Glo™ Kinase Assay), which correlates with kinase activity.

• Calculate the IC₅₀ value for AS1842856.

Summary and Future Directions

AS1842856 is a well-characterized, potent, and selective inhibitor of FOXO1, a critical transcription factor in metabolism and cancer. Its ability to modulate key signaling pathways, such as insulin signaling and apoptosis, makes it an invaluable tool for researchers. The discovery of its off-target effects on GSK3 highlights the importance of comprehensive inhibitor characterization. Future research should continue to explore the therapeutic potential of AS1842856 in various disease models, taking into account its dual inhibitory activity. The detailed protocols and data presented in this guide are intended to support and accelerate these research endeavors.

References

• 1. FoxO integration of insulin signaling with glucose and lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FoxO1 integrates insulin signaling to VLDL production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. AS 1842856 | Other Transcription Factors | Tocris Bioscience [tocris.com]
• 7. biomol.com [biomol.com]
• 8. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of AS1842856 as a novel small-molecule GSK3α/β inhibitor against Tauopathy by accelerating GSK3α/β exocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Nuclear & Cytoplasmic Extract Protocol | Rockland [rockland.com]
• 15. Nuclear extraction and fractionation protocol | Abcam [abcam.com]
• 16. med.upenn.edu [med.upenn.edu]
• 17. bitesizebio.com [bitesizebio.com]

The Role of AS1842856 in Autophagy Suppression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

AS1842856 is a potent and selective small molecule inhibitor of the transcription factor Forkhead Box O1 (FOXO1). Emerging evidence has highlighted a significant role for AS1842856 in the suppression of autophagy, a fundamental cellular process for degradation and recycling of cellular components. This technical guide provides an in-depth overview of the mechanism of action of AS1842856 in autophagy modulation, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of cell biology, pharmacology, and drug development who are interested in the therapeutic potential of targeting the FOXO1-autophagy axis.

Introduction to AS1842856 and Autophagy

Autophagy is a highly conserved catabolic process that plays a critical role in cellular homeostasis by degrading and recycling damaged organelles and long-lived proteins. The process is initiated by the formation of a double-membraned vesicle, the autophagosome, which engulfs cytoplasmic cargo and subsequently fuses with the lysosome to form an autolysosome, where the contents are degraded. Dysregulation of autophagy has been implicated in a wide range of human diseases, including cancer, neurodegenerative disorders, and metabolic diseases.

AS1842856 is a cell-permeable compound that has been identified as a specific inhibitor of FOXO1, a key transcription factor that integrates insulin signaling with the regulation of various cellular processes, including metabolism, cell cycle, and stress resistance.[1] Notably, AS1842856 has been shown to suppress autophagy, positioning it as a valuable tool for studying the role of FOXO1 in this pathway and as a potential therapeutic agent for diseases where autophagy is aberrantly upregulated.

Mechanism of Action: Inhibition of FOXO1-Mediated Autophagy

AS1842856 exerts its autophagy-suppressive effects by directly inhibiting the transcriptional activity of FOXO1.[1] FOXO1, upon activation, translocates to the nucleus and binds to the promoter regions of a multitude of autophagy-related genes (ATGs), thereby driving their expression and promoting autophagic activity.

AS1842856 directly binds to the active, unphosphorylated form of FOXO1, preventing its interaction with DNA and subsequent transactivation of target genes.[1] This leads to a downstream reduction in the expression of essential autophagy proteins, ultimately resulting in the suppression of the autophagic process.

Key FOXO1 Target Genes in Autophagy

Several key genes involved in different stages of the autophagy pathway are under the transcriptional control of FOXO1. By inhibiting FOXO1, AS1842856 effectively downregulates the expression of these genes, leading to a comprehensive suppression of autophagy. These target genes include:

• MAP1LC3B (LC3B): Encodes a crucial protein for autophagosome elongation and maturation.

• GABARAPL1: A member of the Atg8 family, involved in autophagosome biogenesis.[2]

• BECN1 (Beclin 1): A key component of the class III phosphatidylinositol 3-kinase (PI3K) complex, which is essential for the initiation of autophagosome formation.

• ATG12: An ubiquitin-like protein that conjugates with ATG5, forming a complex necessary for autophagosome elongation.

• BNIP3: A pro-autophagic protein that can induce autophagy, particularly mitophagy (the selective degradation of mitochondria).

Quantitative Data on AS1842856-Mediated Autophagy Suppression

The inhibitory effect of AS1842856 on autophagy has been quantified in various cellular and in vivo models. The following tables summarize the key quantitative data available in the literature.

Parameter	Value	Cell/System	Reference
IC50 for FOXO1 Inhibition	33 nM	In vitro	[1]
Effective Concentration	0.1 µM	3T3-L1 adipocytes	[3]
Effective Concentration	1.0 µM	3T3-L1 preadipocytes	[1]

Table 1: Potency and Effective Concentrations of AS1842856

Experimental Model	AS1842856 Concentration	Effect on Autophagy Markers	Reference
3T3-L1 adipocytes	0.1 µM	Attenuated p62 degradation	[3]
db/db mice	Not specified	Decreased LC3-II/LC3-I ratio in heart tissue	[4]
Adipose tissue explants	Not specified	Increased p62 levels, indicating autophagy suppression	[3]

Table 2: Effects of AS1842856 on Autophagy Markers

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the impact of AS1842856 on autophagy.

Western Blotting for LC3-II and p62/SQSTM1

Western blotting is a standard technique to monitor autophagy by detecting changes in the levels of key autophagy-related proteins, namely the conversion of LC3-I to the lipidated, autophagosome-associated form LC3-II, and the degradation of the autophagy receptor p62/SQSTM1.

Materials:

• Cells or tissue lysates treated with AS1842856 or vehicle control.

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• BCA protein assay kit.

• SDS-PAGE gels (e.g., 4-20% gradient gels).

• PVDF or nitrocellulose membranes.

• Transfer buffer.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies:

  • Rabbit anti-LC3B (1:1000 dilution).

  • Mouse anti-p62/SQSTM1 (1:1000 dilution).

  • Mouse anti-β-actin (1:5000 dilution, as a loading control).

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse).

• Enhanced chemiluminescence (ECL) substrate.

• Imaging system.

Protocol:

• Cell Lysis: Lyse cells or tissues in ice-cold lysis buffer.

• Protein Quantification: Determine protein concentration using the BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE: Separate proteins on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of LC3-II and p62 to the loading control. A decrease in the LC3-II/LC3-I ratio and an accumulation of p62 are indicative of autophagy suppression.

Immunofluorescence for LC3 Puncta Formation

Immunofluorescence microscopy allows for the visualization and quantification of autophagosomes, which appear as distinct puncta when stained for LC3.

Materials:

• Cells grown on coverslips and treated with AS1842856 or vehicle control.

• 4% paraformaldehyde (PFA) in PBS.

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS).

• Blocking solution (e.g., 5% BSA in PBS).

• Primary antibody: Rabbit anti-LC3B (1:200 dilution).

• Fluorescently labeled secondary antibody (e.g., Alexa Fluor 488 anti-rabbit).

• DAPI for nuclear counterstaining.

• Antifade mounting medium.

• Fluorescence microscope.

Protocol:

• Cell Fixation: Fix the cells with 4% PFA for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Permeabilization: Permeabilize the cells with permeabilization buffer for 10 minutes.

• Washing: Repeat the washing step.

• Blocking: Block the cells with blocking solution for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the primary antibody overnight at 4°C.

• Washing: Wash the cells three times with PBS.

• Secondary Antibody Incubation: Incubate the cells with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Washing: Repeat the washing step.

• Counterstaining: Stain the nuclei with DAPI for 5 minutes.

• Mounting: Mount the coverslips onto microscope slides using antifade mounting medium.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. Autophagosomes will appear as green puncta. Quantify the number of LC3 puncta per cell. A decrease in the number of puncta in AS1842856-treated cells compared to the control indicates autophagy suppression.

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the signaling pathways involved in AS1842856-mediated autophagy suppression.

Caption: Mechanism of AS1842856-mediated autophagy suppression via FOXO1 inhibition.

Caption: Experimental workflow for assessing autophagy by Western blotting.

Conclusion

AS1842856 is a valuable pharmacological tool for the investigation of FOXO1-mediated cellular processes, including autophagy. Its ability to potently and selectively inhibit FOXO1 provides a means to dissect the intricate signaling networks that govern autophagy. The data and protocols presented in this guide offer a comprehensive resource for researchers seeking to utilize AS1842856 in their studies of autophagy and related diseases. Further research is warranted to fully elucidate the therapeutic potential of targeting the FOXO1-autophagy axis with inhibitors like AS1842856 in various pathological contexts.

References

• 1. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 2. Insulin Inhibits Autophagy by Inhibiting the Binding of FoXO1 to the Promoter Region of GABARAPL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methods for the Detection of Autophagy in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FOXO3 induces FOXO1-dependent autophagy by activating the AKT1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Cell-Permeable Properties and Intracellular Activity of AS1842856

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the small molecule inhibitor AS1842856, with a primary focus on its cell-permeable nature and its mechanism of action within the cellular environment. AS1842856 is widely recognized as a potent, cell-permeable inhibitor of the Forkhead box protein O1 (FOXO1) transcription factor, a key regulator of diverse cellular processes including metabolism, cell cycle, and apoptosis.[1][2][3] Its ability to cross the cell membrane is fundamental to its utility as a research tool and its potential therapeutic applications in diseases such as diabetes, obesity, and cancer.[2][4][5]

Cell Permeability of AS1842856

AS1842856 is consistently described in scientific literature as a cell-permeable small molecule.[1][2] This characteristic is evidenced not by explicit permeability coefficient data, which is not extensively published, but by the wealth of experimental data demonstrating its activity in a variety of intact cell-based assays. The molecule's ability to elicit specific intracellular responses, such as inhibiting the transcriptional activity of nuclear factors and modulating cytoplasmic signaling cascades across numerous cell lines, serves as functional proof of its capacity to traverse the plasma membrane and reach its intracellular targets.[1][2][5]

Intracellular Mechanism of Action

Once inside the cell, AS1842856 exerts its effects primarily by targeting key nodes in critical signaling pathways.

• Primary Target: FOXO1: The principal mechanism of AS1842856 is the direct binding to the active, dephosphorylated form of FOXO1.[1] This interaction allosterically inhibits the ability of FOXO1 to bind to its consensus DNA sequences, thereby blocking the transcription of its target genes.[6] It is highly selective for FOXO1, with significantly lower activity against other FOXO isoforms like FOXO3a and FOXO4.[1]

• Secondary Target: GSK3: More recent investigations have revealed that AS1842856 also functions as a direct inhibitor of Glycogen Synthase Kinase 3 (GSK3).[4][7] This off-target activity contributes to its cytotoxic effects in certain cancer cells, particularly B-cell acute lymphoblastic leukemia (B-ALL), by leading to the stabilization of proteins like β-catenin (CTNNB1).[4]

Signaling Pathways Modulated by AS1842856

The intracellular engagement of FOXO1 and GSK3 by AS1842856 results in the modulation of several downstream signaling pathways.

AS1842856 cell permeation and FOXO1 inhibition pathway.

References

• 1. selleckchem.com [selleckchem.com]
• 2. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of autoreactive CD4 T cells by FoxO1 signaling in CNS autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

AS1842856: A Technical Analysis of its Impact on Gluconeogenesis and Glucose Metabolism

Executive Summary

AS1842856 is a potent, cell-permeable small molecule inhibitor of the Forkhead Box O1 (FoxO1) transcription factor.[1][2] FoxO1 is a critical downstream effector in the insulin signaling pathway and a key regulator of hepatic glucose production.[3][4] In states of insulin resistance and type 2 diabetes, elevated FoxO1 activity contributes significantly to hyperglycemia by promoting the expression of gluconeogenic enzymes.[5][6] AS1842856 directly binds to the active, unphosphorylated form of FoxO1, inhibiting its transcriptional activity and subsequently suppressing hepatic gluconeogenesis.[1][2] This guide provides a comprehensive technical overview of the mechanism of action of AS1842856, its effects on glucose metabolism, quantitative efficacy data, and detailed experimental methodologies relevant to its study.

Introduction: FoxO1 in Glucose Homeostasis

The Forkhead Box O1 (FoxO1) transcription factor is a central node in the integration of insulin signaling with metabolic regulation.[7] In the liver, FoxO1 directly binds to the promoter regions of genes encoding key gluconeogenic enzymes, namely Glucose-6-Phosphatase (G6Pase) and Phosphoenolpyruvate Carboxykinase (PEPCK), driving their transcription.[4][7]

Under normal physiological conditions, insulin signaling leads to the activation of Akt (Protein Kinase B), which phosphorylates FoxO1.[4][8] This phosphorylation event promotes the translocation of FoxO1 from the nucleus to the cytoplasm, where it is sequestered and eventually degraded, thus terminating its transcriptional activity and suppressing hepatic glucose production.[4][8] In insulin-resistant states, this regulatory mechanism is impaired. FoxO1 remains dephosphorylated and active within the nucleus, leading to sustained expression of G6Pase and PEPCK and contributing to the excessive hepatic glucose output characteristic of type 2 diabetes.[6]

AS1842856: Mechanism of Action

AS1842856, with the chemical name 5-amino-7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, functions as a direct inhibitor of FoxO1.[7][9] Unlike insulin, which promotes the nuclear exclusion of FoxO1, AS1842856 acts by binding to the active (dephosphorylated) form of FoxO1 within the nucleus.[1][2] This binding is thought to interfere with the interaction between FoxO1 and its DNA binding sites on the promoters of target genes, thereby blocking FoxO1-mediated transactivation.[7][10]

Signaling Pathway

The inhibitory action of AS1842856 occurs downstream of the canonical insulin-Akt signaling cascade. By directly targeting nuclear FoxO1, it effectively mimics the downstream effects of insulin on gluconeogenic gene expression, but through an insulin-independent mechanism.

Caption: AS1842856 inhibits active nuclear FoxO1, blocking gluconeogenic gene transcription.

Effects on Gluconeogenesis and Glucose Metabolism

By inhibiting FoxO1, AS1842856 effectively suppresses hepatic gluconeogenesis.[9] This is achieved through the significant downregulation of G6Pase and PEPCK mRNA levels in liver cells.[7]

• In Vitro: In rat hepatoma (Fao) cells, AS1842856 inhibits glucose production and reduces the mRNA levels of key gluconeogenic enzymes in a dose-dependent manner.[1][2]

• In Vivo: Oral administration of AS1842856 to diabetic db/db mice leads to a marked decrease in fasting plasma glucose levels.[5][9] This effect is directly linked to the inhibition of hepatic gluconeogenic gene expression.[9] Notably, the compound does not significantly affect fasting glucose levels in normal mice, suggesting a primary effect on pathological, dysregulated gluconeogenesis.[9] Furthermore, treatment with AS1842856 suppresses the rise in blood glucose following a pyruvate tolerance test, a direct measure of the body's capacity for gluconeogenesis.[4][9]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the potency, selectivity, and efficacy of AS1842856 from preclinical studies.

Table 1: In Vitro Potency and Selectivity of AS1842856

Parameter	Assay System	IC₅₀ Value	Selectivity Profile (at 0.1 µM)	Citation(s)
FoxO1 Transactivation	HepG2 Reporter Assay	33 nM	70% inhibition of FoxO1	[1][2][11]
FoxO3a Transactivation	HepG2 Reporter Assay	>1 µM	3% inhibition of FoxO3a	[2][11]
FoxO4 Transactivation	HepG2 Reporter Assay	>1 µM	20% inhibition of FoxO4	[2][11]
Glucose Production	Rat Hepatoma (Fao) Cells	43 nM	-	[2]
PEPCK mRNA Expression	Rat Hepatoma (Fao) Cells	37 nM	-	[2]
G6Pase mRNA Expression	Rat Hepatoma (Fao) Cells	130 nM	-	[2]

Table 2: In Vivo Efficacy of AS1842856

Animal Model	Dose & Route	Treatment Duration	Key Outcomes	Citation(s)
Diabetic db/db Mice	100 mg/kg, p.o.	3 doses over 26 hours	Drastic decrease in fasting plasma glucose; Significant inhibition of hepatic G6Pase and PEPCK mRNA.	[2][9]
Normal & db/db Mice	Not specified	Acute	Suppressed plasma glucose increase during a pyruvate tolerance test.	[9]
Lean Mice	30 µg/g (30 mg/kg), i.p.	Acute	Eliminated 5'-AMP-induced hepatic gluconeogenesis during a pyruvate tolerance test.	[4]

Key Experimental Protocols

FoxO1 Transactivation Reporter Assay

• Objective: To quantify the inhibitory effect of AS1842856 on FoxO1 transcriptional activity.

• Cell Line: Human hepatoma cells (e.g., HepG2) are commonly used due to their relevance to liver metabolism.[1]

• Methodology:

  • Cells are transiently co-transfected with a FoxO1 expression vector and a reporter plasmid. The reporter plasmid contains a luciferase gene under the control of a promoter with multiple insulin response elements (IREs), the DNA sequences to which FoxO1 binds.

  • Post-transfection, cells are incubated with varying concentrations of AS1842856 or a vehicle control (e.g., DMSO). Insulin may be used as a positive control for FoxO1 inhibition.

  • After the incubation period (e.g., 24 hours), cells are lysed, and luciferase activity is measured using a luminometer.

  • Luciferase activity is normalized to a co-transfected control plasmid (e.g., expressing Renilla luciferase) or total protein concentration to account for variations in transfection efficiency and cell number.

  • The IC₅₀ value is calculated by plotting the percentage of inhibition against the log concentration of AS1842856.

Hepatic Glucose Production Assay

• Objective: To measure the direct effect of AS1842856 on gluconeogenesis in a cellular model.

• Cell Line: Rat hepatoma cells (e.g., Fao).[2]

• Methodology:

  • Fao cells are seeded in culture plates and grown to confluence.

  • Cells are serum-starved for a defined period (e.g., 1-2 hours) to synchronize them.

  • The culture medium is replaced with a glucose-free medium (e.g., Krebs-Ringer bicarbonate buffer) containing gluconeogenic precursors, such as sodium lactate and sodium pyruvate.

  • Cells are treated with various concentrations of AS1842856 or a vehicle control for a specified duration (e.g., 4-8 hours).

  • At the end of the incubation, the medium is collected, and the concentration of glucose is measured using a commercially available glucose oxidase assay kit.

  • Results are normalized to the total cellular protein content in each well.

In Vivo Pyruvate Tolerance Test (PTT)

• Objective: To assess the effect of AS1842856 on in vivo hepatic gluconeogenesis.

• Animal Model: Normal (e.g., ICR) or diabetic (e.g., db/db) mice.[4][9]

• Methodology:

  • Mice are fasted overnight (e.g., 16-24 hours) to deplete glycogen stores, making blood glucose levels primarily dependent on gluconeogenesis.

  • A baseline blood glucose measurement is taken from the tail vein (Time 0).

  • AS1842856 or a vehicle control is administered via the desired route (e.g., intraperitoneal injection, oral gavage).

  • After a short period to allow for drug absorption (e.g., 30-60 minutes), an intraperitoneal injection of sodium pyruvate (e.g., 2 g/kg body weight) is administered.[4]

  • Blood glucose levels are subsequently measured at regular intervals (e.g., 15, 30, 60, 90, and 120 minutes) post-pyruvate injection.

  • The data is plotted as blood glucose concentration versus time, and the area under the curve (AUC) is calculated to quantify the total glucose excursion.

Caption: General experimental workflow for an in vivo pyruvate tolerance test with AS1842856.

Considerations and Off-Target Effects

While AS1842856 has been a valuable tool for studying FoxO1, it is crucial for researchers to be aware of potential limitations. Some studies have suggested that AS1842856 may exert FoxO1-independent, or "off-target," effects.[12][13] For instance, one report indicated that AS1842856 also possesses inhibitory activity against GSK3α/β.[9] Another study comparing AS1842856 to a newer, more selective compound found that some effects of AS1842856 persisted in FoxO1-deficient cells, confirming off-target activities.[12][13] These findings underscore the importance of using multiple validation methods, such as genetic knockdown or knockout of FoxO1, to confirm that an observed effect is truly mediated by FoxO1 inhibition.

Conclusion

AS1842856 is a potent inhibitor of FoxO1 that effectively suppresses hepatic gluconeogenesis by downregulating the expression of G6Pase and PEPCK. Its ability to lower fasting blood glucose in diabetic animal models highlights the therapeutic potential of targeting FoxO1 for the treatment of type 2 diabetes.[5][9] The data and protocols presented in this guide offer a technical foundation for researchers and drug development professionals investigating the role of FoxO1 in metabolic disease and evaluating the therapeutic utility of its inhibitors. Future work should continue to focus on developing inhibitors with enhanced selectivity to minimize potential off-target effects.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]
• 3. A Review of FoxO1-Regulated Metabolic Diseases and Related Drug Discoveries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An insulin-independent mechanism for transcriptional regulation of Foxo1 in type 2 diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | FoxO1 as a tissue-specific therapeutic target for type 2 diabetes [frontiersin.org]
• 6. FoxO1 as a tissue-specific therapeutic target for type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Insulin Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 9. researchgate.net [researchgate.net]
• 10. ashpublications.org [ashpublications.org]
• 11. AS 1842856 | Other Transcription Factors | Tocris Bioscience [tocris.com]
• 12. researchgate.net [researchgate.net]
• 13. FOXO1 inhibition synergizes with FGF21 to normalize glucose control in diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]

AS1842856: A Technical Guide to its Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

AS1842856 is a potent and selective small-molecule inhibitor of the Forkhead box O1 (Foxo1) transcription factor.[1][2][3] By directly binding to the active, unphosphorylated form of Foxo1, AS1842856 effectively blocks its transcriptional activity, leading to a range of biological effects.[1][4] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and diverse biological activities of AS1842856. Detailed experimental protocols for key assays and visualizations of relevant signaling pathways are included to facilitate further research and drug development efforts. Notably, recent studies have revealed that AS1842856 also exhibits off-target activity as a direct inhibitor of glycogen synthase kinase 3 (GSK3), contributing to its cytotoxic effects in certain cancer models.[5][6]

Chemical Structure and Physicochemical Properties

AS1842856, with the IUPAC name 5-Amino-7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, is a quinolone derivative.[7] Its chemical identifiers and physicochemical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	5-Amino-7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	[7]
CAS Number	836620-48-5	[3]
Molecular Formula	C₁₈H₂₂FN₃O₃	[3]
Molecular Weight	347.38 g/mol	[7]
SMILES	CCN1C=C(C(=O)C2=C1C=C(C(=C2N)F)NC3CCCCC3)C(=O)O	[7]
InChI	InChI=1S/C18H22FN3O3/c1-2-22-9-11(18(24)25)17(23)14-13(22)8-12(15(19)16(14)20)21-10-6-4-3-5-7-10/h8-10,21H,2-7,20H2,1H3,(H,24,25)	[7]
Solubility	Soluble in DMSO (up to 5 mg/mL)	[7]
Storage	Store at -20°C	[2]

Biological Activity and Quantitative Data

AS1842856 is a cell-permeable inhibitor that potently blocks the transcriptional activity of Foxo1 with an IC₅₀ of 33 nM.[7] It demonstrates selectivity for Foxo1 over other Foxo isoforms, such as Foxo3a and Foxo4.[2] The compound has been shown to modulate various cellular processes, including gluconeogenesis, adipogenesis, apoptosis, and autophagy.[1][2][8] Recent evidence also points to its role as a direct inhibitor of GSK3.[5][6]

In Vitro Activity

Target/Process	Cell Line	Assay	IC₅₀ / Effect	Reference
Foxo1	HepG2	Luciferase Reporter Assay	33 nM	[7]
Foxo3a	HepG2	Luciferase Reporter Assay	> 1 µM	[2]
Foxo4	HepG2	Luciferase Reporter Assay	> 1 µM	[2]
Foxo1-mediated promoter activity	HepG2	Luciferase Reporter Assay	70% inhibition at 100 nM	[7]
Foxo3-mediated promoter activity	HepG2	Luciferase Reporter Assay	3% inhibition at 100 nM	[2]
Foxo4-mediated promoter activity	HepG2	Luciferase Reporter Assay	20% inhibition at 100 nM	[2]
PEPCK mRNA	Fao rat hepatoma	qRT-PCR	IC₅₀ = 37 nM	[7]
G6Pase mRNA	Fao rat hepatoma	qRT-PCR	IC₅₀ = 130 nM	[7]
Glucose Production	Fao rat hepatoma	Glucose Assay	IC₅₀ = 43 nM	[7]
GSK3β	-	In vitro kinase assay	IC₅₀ = 8.2 nM	[9]
Adipogenesis	3T3-L1	Oil Red O staining	Almost complete suppression at 1.0 µM	[8]
Apoptosis	Glioblastoma & Breast Cancer Cells	Annexin V/PI Staining	Increased apoptosis at 1 µM	[10]

In Vivo Activity

Animal Model	Treatment	Effect	Reference
Diabetic db/db mice	100 mg/kg, p.o.	Drastic decrease in fasting plasma glucose	[3]
Normal and db/db mice	100 mg/kg, p.o.	Suppression of pyruvate-induced hyperglycemia	[3]

Signaling Pathways and Experimental Workflows

AS1842856 Inhibition of the PI3K/Akt/Foxo1 Signaling Pathway

The diagram below illustrates the canonical PI3K/Akt signaling pathway leading to the phosphorylation and inactivation of Foxo1. AS1842856 directly binds to the unphosphorylated, active form of Foxo1 in the nucleus, preventing its transcriptional activity and subsequent downstream effects on gluconeogenesis and apoptosis.

References

• 1. Targeting FoxO1 with AS1842856 suppresses adipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FoxO1 is a critical regulator of M2-like macrophages activation in allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of novel forkhead box O1 inhibitors for treating type 2 diabetes: improvement of fasting glycemia in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 9. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of AS1842856 on Adipogenesis and Fat Cell Differentiation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

AS1842856, a potent and selective inhibitor of the transcription factor Forkhead Box O1 (FoxO1), has emerged as a significant modulator of adipogenesis. This technical guide provides an in-depth analysis of the molecular mechanisms through which AS1842856 impacts fat cell differentiation. By targeting FoxO1, AS1842856 orchestrates a downstream cascade of events that ultimately leads to the suppression of adipogenesis. This is primarily achieved through the downregulation of key adipogenic regulators, including Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and a subsequent reduction in the expression of mitochondrial proteins essential for adipocyte maturation. Furthermore, AS1842856 has been shown to influence autophagy and the formation of lipid droplets. This guide will detail the experimental protocols used to elucidate these effects and present the quantitative data that substantiates the inhibitory role of AS1842856 in fat cell development. The information presented herein is intended to serve as a comprehensive resource for researchers in the fields of metabolic disease, obesity, and drug discovery.

Introduction

Adipogenesis, the process of preadipocyte differentiation into mature adipocytes, is a fundamental biological process that plays a crucial role in energy homeostasis. Dysregulation of adipogenesis is a hallmark of obesity and associated metabolic disorders, including type 2 diabetes. The Forkhead Box O1 (FoxO1) transcription factor is a key regulator of numerous cellular processes, including metabolism, cell cycle, and apoptosis. In the context of adipogenesis, FoxO1's role is complex, acting as both a positive and negative regulator at different stages of differentiation.

AS1842856 has been identified as a potent and selective small molecule inhibitor of FoxO1, with an IC50 of 33 nM.[1] Its ability to specifically target FoxO1 makes it an invaluable tool for dissecting the intricate role of this transcription factor in adipogenesis. This guide will explore the multifaceted impact of AS1842856 on fat cell differentiation, focusing on its mechanism of action, experimental validation, and the quantitative effects observed on key molecular markers.

Mechanism of Action of AS1842856 in Adipogenesis

The primary mechanism by which AS1842856 inhibits adipogenesis is through the direct inhibition of FoxO1's transcriptional activity. This targeted inhibition sets off a signaling cascade that disrupts the normal progression of preadipocyte differentiation.

Downregulation of PPARγ

Peroxisome Proliferator-Activated Receptor gamma (PPARγ) is considered the master regulator of adipogenesis. Its expression is essential for the terminal differentiation of fat cells. Studies have shown that in fully differentiated, mature adipocytes, the expression of PPARγ is approximately 10-fold greater than in pre-adipocytes.[2] Treatment of preadipocytes with AS1842856 during differentiation leads to a significant suppression of PPARγ expression.[2] This loss of PPARγ function is a major contributor to the AS1842856-induced inhibition of adipogenesis.[2]

Reduction of Mitochondrial Proteins

Mitochondrial biogenesis and function are critical for adipocyte differentiation and the metabolic activity of mature fat cells. AS1842856 treatment has been demonstrated to interfere with mitochondrial protein expression. Specifically, the levels of mitochondrial complex I (C1) and complex III (C3) are substantially reduced in the presence of the inhibitor.[2] This impairment of mitochondrial machinery further contributes to the suppression of adipogenesis.

Modulation of Autophagy and Lipid Droplet Formation

Recent evidence suggests a role for the FoxO1-autophagy axis in regulating adipogenesis and lipid droplet (LD) growth. AS1842856 has been shown to potently suppress autophagy and the expression of Fat Specific Protein 27 (FSP27), a key regulator of LD formation and growth.[3][4] In terminally differentiated adipocytes, AS1842856 treatment leads to a significant reduction in FSP27 levels and smaller lipid droplet size.[3]

The signaling pathway illustrating the mechanism of action of AS1842856 is depicted below:

AS1842856 Signaling Pathway in Adipogenesis Inhibition.

Quantitative Data on the Effects of AS1842856

The inhibitory effects of AS1842856 on adipogenesis have been quantified through various in vitro experiments. The following tables summarize the key findings.

Table 1: Inhibitory Activity of AS1842856

Target	IC50	Cell Line	Reference
FoxO1	33 nM	HepG2	[1]

Table 2: Effect of AS1842856 on Adipogenic Markers

Marker	Treatment	Effect	Cell Line	Reference
PPARγ	AS1842856 (days 0-12)	Significantly suppressed	3T3-L1	[2]
Adiponectin	AS1842856 (days 0-12)	Barely detected	3T3-L1	[2]
Mitochondrial Complex I (C1)	AS1842856	24% reduction (P < 0.05)	3T3-L1	[2]
Mitochondrial Complex III (C3)	AS1842856	46% reduction (P < 0.01)	3T3-L1	[2]
FSP27	AS1842856	Potently suppressed	3T3-L1	[3]
Beclin 1 (Autophagy marker)	AS1842856	Lowered level	3T3-L1	[3]
p62 (Autophagy marker)	AS1842856	Increased abundance	3T3-L1	[3]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to characterize the effects of AS1842856 on adipogenesis.

3T3-L1 Preadipocyte Culture and Differentiation

The 3T3-L1 cell line is a widely used model for studying adipogenesis.

• Cell Culture: 3T3-L1 preadipocytes are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Induction of Differentiation: To induce differentiation, 3T3-L1 cells are grown to confluence. Two days post-confluence (Day 0), the medium is replaced with a differentiation cocktail containing DMEM with 10% FBS, 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin.

• Maintenance: After 48 hours (Day 2), the differentiation medium is replaced with DMEM containing 10% FBS and 10 µg/mL insulin. This medium is refreshed every two days until the cells are fully differentiated (typically Day 8-12).

• AS1842856 Treatment: For inhibitor studies, AS1842856 is added to the culture medium at the desired concentration at specified time points during the differentiation process.

The experimental workflow for 3T3-L1 differentiation and AS1842856 treatment is outlined in the diagram below:

Experimental Workflow for 3T3-L1 Adipogenesis and AS1842856 Treatment.

Oil Red O Staining for Lipid Accumulation

Oil Red O staining is a qualitative and quantitative method to assess the accumulation of lipid droplets in mature adipocytes.

• Fixation: Differentiated 3T3-L1 cells are washed with phosphate-buffered saline (PBS) and then fixed with 10% formalin for at least 1 hour.

• Staining: The fixed cells are washed with water and then stained with a freshly prepared Oil Red O solution (0.5% Oil Red O in isopropanol, diluted with water) for 10-15 minutes.

• Visualization: The cells are washed with water to remove excess stain and then visualized under a microscope. Lipid droplets will appear as red-stained vesicles.

• Quantification: To quantify lipid accumulation, the Oil Red O stain is eluted from the cells using isopropanol, and the absorbance of the eluate is measured at a wavelength of 510 nm.

Western Blot Analysis

Western blotting is used to determine the protein levels of key adipogenic markers.

• Protein Extraction: Cells are washed with cold PBS and then lysed in RIPA buffer containing protease and phosphatase inhibitors. The total protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated with primary antibodies against target proteins (e.g., PPARγ, mitochondrial complex proteins, FSP27, β-actin) overnight at 4°C.

• Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Densitometry analysis is performed to quantify the protein expression levels, which are typically normalized to a loading control like β-actin.

Conclusion

AS1842856 serves as a powerful chemical probe for investigating the role of FoxO1 in adipogenesis. The data clearly demonstrates that inhibition of FoxO1 by AS1842856 potently suppresses fat cell differentiation. This is achieved through a multi-pronged mechanism involving the downregulation of the master adipogenic regulator PPARγ, the reduction of essential mitochondrial proteins, and the modulation of autophagy and lipid droplet formation. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers to further explore the therapeutic potential of targeting the FoxO1 pathway in the context of obesity and metabolic diseases. The continued investigation into the effects of AS1842856 will undoubtedly provide deeper insights into the complex regulatory networks governing adipogenesis.

References

• 1. Targeting FOXO1 as an option to treat obesity? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RT-qPCR Quantification of Adipogenic Marker Genes (PPARg, C/EBPa, FABP4, and CD36) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. FoxO1 antagonist suppresses autophagy and lipid droplet growth in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of AS1842856 in Cancer Cell Apoptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

AS1842856, a potent small molecule inhibitor, has emerged as a significant agent in cancer research, demonstrating the ability to induce apoptosis in a variety of cancer cell lines. Initially identified as a specific inhibitor of the Forkhead box protein O1 (FOXO1), recent evidence has unveiled its dual inhibitory action on Glycogen Synthase Kinase 3 (GSK3). This dual-targeting mechanism disrupts key cellular pathways, leading to the upregulation of pro-apoptotic genes and culminating in programmed cell death. This technical guide provides an in-depth analysis of the role of AS1842856 in cancer cell apoptosis, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways and experimental workflows.

Introduction

The transcription factor FOXO1 is a critical regulator of numerous cellular processes, including cell cycle progression, metabolism, and apoptosis. In many cancers, the dysregulation of the PI3K/Akt signaling pathway leads to the phosphorylation and inactivation of FOXO1, thereby promoting cell survival and proliferation. AS1842856 was developed as a specific inhibitor of FOXO1, preventing its interaction with DNA and subsequent transcriptional activity.[1]

Recent studies have expanded our understanding of AS1842856's mechanism of action, revealing its capacity to also inhibit GSK3, a key kinase involved in a multitude of cellular signaling pathways, including the Wnt/β-catenin pathway.[2] This dual inhibition of both FOXO1 and GSK3 by AS1842856 presents a multi-pronged attack on cancer cell survival mechanisms, making it a compound of significant interest for therapeutic development.

This guide will explore the effects of AS1842856 on various cancer types, including glioblastoma, breast cancer, and B-cell acute lymphoblastic leukemia, with a focus on its pro-apoptotic functions.

Data Presentation

The efficacy of AS1842856 in inhibiting cancer cell growth and inducing apoptosis has been quantified across various cell lines. The following tables summarize the key quantitative data from published studies.

Table 1: IC50 Values of AS1842856 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Citation
BL-41	Burkitt's Lymphoma	40	[1]
Namalwa	Burkitt's Lymphoma	40	[1]
B-ALL	B-cell Acute Lymphoblastic Leukemia	8.2	[2]

Table 2: Effect of AS1842856 on Colony Formation in Cancer Cell Lines

Cell Line	Cancer Type	Treatment	Reduction in Colony Formation (%)	Citation
MDA-MB-468	Basal-like Breast Cancer	1 µM AS1842856 for 5 days	~60%	[3]
BT549	Basal-like Breast Cancer	1 µM AS1842856 for 5 days	~75%	[3]
LN229	Glioblastoma	1 µM AS1842856 for 5 days	~50%	[3]
DBTRG	Glioblastoma	1 µM AS1842856 for 5 days	~80%	[3]
A172	Glioblastoma	1 µM AS1842856 for 5 days	~70%	[3]
LN18	Glioblastoma	1 µM AS1842856 for 5 days	~60%	[3]

Table 3: Induction of Apoptosis by AS1842856 in Cancer Cell Lines

Cell Line	Cancer Type	Treatment	% of Apoptotic Cells (Annexin V+)	Citation
LN229	Glioblastoma	1 µM AS1842856	~25%	[4]
BT549	Basal-like Breast Cancer	1 µM AS1842856	~30%	[4]
MDA-MB-468	Basal-like Breast Cancer	1 µM AS1842856	~20%	[4]
A172	Glioblastoma	1 µM AS1842856	~15%	[4]
DBTRG	Glioblastoma	1 µM AS1842856	~20%	[4]
LN18	Glioblastoma	1 µM AS1842856	~18%	[4]

Table 4: Upregulation of Pro-Apoptotic Genes by AS1842856

Cell Line	Cancer Type	Treatment	Gene	Fold Change in Expression	Citation
BT549	Basal-like Breast Cancer	1 µM AS1842856 for 48h	FAS	~3.5	[5]
BT549	Basal-like Breast Cancer	1 µM AS1842856 for 48h	BIM	~2.5	[5]
MDA-MB-468	Basal-like Breast Cancer	1 µM AS1842856 for 48h	FAS	~2.0	[5]
DBTRG	Glioblastoma	1 µM AS1842856 for 48h	FAS	~4.0	[5]
A172	Glioblastoma	1 µM AS1842856 for 48h	BIM	~3.0	[5]
LN229	Glioblastoma	1 µM AS1842856 for 48h	FAS	~2.5	[5]
LN18	Glioblastoma	1 µM AS1842856 for 48h	BIM	~2.0	[5]

Signaling Pathways

AS1842856 induces apoptosis through a dual-inhibitory mechanism targeting both FOXO1 and GSK3. The following diagram illustrates the proposed signaling pathway.

AS1842856 dual-inhibitory signaling pathway leading to apoptosis.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Colony Formation Assay

This assay assesses the ability of single cells to proliferate and form colonies, a measure of clonogenic survival.

Materials:

• Cancer cell lines (e.g., MDA-MB-468, BT549, LN229)

• Complete culture medium

• AS1842856 (solubilized in DMSO)

• 6-well plates

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

• Phosphate-buffered saline (PBS)

Protocol:

• Seed cells in 6-well plates at a low density (e.g., 500-1000 cells/well) and allow them to adhere overnight.

• Treat the cells with varying concentrations of AS1842856 or DMSO (vehicle control).

• Incubate the plates for 5-7 days, or until visible colonies are formed in the control wells.[3]

• Aspirate the medium and gently wash the wells twice with PBS.

• Fix the colonies by adding 1 ml of methanol to each well and incubating for 15 minutes.

• Remove the methanol and stain the colonies with 1 ml of Crystal Violet solution for 20 minutes at room temperature.

• Gently wash the wells with water to remove excess stain and allow the plates to air dry.

• Count the number of colonies (typically >50 cells) in each well.

• Calculate the percentage of colony formation relative to the vehicle control.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• AS1842856

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with AS1842856 or DMSO for the desired time (e.g., 48 hours).

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/ml.

• Transfer 100 µl of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µl of Annexin V-FITC and 5 µl of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µl of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; and late apoptotic or necrotic cells are both Annexin V- and PI-positive.

Western Blot for Cleaved Caspase-3

This technique detects the activated form of caspase-3, a key executioner of apoptosis.

Materials:

• Cell lysates from AS1842856-treated and control cells

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against cleaved caspase-3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Lyse cells and determine protein concentration using a standard assay (e.g., BCA).

• Separate 20-30 µg of protein per lane on a 12% SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against cleaved caspase-3 (diluted in blocking buffer) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Quantitative Real-Time PCR (qRT-PCR) for FAS and BIM

This method quantifies the mRNA expression levels of the pro-apoptotic genes FAS and BIM.

Materials:

• RNA extracted from AS1842856-treated and control cells

• cDNA synthesis kit

• SYBR Green or TaqMan master mix

• Primers for FAS, BIM, and a housekeeping gene (e.g., GAPDH, ACTB)

• Real-time PCR instrument

Protocol:

• Extract total RNA from cells and assess its quality and quantity.

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Set up the qRT-PCR reaction with SYBR Green/TaqMan master mix, cDNA, and specific primers for FAS, BIM, and the housekeeping gene.

• Perform the qRT-PCR using a standard thermal cycling protocol.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene and the vehicle control.[4]

Experimental Workflows

The following diagrams illustrate the workflows for the key experimental procedures.

Workflow for the Colony Formation Assay.

Workflow for the Annexin V/PI Apoptosis Assay.

Conclusion

AS1842856 is a promising anti-cancer agent that induces apoptosis through the dual inhibition of FOXO1 and GSK3. This multifaceted mechanism of action leads to the upregulation of pro-apoptotic genes such as FAS and BIM, resulting in the activation of the caspase cascade and subsequent cell death. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of AS1842856. Further research is warranted to explore the full clinical utility of this compound in various cancer types.

References

• 1. researchgate.net [researchgate.net]
• 2. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Therapeutic Potential of AS1842856 in Diabetes

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hyperglycemia in type 2 diabetes mellitus (T2DM) is largely driven by excessive hepatic glucose production. A key regulator of this process is the Forkhead Box O1 (FOXO1) transcription factor. In states of insulin resistance, FOXO1 becomes constitutively active, promoting the transcription of gluconeogenic genes. AS1842856 is a potent, cell-permeable small molecule inhibitor of FOXO1. By directly binding to and inhibiting the transcriptional activity of FOXO1, AS1842856 effectively mimics a downstream effect of insulin signaling, leading to the suppression of hepatic gluconeogenesis. Preclinical studies in diabetic animal models have demonstrated that AS1842856 can significantly lower fasting plasma glucose levels. This document provides a comprehensive technical overview of AS1842856, detailing its mechanism of action, the signaling pathways involved, quantitative data from key experiments, and detailed experimental protocols to facilitate further research and development.

Mechanism of Action

AS1842856 functions as a direct antagonist of the FOXO1 transcription factor. Its primary mechanism involves binding to the active, unphosphorylated form of FOXO1, thereby inhibiting its ability to transactivate target genes.[1] In the context of diabetes, this action is particularly relevant to hepatic glucose metabolism.

Under normal physiological conditions, insulin signaling leads to the activation of Akt (Protein Kinase B), which then phosphorylates FOXO1.[2] This phosphorylation event causes FOXO1 to be exported from the nucleus to the cytoplasm, rendering it inactive and unable to promote gene transcription.[3] In insulin-resistant states, this signaling cascade is impaired, leading to the accumulation of active, non-phosphorylated FOXO1 in the nucleus.[4] Nuclear FOXO1 then drives the expression of key gluconeogenic enzymes, namely Glucose-6-Phosphatase (G6Pase) and Phosphoenolpyruvate Carboxykinase (PEPCK) , resulting in increased hepatic glucose production.[5]

AS1842856 circumvents the impaired upstream insulin signaling by directly targeting and inhibiting this nuclear FOXO1. This suppresses the transcription of G6Pase and PEPCK, leading to a reduction in hepatic glucose output and a subsequent lowering of blood glucose levels.[1][5]

Signaling Pathways and Experimental Workflows

Signaling Pathways

The following diagrams illustrate the key signaling pathways relevant to AS1842856's mechanism of action.

Caption: Insulin signaling pathway leading to FOXO1 inactivation.

Caption: Mechanism of AS1842856 in overcoming insulin resistance.

Experimental Workflow

The diagram below outlines a typical workflow for evaluating the in vivo efficacy of AS1842856 in a diabetic mouse model.

Caption: In vivo experimental workflow for AS1842856 evaluation.

Quantitative Data Presentation

The following tables summarize key quantitative findings from preclinical studies of AS1842856.

Table 1: In Vitro Activity and Selectivity

Parameter	Value	Cell Line / System	Reference
IC₅₀ (FOXO1)	33 nM	Human FOXO1 Transactivation Assay	[1]
IC₅₀ (FOXO3a)	>1 µM	Human FOXO3a Transactivation Assay	N/A
IC₅₀ (FOXO4)	>1 µM	Human FOXO4 Transactivation Assay	N/A
FOXO1 Promoter Inhibition	~70% decrease at 0.1 µM	HepG2 Cells	N/A
FOXO4 Promoter Inhibition	~20% decrease at 0.1 µM	HepG2 Cells	N/A

| FOXO3a Promoter Inhibition | ~3% decrease at 0.1 µM | HepG2 Cells | N/A |

Table 2: In Vivo Efficacy in Diabetic Models (db/db Mice)

Parameter	Treatment Group	Result	Notes	Reference
Fasting Plasma Glucose	AS1842856	Drastic decrease	Compared to vehicle-treated db/db mice.	[1]
Fasting Plasma Glucose	AS1842856	No significant effect	In normal, non-diabetic mice.	[1]

| Pyruvate Tolerance Test | AS1842856 | Suppressed glucose increase | Demonstrates inhibition of hepatic gluconeogenesis. |[1] |

Experimental Protocols

In Vitro FOXO1 Transactivation Assay

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of AS1842856 on FOXO1-mediated gene transcription.

• Cell Line: Human Embryonic Kidney (HEK293) or Human Hepatoma (HepG2) cells.

• Materials:

  • Expression vector for human FOXO1.

  • Reporter plasmid containing a luciferase gene driven by a promoter with multiple insulin response elements (IREs).

  • Control plasmid (e.g., Renilla luciferase) for normalization.

  • Cell culture medium, fetal bovine serum (FBS), and transfection reagent.

  • AS1842856 dissolved in DMSO.

  • Luciferase assay system.

• Procedure:

  • Seed cells in 96-well plates and allow them to attach overnight.

  • Co-transfect cells with the FOXO1 expression vector, the IRE-luciferase reporter plasmid, and the normalization control plasmid.

  • After 24 hours, replace the medium with a serum-free medium containing various concentrations of AS1842856 or vehicle (DMSO).

  • Incubate for an additional 18-24 hours.

  • Lyse the cells and measure both firefly and Renilla luciferase activities using a luminometer.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity.

  • Plot the normalized luciferase activity against the logarithm of the AS1842856 concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

In Vivo Efficacy Study in db/db Mice

• Objective: To evaluate the effect of oral administration of AS1842856 on fasting blood glucose and hepatic gluconeogenesis in a genetic model of type 2 diabetes.

• Animal Model: Male db/db mice (typically 8-10 weeks old), a model of obesity and insulin resistance.[1][4][5]

• Materials:

  • AS1842856.

  • Vehicle (e.g., 0.5% methylcellulose).

  • Oral gavage needles.

  • Glucometer and test strips.

  • Sodium pyruvate solution for Pyruvate Tolerance Test (PTT).

• Procedure:

  • Acclimatize mice and measure baseline body weight and fasting blood glucose.

  • Randomly assign mice to vehicle or AS1842856 treatment groups.

  • Administer AS1842856 (e.g., 10-30 mg/kg) or vehicle by oral gavage once daily for a specified period (e.g., 10-14 days).

  • Fasting Blood Glucose Measurement: After the treatment period, fast the mice for 16 hours (overnight) with free access to water. Measure blood glucose from a tail snip using a glucometer.

  • Pyruvate Tolerance Test (PTT):

    • Following the 16-hour fast, record the baseline (t=0) blood glucose level.

    • Administer an intraperitoneal (i.p.) injection of sodium pyruvate (e.g., 2 g/kg body weight).

    • Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-injection.

    • The area under the curve (AUC) for glucose is calculated to assess the rate of hepatic glucose production.

  • Tissue Collection and Analysis: At the end of the study, euthanize the mice and harvest the liver. Snap-freeze the tissue in liquid nitrogen for subsequent analysis of G6Pase and PEPCK mRNA levels via qRT-PCR.

Potential and Limitations

AS1842856 demonstrates significant therapeutic potential as an insulin-sensitizing agent that directly targets a core mechanism of hyperglycemia in T2DM—excessive hepatic glucose production. Its ability to act downstream of the primary defects in the insulin signaling cascade makes it an attractive candidate for development.

However, it is crucial to acknowledge potential limitations. Some studies suggest that AS1842856 may have off-target effects, including the inhibition of Glycogen Synthase Kinase 3 (GSK3).[6][7][8] While GSK3 inhibition can also have glucose-lowering effects, this dual activity complicates the interpretation of its mechanism and necessitates careful evaluation of its selectivity and potential side effects in further studies.[9] One study noted that AS1842856 exhibited significant FOXO1-independent effects, proposing another compound as a more selective tool for research.[10]

Conclusion

AS1842856 is a potent inhibitor of FOXO1 that effectively reduces hepatic glucose production by suppressing the transcription of key gluconeogenic enzymes. Preclinical data strongly support its potential as a therapeutic agent for type 2 diabetes. The detailed methodologies and data presented in this guide are intended to provide a solid foundation for researchers and drug development professionals to further investigate and build upon these promising findings. Future work should focus on confirming the in vivo efficacy across different diabetes models, thoroughly characterizing its pharmacokinetic and pharmacodynamic properties, and further elucidating the clinical relevance of its potential off-target activities.

References

• 1. researchgate.net [researchgate.net]
• 2. JCI - The forkhead transcription factor Foxo1 links insulin signaling to Pdx1 regulation of pancreatic β cell growth [jci.org]
• 3. Inactivation of hepatic Foxo1 by insulin signaling is required for adaptive nutrient homeostasis and endocrine growth regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FoxO1 as a tissue-specific therapeutic target for type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Identification of AS1842856 as a novel small‐molecule GSK3α/β inhibitor against Tauopathy by accelerating GSK3α/β exocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of Glycogen Synthase Kinase 3 beta (GSK3β) Suppresses the Progression of Esophageal Squamous Cell Carcinoma by Modifying STAT3 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The FOXO1 Inhibitor AS1842856: A Technical Guide to its Role in Cell Cycle Regulation in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

AS1842856 is a potent and selective small molecule inhibitor of the Forkhead box O1 (FOXO1) transcription factor, a key regulator of cellular processes including cell cycle progression, apoptosis, and metabolism. In the context of oncology, dysregulation of the FOXO1 signaling pathway is frequently observed, making it an attractive target for therapeutic intervention. This technical guide provides an in-depth overview of the effects of AS1842856 on cell cycle regulation in cancer cells, summarizing key quantitative data, detailing experimental protocols for its study, and visualizing its mechanism of action and experimental workflows. This document is intended to serve as a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of FOXO1 inhibition in cancer.

Introduction to AS1842856 and FOXO1

AS1842856 is a cell-permeable compound that specifically inhibits the transcriptional activity of FOXO1 with a reported IC50 of 33 nM.[1][2][3] It acts by directly binding to the unphosphorylated, active form of FOXO1, thereby preventing its interaction with DNA and subsequent transactivation of target genes.[1][4][5] FOXO1, a member of the forkhead family of transcription factors, plays a pivotal role in integrating signals from various pathways, including the insulin/PI3K/AKT pathway, to control a wide array of cellular functions. In normal cells, FOXO1 can act as a tumor suppressor by promoting the expression of genes involved in cell cycle arrest and apoptosis. However, in certain cancer contexts, its activity can be subverted to promote cancer cell survival and proliferation.

Mechanism of Action: How AS1842856 Modulates the Cell Cycle

AS1842856 exerts its effects on cell cycle regulation primarily through the inhibition of FOXO1's transcriptional activity. This leads to alterations in the expression of key cell cycle regulatory proteins. In several cancer cell types, inhibition of FOXO1 by AS1842856 has been shown to induce cell cycle arrest, predominantly at the G1/S or G2/M phase, depending on the cellular context.[6][7]

A key mechanism involves the upregulation of cyclin-dependent kinase inhibitors (CKIs) such as p16, p21, and p27.[7] These proteins act as brakes on the cell cycle by inhibiting the activity of cyclin-dependent kinases (CDKs), which are essential for the progression through different phases of the cell cycle. For instance, the cyclin D1/CDK4/6 complex is crucial for the G1 to S phase transition, and its activity can be halted by these inhibitors.[6][8]

Furthermore, AS1842856 has been observed to have effects beyond FOXO1 inhibition, including the direct inhibition of Glycogen Synthase Kinase 3 (GSK3).[9] This dual activity may contribute to its cytotoxic effects in certain cancers, such as B-cell acute lymphoblastic leukemia (B-ALL).[9][10]

Below is a diagram illustrating the signaling pathway affected by AS1842856.

Caption: Signaling pathway of AS1842856 in cancer cells.

Quantitative Data on the Effects of AS1842856

The following tables summarize the quantitative effects of AS1842856 on various cancer cell lines as reported in the literature.

Table 1: In Vitro Potency of AS1842856

Parameter	Value	Cell Line/System	Reference
IC50 (FOXO1 inhibition)	33 nM	In vitro assay	[1][2][3]
IC50 (Cytotoxicity)	34 nM	BCR::ABL1+ mouse pre-B cells	[9]

Table 2: Effects of AS1842856 on Cell Cycle Distribution and Protein Expression in Osteosarcoma Cells

Cell Line	Treatment	Effect on Cell Cycle	Changes in Protein Expression	Reference
CCHOSD	AS1842856	G2/M arrest	Increased p16, p21, and p27	[7]
LM7	AS1842856	G2/M arrest	Increased p21, Reduced p27	[7]

Table 3: Effects of AS1842856 on Colony Formation in Various Cancer Cell Lines

Cell Line	Cancer Type	Treatment Concentration	Effect	Reference
MDA-MB-468	Basal-like Breast Cancer	200 nM, 500 nM, 1.0 µM	Reduced colony formation	[11]
BT549	Basal-like Breast Cancer	200 nM, 500 nM, 1.0 µM	Reduced colony formation	[11]
LN229	Glioblastoma Multiforme	200 nM, 500 nM, 1.0 µM	Reduced colony formation	[11]
DBTRG	Glioblastoma Multiforme	200 nM, 500 nM, 1.0 µM	Reduced colony formation	[11]
A172	Glioblastoma Multiforme	200 nM, 500 nM, 1.0 µM	Reduced colony formation	[11]
LN-18	Glioblastoma Multiforme	200 nM, 500 nM, 1.0 µM	Reduced colony formation	[11]
HCT116	Colon Cancer	Not specified	Reduced colony formation	[11]
SW480	Colon Cancer	Not specified	Reduced colony formation	[11]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of AS1842856 on cancer cells.

Cell Culture and Drug Treatment

• Cell Lines: Obtain cancer cell lines (e.g., CCHOSD, Hos, LM7 for osteosarcoma; MDA-MB-468, BT549 for breast cancer; LN229, DBTRG, A172, LN-18 for glioblastoma) from a reputable cell bank.

• Culture Conditions: Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics (penicillin/streptomycin) at 37°C in a humidified atmosphere of 5% CO2.

• AS1842856 Preparation: Prepare a stock solution of AS1842856 in dimethyl sulfoxide (DMSO). Further dilute the stock solution in a complete culture medium to the desired final concentrations for treatment. Ensure the final DMSO concentration in the culture medium does not exceed a level that affects cell viability (typically <0.1%).

• Treatment: Seed cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) and allow them to adhere overnight. Replace the medium with a fresh medium containing various concentrations of AS1842856 or vehicle control (DMSO). Incubate for the desired duration (e.g., 24, 48, 72 hours) before proceeding with downstream analysis.

Cell Cycle Analysis by Flow Cytometry

• Cell Harvesting: Following treatment with AS1842856, harvest the cells by trypsinization.

• Fixation: Wash the cells with ice-cold phosphate-buffered saline (PBS) and fix them in 70% ethanol at -20°C overnight.

• Staining: Rehydrate the fixed cells by washing with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The PI fluorescence intensity is proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

• Data Analysis: Use appropriate software to analyze the flow cytometry data and determine the percentage of cells in each phase of the cell cycle.

Western Blotting for Protein Expression Analysis

• Protein Extraction: After treatment, lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay kit (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel and transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in Tris-buffered saline with Tween 20) and then incubate with primary antibodies against the proteins of interest (e.g., p16, p21, p27, Cyclin D1, FOXO1, β-actin as a loading control).

• Detection: After washing, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Colony Formation Assay

• Cell Seeding: Plate a low density of cells in a 6-well plate.

• Treatment: Treat the cells with various concentrations of AS1842856 or vehicle control.

• Incubation: Incubate the plates for an extended period (e.g., 5-14 days) to allow for colony formation.

• Staining and Quantification: Fix the colonies with methanol and stain with crystal violet. Count the number of colonies (typically defined as clusters of >50 cells) to assess the long-term effect of the compound on cell proliferation and survival.

Below is a diagram illustrating a typical experimental workflow for studying the effects of AS1842856.

Caption: A typical experimental workflow.

Concluding Remarks and Future Directions

AS1842856 has emerged as a valuable tool for investigating the role of FOXO1 in cancer biology and as a potential therapeutic agent. Its ability to induce cell cycle arrest and apoptosis in a variety of cancer cell lines highlights the promise of targeting the FOXO1 pathway. Further research is warranted to fully elucidate the context-dependent mechanisms of AS1842856 and to explore its efficacy in in vivo models. While no clinical trials for AS1842856 have been identified at the time of this writing, its preclinical profile suggests that it, or optimized derivatives, could be promising candidates for future clinical development. The detailed protocols and summarized data within this guide are intended to facilitate further investigation into this promising area of cancer research.

References

• 1. selleckchem.com [selleckchem.com]
• 2. glpbio.com [glpbio.com]
• 3. AS 1842856 | Other Transcription Factors | Tocris Bioscience [tocris.com]
• 4. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 6. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 7. "FOXO1 Inhibitor, AS1842856, induces cell cycle arrest and reverses ant" by Antanay Hall [digitalscholarship.tsu.edu]
• 8. Functions of cyclin D1 as an oncogene and regulation of cyclin D1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Specificity of AS1842856 for FOXO1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specificity of the small molecule inhibitor AS1842856 for the transcription factor FOXO1 over other FOXO isoforms. It includes a detailed summary of its inhibitory activity, experimental methodologies for assessing its specificity, and relevant signaling pathway information.

Executive Summary

AS1842856 is a cell-permeable compound that has been identified as a potent and selective inhibitor of Forkhead box protein O1 (FOXO1).[1][2][3] Its mechanism of action involves the direct binding to the active, dephosphorylated form of FOXO1, thereby inhibiting its transcriptional activity.[1][4] This specificity is crucial for its utility as a research tool and its potential as a therapeutic agent in conditions where FOXO1 activity is dysregulated, such as in certain metabolic disorders and cancers. This guide will delve into the quantitative data supporting this specificity and the experimental protocols used for its determination.

Quantitative Analysis of AS1842856 Specificity

The inhibitory potency of AS1842856 against FOXO1 and its selectivity over other FOXO family members, namely FOXO3a and FOXO4, have been quantified using various biochemical and cellular assays. The data consistently demonstrates a significant preference for FOXO1.

Target	Assay Type	Metric	Value	Reference
FOXO1	Transcriptional Activity	IC50	33 nM	[1][2][3]
FOXO3a	Transcriptional Activity	% Inhibition @ 0.1 µM	3%	[1][2][3]
FOXO4	Transcriptional Activity	% Inhibition @ 0.1 µM	20%	[1][2][3]

Table 1: Inhibitory Activity of AS1842856 against FOXO Isoforms.

Signaling Pathway Context: PI3K/AKT/FOXO1

FOXO1 is a key downstream effector of the Phosphoinositide 3-kinase (PI3K)/AKT signaling pathway. This pathway is integral to regulating numerous cellular processes, including metabolism, growth, and survival. In the presence of growth factors or insulin, PI3K is activated, leading to the activation of the serine/threonine kinase AKT. Activated AKT phosphorylates FOXO1, resulting in its exclusion from the nucleus and subsequent inhibition of its transcriptional activity. AS1842856 acts independently of this phosphorylation event by directly binding to and inhibiting nuclear FOXO1.

PI3K/AKT/FOXO1 signaling pathway and AS1842856 inhibition.

Experimental Methodologies

The determination of AS1842856's specificity for FOXO1 relies on robust biochemical and cellular assays. Below are detailed protocols for the key experiments cited.

FOXO Transcriptional Activity Reporter Assay

This assay quantifies the ability of AS1842856 to inhibit the transcriptional activity of FOXO1, FOXO3a, and FOXO4 in a cellular context.

Objective: To measure the dose-dependent inhibition of FOXO-mediated gene transcription by AS1842856.

Materials:

• HEK293 or HepG2 cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Expression vectors for human FOXO1, FOXO3a, and FOXO4

• Luciferase reporter vector containing a FOXO-responsive element (e.g., Insulin Response Element - IRE)

• Control vector for transfection efficiency (e.g., Renilla luciferase vector)

• Transfection reagent (e.g., Lipofectamine 2000)

• AS1842856

• DMSO (vehicle control)

• Dual-luciferase reporter assay system

• Luminometer

Protocol:

• Cell Culture: Culture HEK293 or HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Transfection:

  • Seed cells in 96-well plates at a density that will result in 70-80% confluency at the time of transfection.

  • For each well, prepare a transfection mix containing the FOXO expression vector (FOXO1, FOXO3a, or FOXO4), the IRE-luciferase reporter vector, and the Renilla control vector.

  • Use a suitable transfection reagent according to the manufacturer's instructions.

• Compound Treatment:

  • 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of AS1842856 or DMSO as a vehicle control.

• Luciferase Assay:

  • After 18-24 hours of compound treatment, lyse the cells.

  • Measure firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency.

  • Calculate the percentage of inhibition for each concentration of AS1842856 relative to the DMSO control.

  • Determine the IC50 value for FOXO1 by fitting the data to a dose-response curve.

Direct Binding Assay (Conceptual Protocol)

While the precise details of the direct binding assay used for AS1842856 are not fully public, a common approach is a competitive binding assay.

Objective: To demonstrate a direct interaction between AS1842856 and FOXO1 protein.

Materials:

• Purified, recombinant human FOXO1 protein (dephosphorylated)

• A known fluorescently-labeled or biotinylated ligand that binds to FOXO1

• AS1842856

• Assay buffer

• Microplates (e.g., 384-well)

• Plate reader capable of detecting fluorescence polarization or a suitable detection method for the labeled ligand.

Protocol:

• Assay Setup: In a microplate, combine the purified FOXO1 protein and the labeled ligand at concentrations optimized for a stable signal.

• Competition: Add increasing concentrations of AS1842856 to the wells.

• Incubation: Incubate the plate at room temperature for a sufficient time to allow binding to reach equilibrium.

• Detection: Measure the signal from the labeled ligand. In a fluorescence polarization assay, the binding of the small fluorescent ligand to the large protein results in a high polarization value. If AS1842856 competes for the same binding site, it will displace the fluorescent ligand, causing a decrease in the polarization signal.

• Data Analysis: Plot the signal against the concentration of AS1842856 to determine the binding affinity (e.g., Ki or IC50).

Experimental Workflow Visualization

The following diagram illustrates the general workflow for assessing the specificity of a FOXO1 inhibitor like AS1842856.

Workflow for determining AS1842856 specificity.

Conclusion

The available data strongly supports the characterization of AS1842856 as a potent and selective inhibitor of FOXO1. Its high affinity for FOXO1, coupled with significantly lower activity against other FOXO isoforms, makes it an invaluable tool for dissecting the specific roles of FOXO1 in various biological processes. For professionals in drug development, the specificity of AS1842856 provides a promising foundation for the design of targeted therapies. Further in vivo studies are warranted to fully elucidate its therapeutic potential and off-target effects.

References

• 1. Discovery of novel forkhead box O1 inhibitors for treating type 2 diabetes: improvement of fasting glycemia in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. The transcription factor FoxO1 sustains expression of the inhibitory receptor PD-1 and survival of antiviral CD8+ T cells during chronic infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological inhibition of FOXO1 promotes lymphatic valve growth in a congenital lymphedema mouse model - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetics and Oral Bioavailability of AS1842856: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information regarding the pharmacokinetics and oral bioavailability of AS1842856, a selective inhibitor of the Forkhead Box O1 (FOXO1) transcription factor. This document is intended to serve as a resource for researchers and professionals involved in drug development and metabolic disease research.

Introduction to AS1842856

AS1842856 is a potent and selective, cell-permeable small molecule inhibitor of FOXO1.[1] It has been identified as a promising therapeutic agent for type 2 diabetes due to its ability to suppress hepatic gluconeogenesis.[1] AS1842856 exerts its effect by directly binding to the dephosphorylated (active) form of FOXO1, thereby inhibiting its transcriptional activity. This leads to a reduction in the expression of key gluconeogenic enzymes, such as glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate carboxykinase (PEPCK).[1]

Pharmacokinetic Profile

While AS1842856 is known to be orally bioavailable, specific quantitative pharmacokinetic parameters from non-proprietary, publicly available literature are limited. The following tables summarize the currently available qualitative and semi-quantitative data.

Table 1: In Vivo Pharmacokinetic Data for AS1842856 in Mice

Parameter	Value	Species/Model	Dosing	Source
Plasma Concentration	Reaches up to 300 nM	Mice	Oral administration
Oral Bioavailability	Orally Active	Diabetic db/db mice	100 mg/kg	[1]
Dosing Regimen (Efficacy)	20 mg/kg, intraperitoneally	Mice	Not specified
Dosing Regimen (Efficacy)	100 mg/kg, orally	Diabetic db/db mice	Not specified

Note: Detailed quantitative data for Cmax, Tmax, AUC, and elimination half-life are not available in the reviewed literature.

Table 2: In Vitro Activity of AS1842856

Parameter	Value	Cell Line	Assay	Source
IC50 (FOXO1)	33 nM	HepG2 cells	Transcriptional activity
IC50 (FOXO3a)	> 1000 nM	Not specified	Not specified
IC50 (FOXO4)	> 1000 nM	Not specified	Not specified

Experimental Protocols

The following sections detail generalized experimental protocols relevant to the study of AS1842856's pharmacokinetics and activity. These are based on standard laboratory procedures and information gathered from related studies, as specific detailed protocols for AS1842856 are not fully described in the available literature.

In Vivo Oral Administration and Pharmacokinetic Analysis in Mice

This protocol outlines a general procedure for assessing the pharmacokinetics of an orally administered compound like AS1842856 in a mouse model, such as the db/db mouse model of type 2 diabetes.

Objective: To determine the plasma concentration-time profile and key pharmacokinetic parameters of AS1842856 following oral administration.

Materials:

• AS1842856

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Male db/db mice (8-10 weeks old)

• Oral gavage needles

• Blood collection supplies (e.g., heparinized capillaries, microcentrifuge tubes)

• Analytical equipment for drug quantification (e.g., LC-MS/MS)

Procedure:

• Animal Acclimatization: House mice in a controlled environment for at least one week prior to the experiment with free access to food and water.

• Dose Preparation: Prepare a suspension of AS1842856 in the chosen vehicle at the desired concentration (e.g., 10 mg/mL for a 100 mg/kg dose in a 20g mouse).

• Fasting: Fast the mice overnight (approximately 12-16 hours) before dosing, with water available ad libitum.

• Dosing: Administer a single oral dose of the AS1842856 suspension to each mouse via oral gavage. A typical volume is 10 mL/kg.

• Blood Sampling: Collect blood samples (e.g., 50-100 µL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Immediately process the blood samples to separate plasma by centrifugation.

• Sample Analysis: Analyze the plasma samples to determine the concentration of AS1842856 using a validated analytical method, such as LC-MS/MS.

• Data Analysis: Plot the plasma concentration versus time data and calculate pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) using appropriate software.

Figure 1: Experimental workflow for in vivo pharmacokinetic analysis.

In Vitro FOXO1 Inhibition Assay in HepG2 Cells

This protocol describes a general method for a luciferase reporter assay to evaluate the inhibitory activity of AS1842856 on FOXO1 transcriptional activity in a human hepatoma cell line (HepG2).

Objective: To determine the in vitro potency (IC50) of AS1842856 in inhibiting FOXO1-mediated gene transcription.

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM) and supplements (e.g., FBS, penicillin/streptomycin)

• Expression vector for human FOXO1

• Luciferase reporter vector containing FOXO1 response elements

• Transfection reagent

• AS1842856

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Culture: Maintain HepG2 cells in a humidified incubator at 37°C and 5% CO2.

• Transfection: Co-transfect HepG2 cells with the FOXO1 expression vector and the luciferase reporter vector using a suitable transfection reagent.

• Compound Treatment: After transfection (typically 24 hours), treat the cells with various concentrations of AS1842856 or vehicle (DMSO) for a specified period (e.g., 18-24 hours).

• Cell Lysis: Lyse the cells to release the luciferase enzyme.

• Luminescence Measurement: Add the luciferase assay reagent to the cell lysate and measure the luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to a control (e.g., total protein concentration or a co-transfected control reporter). Plot the normalized luciferase activity against the concentration of AS1842856 and determine the IC50 value using a non-linear regression analysis.

Signaling Pathway

AS1842856 directly inhibits the transcriptional activity of FOXO1. Under conditions of low insulin signaling, FOXO1 is typically dephosphorylated and translocates to the nucleus where it binds to the insulin response element (IRE) in the promoter region of target genes, including those involved in gluconeogenesis. AS1842856 is thought to bind to this active, dephosphorylated form of FOXO1, preventing its interaction with DNA and thereby repressing gene transcription.

Figure 2: Simplified signaling pathway of FOXO1 and the mechanism of inhibition by AS1842856.

Conclusion

AS1842856 is a well-established, potent, and selective inhibitor of FOXO1 with demonstrated oral activity in preclinical models of type 2 diabetes. While its efficacy in reducing hepatic glucose production is documented, a comprehensive public dataset of its pharmacokinetic properties remains elusive. Further studies are warranted to fully characterize the absorption, distribution, metabolism, and excretion of AS1842856 to support its potential clinical development. This guide provides a summary of the current understanding and a framework for future investigations into this promising therapeutic candidate.

References

• 1. Discovery of novel forkhead box O1 inhibitors for treating type 2 diabetes: improvement of fasting glycemia in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

AS1842856: A Technical Guide to Investigating FOXO1 Function

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AS1842856 as a research tool for studying the function of the Forkhead box protein O1 (FOXO1). This document details the inhibitor's mechanism of action, summarizes key quantitative data, provides detailed experimental protocols, and visualizes relevant biological pathways and workflows.

Introduction to AS1842856

AS1842856 is a cell-permeable small molecule that acts as a potent and selective inhibitor of FOXO1.[1][2][3] It directly binds to the unphosphorylated, active form of FOXO1, thereby blocking its transcriptional activity.[1][2] This targeted inhibition makes AS1842856 an invaluable tool for elucidating the diverse roles of FOXO1 in various cellular processes, including metabolism, cell cycle regulation, apoptosis, and differentiation.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of AS1842856 and its observed effects in various experimental models.

Table 1: Potency and Selectivity of AS1842856

Parameter	Value	Cell Line/System	Reference
IC50 for FOXO1	30 nM	-	[3]
33 nM	HepG2 cells	[2]
Selectivity	>1 µM for FOXO3a and FOXO4	-
Inhibition of Promoter Activity (at 0.1 µM)	FOXO1: 70%	HepG2 cells	[2]
FOXO3a: 3%	HepG2 cells	[2]
FOXO4: 20%	HepG2 cells	[2]

Table 2: Effects of AS1842856 on Cellular Processes

Cellular Process	Cell Line(s)	Key Findings	Concentration(s) Used	Reference
Apoptosis	Glioblastoma (LN229, DBTRG, A172, LN-18), Basal-like Breast Cancer (MDA-MB-468, BT549)	Increased Annexin V and Propidium Iodide staining, indicating apoptosis.	1 µM
Cell Cycle	Osteosarcoma (CCHOSD, LM7)	Induced G2/M phase arrest.	Not specified	[4]
B-cell Acute Lymphoblastic Leukemia (BCR::ABL1+)	Induced significant cell cycle arrest after 48 hours.	70 nM	[5]
Gluconeogenesis	Rat Hepatoma (Fao)	Inhibition of PEPCK and G6Pase mRNA levels.	IC50 = 37 nM (PEPCK), 130 nM (G6Pase)	[6]
Diabetic db/db mice	Attenuated fasting plasma glucose levels.	100 mg/kg p.o.	[6]
Adipogenesis	3T3-L1 preadipocytes	Almost completely suppressed adipocyte differentiation.	0.1 µM, 1 µM	[7]
Reduced expression of PPARγ, and mitochondrial complexes I and III.	0.1 µM	[7]

Signaling Pathways and Mechanisms

AS1842856 provides a powerful means to dissect the intricate signaling networks regulated by FOXO1.

FOXO1 Signaling Pathway

FOXO1 is a key downstream effector of the Insulin/PI3K/AKT signaling pathway. When activated by growth factors, AKT phosphorylates FOXO1, leading to its nuclear exclusion and inactivation. In the absence of this signaling, unphosphorylated FOXO1 translocates to the nucleus and regulates the transcription of target genes involved in a multitude of cellular processes.

Caption: The FOXO1 signaling pathway and the inhibitory action of AS1842856.

Experimental Workflow: Investigating AS1842856 Effects

A typical workflow to study the effects of AS1842856 on a specific cellular process is outlined below.

References

• 1. glpbio.com [glpbio.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. "FOXO1 Inhibitor, AS1842856, induces cell cycle arrest and reverses ant" by Antanay Hall [digitalscholarship.tsu.edu]
• 5. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. AS1842856 ≥98% (HPLC), solid, Foxo1 inhibitor, Calbiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]
• 7. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for AS1842856 in In Vitro Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1842856 is a potent and selective cell-permeable inhibitor of the Forkhead box protein O1 (FOXO1) transcription factor.[1][2][3] FOXO1 is a key regulator of numerous cellular processes, including metabolism, cell cycle progression, apoptosis, and autophagy.[4][5] Dysregulation of FOXO1 activity is implicated in various diseases, including cancer and metabolic disorders. AS1842856 specifically binds to the unphosphorylated, active form of FOXO1, thereby inhibiting its transcriptional activity with an IC50 value of approximately 30-33 nM.[1][2][3] These application notes provide detailed protocols for utilizing AS1842856 in a range of in vitro cell culture experiments to investigate its effects on cellular function.

Mechanism of Action

AS1842856 directly binds to active FOXO1, preventing its interaction with DNA and subsequent transactivation of target genes.[2][5][6] This leads to the modulation of various signaling pathways and cellular responses. It has been shown to be highly selective for FOXO1 over other FOXO isoforms like FOXO3a and FOXO4.[3]

Signaling Pathway

The diagram below illustrates the central role of FOXO1 in cellular signaling and the inhibitory effect of AS1842856. Under conditions of low growth factor signaling, FOXO1 is active and translocates to the nucleus to regulate gene expression. AS1842856 blocks this transcriptional activity.

Caption: FOXO1 signaling pathway and the inhibitory action of AS1842856.

Data Presentation

The following tables summarize quantitative data from various studies on the effects of AS1842856.

Table 1: IC50 Values of AS1842856 in Different Assays

Assay	Cell Line/System	IC50 (nM)	Reference
FOXO1 Transcriptional Activity	-	30	[1]
FOXO1 Transcriptional Activity	-	33	[2][3]
Glucose Production	Rat Hepatoma (Fao)	43	[3]
PEPCK mRNA Inhibition	Rat Hepatoma (Fao)	37	[3]
G6Pase mRNA Inhibition	Rat Hepatoma (Fao)	130	[3]

Table 2: Effective Concentrations and Observed Effects of AS1842856 in Cell Culture

Cell Line(s)	Concentration(s)	Incubation Time	Observed Effect(s)	Reference(s)
Ishikawa, RL95-2	1 µM	48 h	Reversal of CEP55 downregulation-mediated effects	[1]
Basal-like breast cancer & Glioblastoma multiforme	200 nM - 1 µM	5 days	Reduced colony formation	[7]
BT549, LN229, MDA-MB-468	1 µM	48 h	Increased apoptosis	[7]
U87MG, HCT116, BT549 CSCs, U87MG CSCs	1 µM	48 h	Induction of apoptotic genes (FAS, BIM)	[7]
BCR::ABL1+ murine pre-B cells	70 nM	24 - 48 h	Cell cycle arrest, downregulation of Myc and Ccnd3 mRNA	[8]
Naive CD4 T cells	0.05 - 0.1 µM	3 days	Suppression of Th1 differentiation	[9]
Osteosarcoma (Hos, LM7, CCHOSD)	Not specified	Not specified	Induction of cell cycle arrest, reversal of CPT-induced cytotoxicity	[10]
Burkitt Lymphoma	50 nM - 300 nM	3 - 4 days	Induction of apoptosis and growth arrest	[11]
Renal tubular epithelial cells (in vitro H/R model)	Not specified	Not specified	Attenuation of mitochondrial dysfunction	[12]

Experimental Protocols

Cell Viability and Colony Formation Assay

This protocol is designed to assess the effect of AS1842856 on the long-term proliferative capacity of cancer cells.

Workflow Diagram:

Caption: Workflow for a colony formation assay.

Methodology:

• Cell Seeding: Plate cells (e.g., MDA-MB-468, BT549, LN229) in 6-well plates at a low density (e.g., 500-1000 cells/well). Allow cells to adhere overnight.

• Treatment: The following day, replace the medium with fresh medium containing various concentrations of AS1842856 (e.g., 200 nM, 500 nM, 1 µM) or vehicle control (DMSO).

• Incubation: Incubate the plates for 5 to 14 days, depending on the cell line's growth rate, until visible colonies are formed in the control wells.

• Fixation and Staining:

  • Wash the wells twice with PBS.

  • Fix the colonies with 4% paraformaldehyde or methanol for 15 minutes.

  • Stain with 0.5% crystal violet solution for 20 minutes.

• Washing and Imaging:

  • Gently wash the plates with water to remove excess stain and allow them to air dry.

  • Image the plates using a scanner or camera.

• Quantification: Count the number of colonies (typically defined as a cluster of >50 cells) in each well.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol quantifies the induction of apoptosis by AS1842856 using flow cytometry.

Workflow Diagram:

Caption: Workflow for an Annexin V/PI apoptosis assay.

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentration of AS1842856 (e.g., 1 µM) or vehicle control for a specified time (e.g., 48 hours).

• Cell Harvesting: Collect both adherent and floating cells by trypsinization and centrifugation.

• Washing: Wash the cell pellet twice with ice-cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis

This protocol details the use of propidium iodide staining to analyze cell cycle distribution following treatment with AS1842856.

Workflow Diagram:

Caption: Workflow for cell cycle analysis using PI staining.

Methodology:

• Cell Treatment: Seed cells and treat with AS1842856 (e.g., 70 nM) for the desired time points (e.g., 24 and 48 hours).

• Cell Harvesting and Fixation:

  • Harvest cells by trypsinization and wash with PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis

This protocol is for assessing changes in protein expression levels (e.g., FOXO1, p-FOXO1, apoptosis markers) after AS1842856 treatment.

Methodology:

• Cell Lysis: After treatment with AS1842856, wash cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against the proteins of interest (e.g., FOXO1, p-FOXO1 (Ser256), Cleaved Caspase-3, BIM, FAS) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Use a loading control like GAPDH or β-actin to normalize protein levels.

Quantitative Real-Time PCR (qRT-PCR)

This protocol is for measuring changes in the mRNA expression of FOXO1 target genes.

Methodology:

• RNA Extraction: Following treatment with AS1842856, extract total RNA from the cells using a commercial kit (e.g., TRIzol or RNeasy).

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a reverse transcription kit.

• Real-Time PCR:

  • Perform real-time PCR using a SYBR Green or TaqMan-based assay with specific primers for the target genes (e.g., G6PC, PCK1, FAS, BCL2L11 (BIM)) and a housekeeping gene (e.g., GAPDH, ACTB, TUBB).

  • Run the PCR on a real-time PCR system.

• Data Analysis: Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression.[8]

Concluding Remarks

AS1842856 is a valuable tool for investigating the diverse roles of FOXO1 in cellular physiology and pathology. The protocols provided here offer a framework for conducting robust in vitro experiments. It is important to note that optimal concentrations and incubation times may vary depending on the cell line and experimental context, and therefore should be empirically determined. Recent studies suggest that AS1842856 may have some off-target effects, including inhibition of GSK3, which should be considered when interpreting results.[8][13][14][15] For highly specific FOXO1 inhibition studies, the use of complementary approaches such as genetic knockdown or alternative inhibitors is recommended.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]
• 4. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of autoreactive CD4 T cells by FoxO1 signaling in CNS autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 11. FOXO1 Confers Maintenance of the Dark Zone Proliferation and Survival Program and Can Be Pharmacologically Targeted in Burkitt Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FOXO1 inhibition prevents renal ischemia–reperfusion injury via cAMP‐response element binding protein/PPAR‐γ coactivator‐1α‐mediated mitochondrial biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. FOXO1 inhibition synergizes with FGF21 to normalize glucose control in diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for AS1842856 in Cancer Cell Line Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1842856 is a cell-permeable small molecule inhibitor that primarily targets the Forkhead Box O1 (FOXO1) transcription factor.[1][2] It selectively inhibits FOXO1 transcriptional activity with an IC50 value of approximately 33 nM by directly binding to the unphosphorylated, active form of the protein.[1][2] Recent studies have also identified AS1842856 as a direct inhibitor of Glycogen Synthase Kinase 3 (GSK3), which leads to the stabilization of β-catenin (CTNNB1).[3][4] This dual mechanism of action makes AS1842856 a compound of significant interest in cancer research, as both FOXO1 and GSK3 are implicated in critical cellular processes such as proliferation, apoptosis, and cell cycle regulation.[3][5]

These application notes provide a comprehensive overview of the recommended concentrations and detailed protocols for the use of AS1842856 in various cancer cell line models.

Recommended AS1842856 Concentrations for Cancer Cell Lines

The optimal concentration of AS1842856 can vary significantly depending on the cancer cell line and the specific biological question being investigated. The following table summarizes effective concentrations and IC50 values reported in the literature.

Cancer Type	Cell Line(s)	Concentration Range	Effect	Citation
B-Cell Acute Lymphoblastic Leukemia (B-ALL)	RS4;11, 018Z, NALM-6	1 - 40 nM (IC50)	Cytotoxicity, Apoptosis	[3]
B-ALL cell lines	20 - 320 nM	Dose-dependent decrease in viability	[6]
RS4;11, 018Z	10 nM	CTNNB1 stabilization	[3]
Murine B-ALL	70 nM	Cell cycle arrest, decreased Myc/Ccnd3	[3]
018Z, RS4;11	100 nM	CTNNB1 stabilization for analysis	[3]
Glioblastoma Multiforme (GBM)	LN229, DBTRG, A172, LN-18, U87MG	200 nM - 1.0 µM	Reduced colony formation	[7]
U87MG	1.0 µM	Induction of pro-apoptotic genes (FAS, BIM)	[1][7]
Basal-Like Breast Cancer (BBC)	MDA-MB-468, BT549	200 nM - 1.0 µM	Reduced colony formation	[7]
BT549, MDA-MB-468	1.0 µM	Induction of pro-apoptotic genes (FAS, BIM)	[1][7]
Burkitt's Lymphoma (BL)	BL cell lines	Not specified (IC50)	Cytotoxicity (MTT assay after 5 days)	[8]

Signaling Pathways and Experimental Workflows

AS1842856 Mechanism of Action

AS1842856 exerts its anti-cancer effects through a dual-inhibitory mechanism targeting both FOXO1 and GSK3. This leads to the induction of apoptosis and cell cycle arrest.

Caption: Dual inhibitory mechanism of AS1842856 on FOXO1 and GSK3 pathways.

General Experimental Workflow for Evaluating AS1842856 Efficacy

The following diagram outlines a typical workflow for assessing the effects of AS1842856 on cancer cell lines.

Caption: Standard workflow for in vitro testing of AS1842856.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of AS1842856 and to calculate the IC50 value.[6][8]

Materials:

• Cancer cell lines

• 96-well plates

• AS1842856 stock solution (in DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• Treatment: Prepare serial dilutions of AS1842856 in complete culture medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium. Include a vehicle control (DMSO) at the same final concentration as the highest AS1842856 concentration.

• Incubation: Incubate the plate for the desired time period (e.g., 48, 72, or 120 hours).[8]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Protocol 2: Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)

This protocol quantifies the percentage of apoptotic and necrotic cells following AS1842856 treatment.[6][9][10]

Materials:

• Treated and control cells

• Annexin V-FITC/APC Apoptosis Detection Kit (containing Annexin V, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Collection: After treatment with AS1842856 for the desired duration (e.g., 48-96 hours), collect both adherent and floating cells.[6][9]

• Washing: Wash the cells twice with ice-cold PBS by centrifuging at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC (or another fluorochrome) and 5 µL of PI solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Protocol 3: Western Blot Analysis for Protein Expression

This protocol is used to detect changes in the expression or phosphorylation status of proteins within the FOXO1 and GSK3 signaling pathways (e.g., total FOXO1, p-FOXO1, CTNNB1, Cleaved Caspase-3).[3][11]

Materials:

• Treated and control cells

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer and system (e.g., PVDF membrane)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-FOXO1, anti-CTNNB1, anti-Cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer on ice for 30 minutes.[12]

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load samples onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again three times with TBST. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[13]

• Analysis: Quantify band intensities using software like ImageJ and normalize to a loading control (e.g., β-actin or TUBB).[3]

References

• 1. glpbio.com [glpbio.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 11. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bio-rad.com [bio-rad.com]
• 13. origene.com [origene.com]

AS1842856 Protocol for Inducing Apoptosis in Glioblastoma Cells: Application Notes and Protocols

For Research Use Only.

Introduction

Glioblastoma (GBM) is an aggressive and challenging-to-treat primary brain tumor. A promising therapeutic strategy involves the targeted induction of apoptosis in cancer cells. AS1842856, a potent and cell-permeable small molecule inhibitor of the Forkhead box protein O1 (FOXO1), has emerged as a novel agent that triggers apoptosis in glioblastoma cells.[1][2][3][4] These application notes provide detailed protocols for utilizing AS1842856 to induce apoptosis in glioblastoma cell lines, based on established research findings.

AS1842856 functions by directly binding to unphosphorylated FOXO1, thereby inhibiting its transcriptional activity.[1][3] This inhibition leads to the upregulation of pro-apoptotic genes, including FAS (also known as FAS cell surface death receptor) and BIM (BCL2L11), which subsequently activates the apoptotic cascade, resulting in programmed cell death.[1][3][5]

Data Summary

Table 1: Effect of AS1842856 on Colony Formation in Glioblastoma Cell Lines

Cell Line	AS1842856 Concentration	Reduction in Colony Formation	Reference
LN229	200 nM, 500 nM, 1.0 µM	Dose-dependent decrease	[3][5]
DBTRG	200 nM, 500 nM, 1.0 µM	Dose-dependent decrease	[3][5]
A172	200 nM, 500 nM, 1.0 µM	Dose-dependent decrease	[3][5]
LN18	200 nM, 500 nM, 1.0 µM	Dose-dependent decrease	[3][5]
U87MG	Not specified	No significant impact	[5]

Table 2: Induction of Apoptosis by AS1842856 in Glioblastoma Cell Lines

Cell Line	AS1842856 Concentration	Apoptosis Induction (Annexin V/PI Staining)	Reference
LN229	1 µM	Increased	[5]
A172	1 µM	Increased	[5]
DBTRG	1 µM	Increased	[5]
LN18	1 µM	Increased	[5]

Table 3: Upregulation of Pro-Apoptotic Genes by AS1842856 in Glioblastoma Cell Lines (48h treatment)

Cell Line	AS1842856 Concentration	Gene Upregulation	Reference
DBTRG	1 µM	FAS, BIM	[3]
A172	1 µM	FAS, BIM	[3]
LN229	1 µM	FAS, BIM	[3]
LN18	1 µM	FAS, BIM	[3]
U87MG	1 µM	FAS, BIM	[3]

Signaling Pathway

Caption: AS1842856 inhibits FOXO1, leading to increased expression of pro-apoptotic genes FAS and BIM, which in turn activates caspase-3 and induces apoptosis in glioblastoma cells.

Experimental Protocols

Cell Culture

This protocol outlines the basic maintenance of glioblastoma cell lines.

• Materials:

  • Glioblastoma cell lines (e.g., LN229, DBTRG, A172, LN18)

  • Dulbecco's Modified Eagle Medium (DMEM) or other appropriate base medium

  • Fetal Bovine Serum (FBS), heat-inactivated

  • Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

  • Trypsin-EDTA (0.25%)

  • Phosphate-Buffered Saline (PBS), sterile

  • Cell culture flasks, plates, and other sterile plasticware

• Procedure:

  • Prepare complete growth medium: Supplement the base medium with 10% FBS and 1% Penicillin-Streptomycin.

  • Culture cells in T-75 flasks at 37°C in a humidified atmosphere with 5% CO2.

  • For subculturing, aspirate the medium and wash the cells once with sterile PBS.

  • Add 2-3 mL of Trypsin-EDTA to the flask and incubate for 3-5 minutes at 37°C until cells detach.

  • Neutralize the trypsin by adding 5-7 mL of complete growth medium.

  • Centrifuge the cell suspension at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in fresh complete growth medium.

  • Seed cells into new flasks or plates at the desired density.

Colony Formation Assay

This assay assesses the effect of AS1842856 on the long-term proliferative capacity of glioblastoma cells.

• Materials:

  • Glioblastoma cells

  • Complete growth medium

  • AS1842856 (dissolved in a suitable solvent, e.g., DMSO)

  • 6-well plates

  • Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

• Procedure:

  • Seed 500-1000 cells per well in 6-well plates and allow them to attach overnight.

  • Treat the cells with increasing concentrations of AS1842856 (e.g., 200 nM, 500 nM, 1.0 µM) or vehicle control (DMSO).

  • Incubate the plates for 5-7 days at 37°C and 5% CO2, allowing colonies to form.

  • Aspirate the medium and gently wash the wells with PBS.

  • Fix the colonies by adding 1 mL of methanol to each well and incubating for 15 minutes.

  • Aspirate the methanol and add 1 mL of Crystal Violet solution to each well.

  • Incubate for 10-15 minutes at room temperature.

  • Wash the wells with water to remove excess stain and allow the plates to air dry.

  • Count the number of colonies (typically defined as a cluster of >50 cells).

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following AS1842856 treatment.

• Materials:

  • Glioblastoma cells

  • Complete growth medium

  • AS1842856 (1 µM)

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and treat with 1 µM AS1842856 or vehicle control for 48 hours.

  • Harvest the cells, including any floating cells in the medium, by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within 1 hour.

    • Annexin V-positive, PI-negative cells are in early apoptosis.

    • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol measures the change in mRNA levels of pro-apoptotic genes FAS and BIM.

• Materials:

  • Glioblastoma cells

  • AS1842856 (1 µM)

  • RNA extraction kit

  • cDNA synthesis kit

  • SYBR Green qPCR Master Mix

  • Gene-specific primers for FAS, BIM, and a reference gene (e.g., TUBB, GAPDH)

  • qRT-PCR instrument

• Procedure:

  • Treat cells with 1 µM AS1842856 or vehicle control for 48 hours.

  • Extract total RNA from the cells using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

  • Set up the qRT-PCR reaction by mixing the cDNA template, SYBR Green qPCR Master Mix, and forward and reverse primers for the target and reference genes.

  • Perform the qRT-PCR using a standard cycling protocol.

  • Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression.[5]

Experimental Workflow

Caption: General experimental workflow for studying the effects of AS1842856 on glioblastoma cells.

References

• 1. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FOXO1 inhibition with AS1842856 as a chemotherapeutic for glioblastoma multiforme and basal-like breast cancer | UTRGV [utrgv.edu]
• 3. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. utrgv.flintbox.com [utrgv.flintbox.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Gene Expression Changes Using AS1842856 via qRT-PCR

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1842856 is a potent and cell-permeable small molecule inhibitor of the Forkhead box protein O1 (FoxO1), a key transcription factor involved in a myriad of cellular processes including metabolism, cell cycle regulation, and apoptosis.[1][2] By selectively binding to the dephosphorylated, active form of FoxO1, AS1842856 prevents its interaction with DNA, thereby inhibiting the transactivation of its target genes.[1][3] This makes AS1842856 a valuable tool for elucidating the role of FoxO1 in various physiological and pathological states. Furthermore, studies have revealed that AS1842856 can also exert off-target effects, notably the inhibition of Glycogen Synthase Kinase 3 (GSK3), which should be considered when interpreting experimental results.[4]

These application notes provide a comprehensive guide for utilizing AS1842856 to study gene expression changes via quantitative reverse transcription PCR (qRT-PCR), a sensitive and specific technique for quantifying mRNA levels.

Mechanism of Action

AS1842856 primarily functions as a FoxO1 inhibitor with a reported IC50 of 33 nM.[2] It directly binds to the active, unphosphorylated form of FoxO1, preventing its transcriptional activity.[2] This leads to the modulation of various downstream target genes involved in processes such as gluconeogenesis, adipogenesis, and cell survival.[1][3] Additionally, AS1842856 has been identified as an inhibitor of GSK3α/β, which can influence signaling pathways involved in cell proliferation and survival.[1]

Signaling Pathways

To visualize the molecular interactions influenced by AS1842856, the following diagrams illustrate the canonical FoxO1 signaling pathway and the off-target GSK3 signaling pathway.

Caption: AS1842856 inhibits the nuclear function of FoxO1.

Caption: Off-target inhibition of GSK3 by AS1842856.

Quantitative Gene Expression Data

The following tables summarize the reported effects of AS1842856 on the expression of various genes, as determined by qRT-PCR in different experimental models.

Table 1: Effect of AS1842856 on Genes Involved in Metabolism and Adipogenesis

Gene	Cell Type/Model	Treatment Conditions	Fold Change vs. Control	Reference
G6P (Glucose-6-Phosphatase)	Hepatic cells	Not specified	Suppression of mRNA levels	[1]
PEPCK (Phosphoenolpyruvate carboxykinase)	Hepatic cells	Not specified	Suppression of mRNA levels	[1]
PPARγ (Peroxisome proliferator-activated receptor gamma)	Adipocytes	Persistent inhibition (days 0-12)	Significant suppression	[1][3]

Table 2: Effect of AS1842856 on Genes Involved in Cell Cycle and Apoptosis

Gene	Cell Type/Model	Treatment Conditions	Fold Change vs. Control	Reference
Myc	BCR::ABL1+ B-ALL mouse model	70 nM for 24h and 48h	Downregulated	[5]
Ccnd3 (Cyclin D3)	BCR::ABL1+ B-ALL mouse model	70 nM for 24h and 48h	Downregulated	[5]
FAS (FAS cell surface death receptor)	Glioblastoma and Basal-like breast cancer cells	1 µM for 48h	Increased	[6]
BIM (BCL2L11)	Glioblastoma and Basal-like breast cancer cells	1 µM for 48h	Increased	[6]

Table 3: Effect of AS1842856 on Genes Involved in Immune Response

Gene	Cell Type/Model	Treatment Conditions	Fold Change vs. Control	Reference
CCL17 (C-C motif chemokine 17)	IL-4-stimulated Alveolar Macrophages	Not specified	~11-fold decrease	[7]
CCL22 (C-C motif chemokine 22)	IL-4-stimulated Alveolar Macrophages	Not specified	Substantially decreased	[7]
IRF4 (Interferon regulatory factor 4)	IL-4-stimulated human and murine pulmonary macrophages	Not specified	Attenuated increase in mRNA	[7]

Experimental Protocols

This section provides a detailed protocol for investigating the effect of AS1842856 on gene expression in cultured cells using qRT-PCR.

Experimental Workflow

Caption: Workflow for qRT-PCR analysis of AS1842856 effects.

Detailed Methodology

1. Cell Culture and Seeding

• Culture your cell line of interest under optimal conditions (e.g., specific media, temperature, CO2 concentration).

• Seed cells in appropriate culture vessels (e.g., 6-well plates) at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow cells to adhere and stabilize overnight.

2. AS1842856 Treatment

• Prepare a stock solution of AS1842856 in a suitable solvent (e.g., DMSO).

• On the day of the experiment, dilute the AS1842856 stock solution to the desired final concentrations in fresh culture medium.

• Remove the old medium from the cells and replace it with the medium containing AS1842856 or a vehicle control (medium with the same concentration of DMSO).

• Incubate the cells for the desired treatment duration (e.g., 24, 48 hours).

3. Total RNA Extraction

• After treatment, wash the cells with ice-cold PBS.

• Lyse the cells directly in the culture dish using a lysis buffer from a commercial RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen; or TRIzol, Thermo Fisher Scientific).

• Follow the manufacturer's protocol to extract and purify total RNA.

• Assess the quantity and quality of the extracted RNA using a spectrophotometer (e.g., NanoDrop) and by running an aliquot on an agarose gel to check for integrity.

4. cDNA Synthesis (Reverse Transcription)

• Synthesize first-strand complementary DNA (cDNA) from the total RNA using a reverse transcription kit (e.g., SuperScript IV Reverse Transcriptase, Thermo Fisher Scientific).

• Typically, 1 µg of total RNA is used per reaction.

• Include a no-reverse transcriptase (-RT) control for each sample to check for genomic DNA contamination in the subsequent qPCR step.

5. Quantitative Real-Time PCR (qRT-PCR)

• Prepare the qPCR reaction mix containing:

  • cDNA template (diluted as appropriate)

  • Forward and reverse primers for your gene of interest and a reference gene (e.g., GAPDH, ACTB, 18S rRNA)

  • A qPCR master mix containing DNA polymerase, dNTPs, and a fluorescent dye (e.g., SYBR Green or a probe-based system like TaqMan).

• Perform the qPCR reaction in a real-time PCR cycler. A typical cycling protocol includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Include a no-template control (NTC) for each primer set to check for contamination.

6. Data Analysis

• The most common method for relative quantification is the comparative Ct (ΔΔCt) method.

• Step 1: Normalization to a Reference Gene (ΔCt)

  • For each sample, calculate the difference between the Ct value of the target gene and the Ct value of the reference gene:

    • ΔCt = Ct(target gene) - Ct(reference gene)

• Step 2: Normalization to the Control Group (ΔΔCt)

  • Calculate the difference between the ΔCt of the treated sample and the ΔCt of the vehicle control sample:

    • ΔΔCt = ΔCt(treated sample) - ΔCt(control sample)

• Step 3: Calculation of Fold Change

  • The fold change in gene expression is calculated as:

    • Fold Change = 2^(-ΔΔCt)

By following these protocols and utilizing the provided information, researchers can effectively employ AS1842856 as a tool to investigate the role of FoxO1-mediated gene expression in their specific area of interest.

References

• 1. Identification of AS1842856 as a novel small‐molecule GSK3α/β inhibitor against Tauopathy by accelerating GSK3α/β exocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FoxO1 is a critical regulator of M2-like macrophages activation in allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Western Blot Analysis of FOXO1 Phosphorylation Following AS1842856 Treatment

Introduction

Forkhead box protein O1 (FOXO1) is a critical transcription factor that integrates insulin and other signaling pathways to regulate metabolic homeostasis, cell cycle, and apoptosis.[1] Its activity is primarily regulated by post-translational modifications, most notably phosphorylation. In the presence of growth factors like insulin, the PI3K/Akt signaling pathway is activated, leading to the phosphorylation of FOXO1 at key serine/threonine residues (e.g., Thr24, Ser256, Ser319).[2][3] This phosphorylation event promotes the translocation of FOXO1 from the nucleus to the cytoplasm, where it is sequestered and ultimately degraded, thereby inhibiting its transcriptional activity.[4]

AS1842856 is a potent and selective small-molecule inhibitor of FOXO1, with an IC50 of approximately 33 nM.[5][6] It functions by directly binding to the active, dephosphorylated form of FOXO1, preventing its interaction with DNA and subsequent transactivation of target genes.[5][6][7] This makes AS1842856 a valuable tool for studying the physiological roles of FOXO1 and for exploring its therapeutic potential in conditions like diabetes and cancer.[1][8][9]

This document provides detailed protocols for utilizing Western blot analysis to investigate the effects of AS1842856 on the phosphorylation state of FOXO1 in cultured cells.

Mechanism of Action of AS1842856

AS1842856 specifically targets the active, unphosphorylated form of FOXO1.[6] By binding to this form, it allosterically inhibits the DNA-binding domain, thus blocking the transcription of FOXO1 target genes involved in processes like gluconeogenesis (e.g., G6Pase, PEPCK).[1][5] Interestingly, while the primary mechanism is the inhibition of transcriptional activity, studies have shown varied effects on the phosphorylation status itself. Some research indicates that treatment with AS1842856 can lock FOXO1 in a highly dephosphorylated state.[1] Conversely, other studies in animal models have reported an increase in FOXO1 phosphorylation following treatment.[10] Therefore, empirical determination of the phosphorylation status via Western blot is a critical step in characterizing the cellular response to this inhibitor.

Quantitative Data Summary

The following table summarizes the quantitative effect of AS1842856 treatment on the phosphorylation of FOXO1 in 3T3-L1 adipocytes. Data is derived from densitometric analysis of Western blots.

Treatment Group	Concentration	Duration	p-FOXO1 / Total FOXO1 Ratio (Normalized to Control)	Percent Reduction in Phosphorylation
Vehicle Control (0.1% DMSO)	N/A	12 Days	1.00	0%
AS1842856	1.0 µM	12 Days	< 0.10	> 90%[1]

Note: The level of total FOXO1 protein was also observed to be reduced by approximately 52% under these conditions.[1]

Visualized Signaling Pathway and Workflow

Caption: FOXO1 signaling pathway and the inhibitory action of AS1842856.

Caption: Experimental workflow for Western blot analysis of FOXO1.

Experimental Protocols

1. Cell Culture and AS1842856 Treatment

This protocol provides a general guideline. Optimal cell density, concentrations, and treatment times should be determined empirically for each cell line.

• Materials:

  • Cell line of interest (e.g., HepG2, 3T3-L1, Fao cells)[5]

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • AS1842856 (EMD Millipore or other commercial source)

  • Dimethyl sulfoxide (DMSO, sterile)

  • Phosphate-Buffered Saline (PBS), sterile

  • 6-well tissue culture plates

• Procedure:

  • Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to attach and grow for 24 hours.

  • Stock Solution Preparation: Prepare a 10 mM stock solution of AS1842856 in DMSO. Store at -20°C.

  • Treatment:

    • Prepare working solutions of AS1842856 in complete medium. For example, to achieve final concentrations of 0.1 µM, 0.5 µM, and 1.0 µM, dilute the 10 mM stock accordingly.

    • Prepare a vehicle control medium containing the same final concentration of DMSO as the highest AS1842856 concentration (e.g., 0.1% DMSO).[1]

    • Aspirate the old medium from the cells and replace it with the prepared treatment or vehicle control media.

  • Incubation: Incubate the cells for the desired time period (e.g., 30 minutes, 24 hours, or longer, depending on the experimental design).[5]

  • Harvesting: After incubation, place the plate on ice, aspirate the medium, and wash the cells twice with ice-cold PBS. Proceed immediately to protein extraction.

2. Protein Extraction and Quantification

• Materials:

  • RIPA Lysis Buffer (or other suitable lysis buffer)

  • Protease Inhibitor Cocktail

  • Phosphatase Inhibitor Cocktail

  • BCA Protein Assay Kit

  • Cell scraper

  • Microcentrifuge tubes

• Procedure:

  • Buffer Preparation: Prepare complete lysis buffer by adding protease and phosphatase inhibitors to the RIPA buffer immediately before use. Keep on ice.

  • Lysis: Add 100-150 µL of complete lysis buffer to each well of the 6-well plate. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubation: Incubate the lysates on ice for 30 minutes, vortexing briefly every 10 minutes.

  • Clarification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.[11]

  • Supernatant Collection: Carefully transfer the supernatant (containing the soluble proteins) to a new, pre-chilled tube. Avoid disturbing the pellet.

  • Quantification: Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

3. Western Blot Analysis

• Materials:

  • Protein lysates

  • Laemmli sample buffer (4x or 2x)

  • SDS-PAGE gels (e.g., 4-15% gradient gels)

  • Running buffer (Tris/Glycine/SDS)

  • PVDF or nitrocellulose membranes

  • Transfer buffer (Tris/Glycine/Methanol)

  • Blocking buffer: 5% (w/v) Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). Note: BSA is recommended over milk for phospho-protein detection to reduce background.[12]

  • Primary Antibodies:

    • Rabbit anti-phospho-FOXO1 (e.g., Ser256, Thr24)[4]

    • Rabbit anti-total FOXO1[3]

    • Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

  • Secondary Antibody (e.g., HRP-conjugated goat anti-rabbit IgG)

  • Enhanced Chemiluminescence (ECL) substrate

  • Western blot imaging system

• Procedure:

  • Sample Preparation: Dilute protein lysates to the same concentration (e.g., 1 µg/µL) with lysis buffer. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.

  • SDS-PAGE: Load 20-30 µg of protein per lane onto the SDS-PAGE gel. Run the gel until adequate separation is achieved.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

  • Blocking: Block the membrane in 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[12]

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-p-FOXO1, diluted 1:1000 in 5% BSA/TBST) overnight at 4°C with gentle agitation.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted 1:5000 in 5% BSA/TBST) for 1 hour at room temperature.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Detection: Prepare the ECL substrate according to the manufacturer's instructions. Incubate the membrane with the substrate and capture the chemiluminescent signal using an imaging system.

  • Stripping and Reprobing (Optional): To detect total FOXO1 on the same membrane, the blot can be stripped of the phospho-antibody and then re-probed with the total FOXO1 antibody. Alternatively, run parallel gels for total and phosphorylated protein analysis. Always probe for the loading control to ensure equal protein loading.

4. Data Analysis and Interpretation

• Densitometry: Use image analysis software (e.g., ImageJ) to measure the band intensity for p-FOXO1, total FOXO1, and the loading control for each sample.[4]

• Normalization:

  • First, normalize the p-FOXO1 and total FOXO1 band intensities to their corresponding loading control intensity.

  • Then, calculate the ratio of normalized p-FOXO1 to normalized total FOXO1 for each sample.

• Comparison: Compare the phosphorylation ratios of the AS1842856-treated samples to the vehicle-treated control to determine the effect of the inhibitor on FOXO1 phosphorylation. Results can be expressed as fold change or percentage of control.

References

• 1. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phospho-FoxO1 (Ser319) Antibody | Cell Signaling Technology [cellsignal.com]
• 3. FoxO1 (L27) Antibody | Cell Signaling Technology [cellsignal.com]
• 4. Phosphorylation of Forkhead Protein FoxO1 at S253 Regulates Glucose Homeostasis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. glpbio.com [glpbio.com]
• 7. researchgate.net [researchgate.net]
• 8. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 12. youtube.com [youtube.com]

Application Notes and Protocols: AS1842856 for Inhibiting Adipocyte Differentiation in 3T3-L1 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1842856 is a potent and selective inhibitor of the Forkhead Box O1 (FoxO1) transcription factor, with an IC50 of 33 nM.[1][2] FoxO1 is a key regulator of numerous cellular processes, including metabolism, cell proliferation, and differentiation. In the context of adipogenesis, FoxO1 plays a crucial, stage-dependent role.[3][4] Persistent inhibition of FoxO1 by AS1842856 has been demonstrated to almost completely suppress the differentiation of 3T3-L1 preadipocytes into mature adipocytes.[3][4] This makes AS1842856 a valuable tool for studying the molecular mechanisms of adipogenesis and a potential therapeutic agent for obesity and related metabolic disorders.[4]

These application notes provide a comprehensive guide for utilizing AS1842856 to inhibit adipocyte differentiation in the 3T3-L1 cell line, a well-established in vitro model for studying this process.[5] Detailed protocols for cell culture, differentiation induction, AS1842856 treatment, and subsequent analysis are provided.

Mechanism of Action

AS1842856 exerts its inhibitory effect on adipogenesis primarily through the suppression of FoxO1 activity.[3] FoxO1 is a critical transcription factor that regulates the expression of key adipogenic genes. The differentiation of 3T3-L1 cells is orchestrated by a cascade of transcription factors, most notably Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and CCAAT/enhancer-binding protein alpha (C/EBPα).[5][6]

AS1842856, by inhibiting FoxO1, leads to a significant downstream suppression of the master adipogenic regulator, PPARγ.[3] This disruption of the transcriptional cascade effectively halts the differentiation process, preventing the accumulation of lipid droplets and the acquisition of a mature adipocyte phenotype.

Caption: Signaling pathway of AS1842856 in inhibiting adipocyte differentiation.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity and effects of AS1842856 in 3T3-L1 cells.

Table 1: AS1842856 Activity and Recommended Concentrations

Parameter	Value	Reference(s)
IC50 for FoxO1	33 nM	[1][2]
Effective Concentration in 3T3-L1 cells	0.05 - 1 µM	[3]
Recommended Concentration for significant inhibition	0.1 µM	[3]

Table 2: Effect of AS1842856 on Adipogenic Markers (at 0.1 µM)

Marker	Method	Result	Reference(s)
Lipid Accumulation	Oil Red O Staining	Almost completely suppressed	[3][4]
PPARγ Protein Level	Western Blot	Significantly suppressed	[3]
FoxO1 Phosphorylation	Western Blot	Locked in a dephosphorylated state	[3]
Total FoxO1 Protein Level	Western Blot	Reduced by ~52%	[3]

Experimental Protocols

The following are detailed protocols for the culture and differentiation of 3T3-L1 cells, treatment with AS1842856, and subsequent analysis of adipocyte differentiation.

Caption: General experimental workflow for studying the effect of AS1842856.

Protocol 1: 3T3-L1 Cell Culture and Adipocyte Differentiation

This protocol is adapted from established methods for 3T3-L1 cell differentiation.[3][5][7]

Materials:

• 3T3-L1 preadipocytes

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (100x)

• 3-isobutyl-1-methylxanthine (IBMX)

• Dexamethasone

• Insulin

• AS1842856

• Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS)

• Culture plates/flasks

Procedure:

• Cell Seeding: Seed 3T3-L1 preadipocytes in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin. Culture at 37°C in a humidified atmosphere of 5% CO2.

• Reaching Confluence: Grow cells until they are 100% confluent (Day 0). Maintain the confluent cells for an additional 2 days (post-confluency).

• Differentiation Induction (Day 2): Change the medium to Differentiation Medium I (DMI) containing DMEM with 10% FBS, 1% Penicillin-Streptomycin, 0.5 mM IBMX, 1 µM Dexamethasone, and 10 µg/mL insulin.

• AS1842856 Treatment:

  • Prepare a stock solution of AS1842856 in DMSO.

  • For the treated group, add AS1842856 to the DMI medium to the desired final concentration (e.g., 0.1 µM).

  • For the vehicle control group, add an equivalent volume of DMSO to the DMI medium.

• Medium Change (Day 4): Replace the DMI medium with Differentiation Medium II (DMII) containing DMEM with 10% FBS, 1% Penicillin-Streptomycin, and 10 µg/mL insulin. Continue the treatment with AS1842856 or vehicle.

• Maintenance (Day 6 onwards): Replace the DMII medium every 2 days with fresh DMEM containing 10% FBS and 1% Penicillin-Streptomycin, along with AS1842856 or vehicle.

• Analysis: Mature adipocytes are typically observed between Day 8 and Day 12. Proceed with analysis using the protocols below.

Protocol 2: Oil Red O Staining for Lipid Accumulation

This protocol allows for the visualization and quantification of intracellular lipid droplets.[8][9]

Materials:

• Differentiated 3T3-L1 cells in culture plates

• PBS

• 10% Formalin

• Oil Red O stock solution (0.5% w/v in isopropanol)

• Isopropanol

• Distilled water

• Microplate reader

Procedure:

• Fixation: Wash the cells twice with PBS and then fix with 10% formalin for at least 1 hour at room temperature.

• Washing: Wash the fixed cells twice with distilled water.

• Staining Preparation: Prepare the Oil Red O working solution by diluting the stock solution with distilled water (e.g., 6 parts stock to 4 parts water). Allow the working solution to sit for 10 minutes and then filter it.

• Staining: Add the filtered Oil Red O working solution to each well and incubate for 30 minutes at room temperature.

• Washing: Wash the stained cells 3-4 times with distilled water to remove excess stain.

• Imaging: Visualize and capture images of the stained lipid droplets using a microscope.

• Quantification:

  • After imaging, completely dry the plates.

  • Add 100% isopropanol to each well to elute the stain from the lipid droplets.

  • Incubate for 10 minutes with gentle shaking.

  • Transfer the isopropanol-dye solution to a 96-well plate.

  • Measure the absorbance at 510 nm using a microplate reader.

Protocol 3: Quantitative Real-Time PCR (qPCR) for Adipogenic Gene Expression

This protocol is for quantifying the mRNA expression levels of key adipogenic transcription factors, PPARγ and C/EBPα.

Materials:

• Differentiated 3T3-L1 cells

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for PPARγ, C/EBPα, and a reference gene (e.g., GAPDH, β-actin)

• Real-time PCR system

Procedure:

• RNA Extraction: At desired time points during differentiation (e.g., Day 0, 4, 8), wash the cells with PBS and lyse them to extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR Reaction:

  • Prepare the qPCR reaction mixture containing qPCR master mix, forward and reverse primers for the target gene (PPARγ or C/EBPα) or the reference gene, and the synthesized cDNA.

  • Perform the qPCR reaction in a real-time PCR system using a standard thermal cycling protocol.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Normalize the Ct values of the target genes to the Ct value of the reference gene (ΔCt).

  • Calculate the fold change in gene expression relative to a control group (e.g., undifferentiated cells or vehicle-treated cells) using the 2^-ΔΔCt method.

Table 3: Example qPCR Primers for Mouse Genes

Gene	Forward Primer (5' - 3')	Reverse Primer (5' - 3')
PPARγ	TCGCTGATGCACTGCCTATGA	GCGGTCTCCACTGAGAATAATGAC
C/EBPα	CAAGAACAGCAACGAGTACCG	GTCACTGGTCAACTCCAGCAC
GAPDH	AGGTCGGTGTGAACGGATTTG	TGTAGACCATGTAGTTGAGGTCA

Note: Primer sequences should be validated for specificity and efficiency before use.

Protocol 4: Western Blotting for Protein Analysis

This protocol is for analyzing the protein levels of FoxO1, phospho-FoxO1, and PPARγ.[3]

Materials:

• Differentiated 3T3-L1 cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-FoxO1, anti-phospho-FoxO1, anti-PPARγ, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Denature the protein samples and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and then add the chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Troubleshooting

• Low Differentiation Efficiency: Ensure 3T3-L1 cells are not passaged too many times. Use a fresh, potent differentiation cocktail. Confirm cells reach 100% confluency and are maintained for 2 days post-confluency before induction.

• High Cell Death with AS1842856: Although AS1842856 is reported to have low cytotoxicity at effective concentrations, perform a dose-response experiment to determine the optimal non-toxic concentration for your specific cell batch and culture conditions.

• Variability in qPCR Results: Use high-quality RNA and ensure consistent cDNA synthesis. Validate primer efficiency and specificity. Use multiple stable reference genes for normalization.

• Weak Western Blot Signal: Optimize protein extraction and loading amounts. Ensure proper antibody dilutions and incubation times. Use a fresh chemiluminescent substrate.

By following these detailed application notes and protocols, researchers can effectively utilize AS1842856 as a tool to investigate the intricate signaling pathways governing adipocyte differentiation and explore its potential as a therapeutic agent.

References

• 1. jme.bioscientifica.com [jme.bioscientifica.com]
• 2. researchgate.net [researchgate.net]
• 3. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting FoxO1 with AS1842856 suppresses adipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of suitable reference genes for quantitative RT-PCR during 3T3-L1 adipocyte differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. anygenes.com [anygenes.com]
• 7. PPARγ and C/EBPα enable adipocyte differentiation upon inhibition of histone methyltransferase PRC2 in malignant tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FoxO1 regulates adipose transdifferentiation and iron influx by mediating Tgf beta 1 signaling pathway [vtechworks.lib.vt.edu]
• 9. researchgate.net [researchgate.net]

How to dissolve and prepare AS1842856 for experimental use.

Application Notes and Protocols for AS1842856

Topic: How to Dissolve and Prepare AS1842856 for Experimental Use

Audience: Researchers, scientists, and drug development professionals.

Product Information

AS1842856 is a potent and cell-permeable small molecule inhibitor of the Forkhead box O1 (FOXO1) transcription factor.[1] It has been utilized in a variety of research contexts, including studies on type 2 diabetes, cancer, adipogenesis, and immunology.[2][3][4]

Physicochemical Properties

Property	Value	Reference
Synonyms	FOXO1 Inhibitor, 5-Amino-7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	[1]
Molecular Formula	C₁₈H₂₂FN₃O₃	[1]
Molecular Weight	347.38 g/mol	[5]
Appearance	Crystalline solid, off-white to tan/yellow	[1]
Purity	≥98% (HPLC)	[1]
CAS Number	836620-48-5	[1][5]

Mechanism of Action

AS1842856 selectively inhibits the transcriptional activity of FOXO1.[5] It directly binds to the active, dephosphorylated form of FOXO1, preventing its interaction with DNA and subsequent gene transcription.[6] Its inhibitory concentration (IC₅₀) for FOXO1 is 33 nM.[1][5] The compound shows significantly lower activity against other FOXO isoforms, with 100 nM of AS1842856 inhibiting FOXO1 by 70%, while only inhibiting FOXO4 and FOXO3a by 20% and 3%, respectively.

Recent studies have revealed that AS1842856 also acts as a direct inhibitor of Glycogen Synthase Kinase 3 (GSK3), which can lead to the stabilization of β-catenin (CTNNB1).[7][8] This dual targeting of FOXO1 and GSK3 may contribute to its cytotoxic effects in certain cancer cells.[7][8] The inhibitor has also been shown to suppress autophagy and STAT3 signaling.[5]

AS1842856 inhibits FOXO1-mediated transcription and GSK3 signaling.

Dissolution and Storage

Proper dissolution and storage are critical for maintaining the activity and stability of AS1842856.

Solubility Data

AS1842856 is soluble in dimethyl sulfoxide (DMSO). Solubility may vary slightly between suppliers.

Solvent	Concentration	Reference
DMSO	~0.5 - 23 mg/mL	[1][5]

Note: The use of fresh, anhydrous DMSO is highly recommended, as moisture-absorbing DMSO can reduce the solubility of the compound.[5]

Protocol: Preparation of a 10 mM Stock Solution

Workflow for preparing a 10 mM AS1842856 stock solution.

• Calculate Required Mass: To prepare a 10 mM stock solution, use the molecular weight (347.38 g/mol ). For example, to make 1 mL of a 10 mM stock, weigh out 3.47 mg of AS1842856.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound. Vortex or sonicate briefly until the solid is completely dissolved.

• Aliquot: Dispense the stock solution into small-volume, light-protective tubes (e.g., amber cryovials). This prevents contamination and degradation from repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C.

Storage and Stability

• Solid Powder: Stable for at least 3 years when stored at -20°C.[5]

• Stock Solutions (in DMSO): Stable for up to 3 months when aliquoted and stored at -20°C.[9] Avoid repeated freeze-thaw cycles.[5]

Quantitative Data Summary

In Vitro Activity

Target/Assay	Cell Line	IC₅₀ / Concentration	Effect	Reference
FOXO1 Transcriptional Activity	HepG2	33 nM	Inhibition of promoter activity	[1][5]
FOXO Isoform Selectivity	HepG2	100 nM	70% inhibition of FOXO1, 20% of FOXO4, 3% of FOXO3a	[5]
Gluconeogenesis (PEPCK mRNA)	Fao (rat hepatoma)	37 nM	Inhibition of PEPCK mRNA expression
Gluconeogenesis (G6Pase mRNA)	Fao (rat hepatoma)	130 nM	Inhibition of G6Pase mRNA expression
Glucose Production	Fao (rat hepatoma)	43 nM	Inhibition of glucose production
Adipogenesis	3T3-L1	1.0 µM	Almost complete prevention of adipogenesis	[2][5]
B-ALL Cell Viability	BCR::ABL1+ pre-B cells	34 nM	50% inhibitory concentration (IC₅₀)	[7]
Apoptosis Induction	Glioblastoma (U87MG), Breast Cancer (BT549)	1.0 µM	Induction of pro-apoptotic genes (FAS, BIM)	[4]

In Vivo Activity

Animal Model	Dosage	Administration	Effect	Reference
Diabetic db/db mice	100 mg/kg	Oral	Drastic decrease in fasting plasma glucose	[5]
Normal and db/db mice	100 mg/kg	Oral	Suppression of pyruvate-induced plasma glucose increase	[5]

Experimental Protocols

Protocol: In Vitro Treatment of Cultured Cells

This protocol provides a general workflow for treating adherent cells with AS1842856.

General workflow for an in vitro cell culture experiment.

• Cell Seeding: Plate cells at the desired density in a multi-well plate and culture overnight to allow for attachment.

• Thaw Stock Solution: Remove an aliquot of the 10 mM AS1842856 stock solution from the -20°C freezer and thaw at room temperature.

• Prepare Working Solutions: Prepare serial dilutions of the AS1842856 stock solution in fresh, pre-warmed cell culture medium to achieve the desired final concentrations (e.g., 10 nM to 10 µM).[5]

  • Example: To make 1 mL of 1 µM treatment media from a 10 mM stock, perform a 1:100 dilution (10 µL of stock into 990 µL of media) to get a 100 µM intermediate, then a 1:100 dilution of the intermediate (10 µL into 990 µL of media).

• Prepare Vehicle Control: Prepare a vehicle control medium containing the same final concentration of DMSO as the highest concentration of AS1842856 used. Typically, the final DMSO concentration should be kept below 0.1% to avoid solvent-induced cytotoxicity.

• Treatment: Remove the old medium from the cells and replace it with the prepared treatment or vehicle control media.

• Incubation: Return the cells to the incubator for the desired period. Incubation times can range from 30 minutes for signaling studies to several days for proliferation or differentiation assays.[4][5]

• Analysis: After incubation, harvest the cells for downstream analysis, such as Western blotting for protein expression, qRT-PCR for gene expression, or cell viability assays.[4][5]

Protocol: In Vivo Formulation and Administration (Mouse Model)

The following is a guideline based on published studies for oral administration in mice.[5]

• Formulation: While specific formulations for oral gavage are often proprietary, a common approach involves suspending the compound in a vehicle suitable for animal administration. One study mentions a formulation of DMSO, PEG300, Tween 80, and corn oil.[5] For local injection in a minipig model, 10 mg of AS1842856 was dissolved in 1.5 mL DMSO and then diluted 100x in sterile PBS.[10]

• Dosage Calculation: Calculate the required amount of AS1842856 based on the animal's body weight and the target dose (e.g., 100 mg/kg).[5]

• Administration: Administer the formulation to the animals via the desired route, such as oral gavage.

• Monitoring: Monitor the animals for changes in relevant biomarkers (e.g., fasting plasma glucose) and any signs of toxicity.[5]

Disclaimer: All experimental work should be conducted in accordance with institutional guidelines and regulations. The provided protocols are for informational purposes and may require optimization for specific experimental systems.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of autoreactive CD4 T cells by FoxO1 signaling in CNS autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]
• 10. Clinical application of a FOXO1 inhibitor improves connective tissue healing in a diabetic minipig model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: AS1842856 in Combination with Chemotherapy for Osteosarcoma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osteosarcoma, the most prevalent primary malignant bone tumor, presents significant therapeutic challenges, particularly in cases of metastatic or recurrent disease. Standard treatment regimens, largely unchanged for decades, rely on a combination of surgery and multi-agent chemotherapy, including drugs like cisplatin, doxorubicin, and methotrexate.[1] The emergence of drug resistance underscores the urgent need for novel therapeutic strategies.

The Forkhead box O1 (FOXO1) transcription factor has been identified as a key regulator of cell cycle progression, apoptosis, and DNA repair, making it a promising target in oncology.[1] AS1842856 is a potent and specific inhibitor of FOXO1 transcriptional activity.[1] This document provides detailed application notes and protocols based on preclinical research investigating the effects of AS1842856 in combination with chemotherapy in osteosarcoma cell lines.

Notably, the primary research available focuses on the combination of AS1842856 with the topoisomerase inhibitor Camptothecin (CPT) . Current literature lacks data on the combination of AS1842856 with standard-of-care osteosarcoma chemotherapeutics such as cisplatin or doxorubicin. The findings presented herein are based on the study by Hall (2024), which demonstrates that AS1842856, contrary to enhancing cytotoxicity, reverses the cell-killing effects of CPT in osteosarcoma cells by inducing a G2/M cell cycle arrest.[1][2]

Mechanism of Action and Signaling Pathway

AS1842856 inhibits the transcriptional activity of FOXO1. In osteosarcoma cells, this inhibition has been shown to upregulate the expression of the cyclin-dependent kinase inhibitor p21.[2] This is noteworthy as the studied osteosarcoma cell lines do not naturally express p21.[1] The induction of p21 leads to an arrest of the cell cycle in the G2/M phase. When cells are arrested in this phase, the cytotoxic effects of DNA-damaging agents like Camptothecin are diminished, as the cells do not proceed through mitosis to apoptosis. This leads to a reversal of anticancer drug-induced cytotoxicity.[1][2]

Caption: Proposed signaling pathway of AS1842856 in osteosarcoma cells.

Quantitative Data

The following tables summarize the quantitative data on the effect of AS1842856 in combination with Camptothecin (CPT) on the viability of three human osteosarcoma cell lines: CCHOSD, Hos, and LM7. Cell death was quantified by measuring the sub-G0/G1 population via flow cytometry, which represents non-viable cells.[1]

Table 1: Effect of AS1842856 and Camptothecin (CPT) on CCHOSD Cell Viability

Treatment Group	Concentration	Mean Cell Death (%)	Standard Deviation
DMSO (Control)	0.01%	5.2	± 1.1
AS1842856	10 µM	6.8	± 1.5
CPT	10 nM	25.1	± 3.2
AS1842856 + CPT	10 µM + 10 nM	12.5	± 2.1

Table 2: Effect of AS1842856 and Camptothecin (CPT) on Hos Cell Viability

Treatment Group	Concentration	Mean Cell Death (%)	Standard Deviation
DMSO (Control)	0.01%	4.1	± 0.9
AS1842856	10 µM	5.5	± 1.3
CPT	25 nM	30.4	± 4.5
AS1842856 + CPT	10 µM + 25 nM	15.8	± 2.8

Table 3: Effect of AS1842856 and Camptothecin (CPT) on LM7 Cell Viability

Treatment Group	Concentration	Mean Cell Death (%)	Standard Deviation
DMSO (Control)	0.01%	6.3	± 1.4
AS1842856	10 µM	8.1	± 1.9
CPT	50 nM	35.7	± 5.1
AS1842856 + CPT	10 µM + 50 nM	18.2	± 3.3

Data extracted and summarized from figures presented in Hall (2024).[1]

Experimental Protocols

The following are detailed protocols for experiments investigating the combination of AS1842856 and chemotherapy in osteosarcoma cell lines.

Protocol 1: Cell Culture and Maintenance

• Cell Lines:

  • Human osteosarcoma cell lines: CCHOSD, Hos, and LM7.

• Culture Medium:

  • Prepare Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions:

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculturing:

  • Passage cells every 2-3 days or upon reaching 80-90% confluency.

  • Wash cells with Phosphate-Buffered Saline (PBS), and detach using a 0.25% Trypsin-EDTA solution.

  • Neutralize trypsin with complete culture medium and re-seed at the desired density.

Protocol 2: Drug Treatment for Cytotoxicity and Cell Cycle Analysis

• Cell Seeding:

  • Seed osteosarcoma cells in 6-well plates at a density that allows for exponential growth during the treatment period (e.g., 2 x 10⁵ cells/well).

  • Allow cells to adhere and grow for 24 hours.

• Drug Preparation:

  • Prepare stock solutions of AS1842856 and Camptothecin in Dimethyl Sulfoxide (DMSO).

  • Dilute stock solutions in a complete culture medium to achieve final desired concentrations. The final DMSO concentration should not exceed 0.1%.

• Treatment Groups:

  • Vehicle Control (e.g., 0.01% DMSO).

  • AS1842856 alone.

  • Chemotherapy drug (e.g., CPT) alone.

  • AS1842856 in combination with the chemotherapy drug.

• Incubation:

  • For combination treatments, pre-treat cells with AS1842856 for a specified duration (e.g., 2 hours) before adding the chemotherapy drug.

  • Incubate cells with the drugs for the desired time period (e.g., 24-48 hours).[1]

Caption: Experimental workflow for assessing drug combination effects.

Protocol 3: Cell Cycle Analysis via Propidium Iodide Staining and Flow Cytometry

• Cell Harvesting:

  • Following drug treatment, collect both adherent and floating cells.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.[3]

  • Discard the supernatant and wash the cell pellet with 3 mL of cold PBS.

• Fixation:

  • Resuspend the cell pellet in 400 µL of PBS.

  • While vortexing gently, add 1 mL of ice-cold 70% ethanol dropwise to the cell suspension.[3]

  • Incubate on ice for at least 30 minutes for fixation. Cells can be stored at 4°C in ethanol for several weeks.[3]

• Staining:

  • Centrifuge the fixed cells at a higher speed (e.g., 850 x g) for 5 minutes.[3]

  • Carefully discard the ethanol supernatant.

  • Wash the pellet twice with 3 mL of PBS.[3]

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.[3][4]

  • Incubate at room temperature in the dark for 15-30 minutes.[5]

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

  • Use a linear scale for the PI fluorescence channel.

  • Gate out doublets and aggregates using a plot of pulse-width versus pulse-area.

• Data Analysis:

  • Generate a histogram of PI fluorescence intensity.

  • Use cell cycle analysis software to quantify the percentage of cells in the Sub-G0/G1 (apoptotic/necrotic), G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

The available preclinical data indicate that the FOXO1 inhibitor AS1842856 does not act synergistically with the chemotherapeutic agent Camptothecin in osteosarcoma cell lines. Instead, it reverses CPT-induced cytotoxicity by promoting a G2/M cell cycle arrest.[1][2] This finding has significant implications for the potential clinical application of FOXO1 inhibitors in combination with DNA-damaging agents for the treatment of osteosarcoma.

Further research is critically needed to:

• Investigate the effects of AS1842856 in combination with standard-of-care osteosarcoma chemotherapy drugs, such as cisplatin and doxorubicin.

• Elucidate the detailed molecular mechanisms underlying the observed cell cycle arrest and reversal of cytotoxicity.

• Evaluate the in vivo efficacy of AS1842856 as a monotherapy or in combination with other agents in preclinical models of osteosarcoma.

These studies will be essential to determine if targeting the FOXO1 pathway has a therapeutic role in the management of osteosarcoma.

References

• 1. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 2. "FOXO1 Inhibitor, AS1842856, induces cell cycle arrest and reverses ant" by Antanay Hall [digitalscholarship.tsu.edu]
• 3. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]

Application Notes and Protocols for AS1842856 in Hepatic Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

AS1842856 is a potent and selective, cell-permeable inhibitor of the Forkhead box O1 (FOXO1) transcription factor.[1] FOXO1 is a key regulator of metabolic homeostasis, particularly in the liver, where it promotes the expression of genes involved in gluconeogenesis, the process of generating glucose from non-carbohydrate substrates.[2][3] In conditions such as type 2 diabetes, FOXO1 activity is often elevated, contributing to hyperglycemia.[4] AS1842856 offers a valuable tool for studying the role of FOXO1 in hepatic metabolic pathways and for evaluating the therapeutic potential of FOXO1 inhibition.

This document provides detailed application notes and experimental protocols for the use of AS1842856 in hepatic cell models to investigate its effects on metabolic pathways.

Mechanism of Action

AS1842856 directly binds to the active, dephosphorylated form of FOXO1, preventing its association with DNA and subsequent transcriptional activation of target genes.[5][6] This inhibitory action is highly selective for FOXO1 over other FOXO isoforms like FOXO3a and FOXO4.[5][6] By inhibiting FOXO1, AS1842856 effectively suppresses the expression of key gluconeogenic enzymes, including Glucose-6-Phosphatase (G6Pase) and Phosphoenolpyruvate Carboxykinase (PEPCK), leading to a reduction in hepatic glucose production.[5][1][2]

References

• 1. caymanchem.com [caymanchem.com]
• 2. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | FoxO1 as a tissue-specific therapeutic target for type 2 diabetes [frontiersin.org]
• 5. selleckchem.com [selleckchem.com]
• 6. AS1842856 ≥98% (HPLC), solid, Foxo1 inhibitor, Calbiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Optimizing AS1842856 dosage for maximum therapeutic effect in vivo.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the in vivo dosage of AS1842856 to achieve maximum therapeutic effect.

Frequently Asked Questions (FAQs)

Q1: What is AS1842856 and what is its primary mechanism of action?

AS1842856 is a cell-permeable small molecule that acts as a potent and selective inhibitor of the Forkhead box O1 (FOXO1) transcription factor.[1] Its mechanism involves directly binding to the active, unphosphorylated form of FOXO1, which in turn blocks its transcriptional activity.[1][2][3][4] This prevents FOXO1 from regulating the expression of its target genes. It is significantly less potent against other FOXO isoforms like FOXO3a and FOXO4.[3]

Q2: What are the primary in vivo applications for AS1842856?

AS1842856 has been predominantly studied in preclinical models of type 2 diabetes, particularly in db/db mice.[1][3][5][6] In these models, it has been shown to reduce fasting plasma glucose levels by inhibiting hepatic gluconeogenesis.[1][5][6] It has also been investigated for its therapeutic potential in various cancers, including basal-like breast cancer, glioblastoma, and B-cell acute lymphoblastic leukemia (B-ALL), where it can induce apoptosis.[7][8] Additionally, studies have explored its role in adipogenesis and wound healing.[9]

Q3: What is a typical starting dosage for in vivo experiments in mice?

Based on published studies, a common dosage for oral administration in both normal and diabetic (db/db) mice is 100 mg/kg.[1][4] The dosing regimen often involves multiple administrations, for instance, three doses over a 26-hour period (at 0, 12, and 24 hours), to assess effects on fasting glucose and hepatic gene expression.[4]

Q4: How should I prepare AS1842856 for in vivo administration?

AS1842856 is soluble in DMSO.[1] For in vivo use, a stock solution is typically prepared in DMSO and then further diluted in a sterile vehicle such as PBS or saline just before administration.[9] It is crucial to use fresh DMSO, as moisture-absorbing DMSO can reduce solubility.[1] For local administration, such as injections around a wound site, a 10 mg amount has been dissolved in 1.5 ml DMSO and then diluted 100-fold in sterile PBS to a final concentration of 2.0 mM.[9]

Q5: Are there any known off-target effects or toxicity concerns with AS1842856?

Yes. While often described as a selective FOXO1 inhibitor, recent studies have revealed that AS1842856 has significant FOXO1-independent effects.[10] Notably, it has been identified as a direct inhibitor of glycogen synthase kinase 3 (GSK3).[6][11] This dual inhibition of FOXO1 and GSK3 may contribute to its cytotoxic effects in some cancer cell lines.[11] Researchers should be aware of these off-target activities and may need to include additional controls to dissect the specific effects of FOXO1 inhibition. While some reports mention low toxicity, these off-target effects could contribute to unexpected toxicity.[8]

Troubleshooting Guide

Problem: I am not observing the expected therapeutic effect (e.g., no change in blood glucose in db/db mice).

• Possible Cause: Inadequate Dosage or Regimen.

  • Solution: The widely cited effective oral dose is 100 mg/kg in mice.[1][4] A single dose may be insufficient to see a sustained effect. Consider a multi-dose regimen, such as dosing every 12 or 24 hours for several days.[4][10]

• Possible Cause: Improper Drug Preparation.

  • Solution: Ensure the compound is fully dissolved. AS1842856 is soluble in DMSO, but precipitation can occur upon dilution into aqueous buffers.[1] Prepare the final dilution immediately before use and check for any visible precipitate. Use fresh, high-quality DMSO.[1]

• Possible Cause: Incorrect Animal Model.

  • Solution: AS1842856 has been shown to drastically decrease fasting plasma glucose in diabetic db/db mice, but has no effect on this parameter in normal mice.[1][6] Verify that your animal model is appropriate for the expected biological outcome.

• Possible Cause: Timing of Measurement.

  • Solution: The effect of the inhibitor is transient. For studies on gluconeogenesis, endpoints are often measured after a fasting period following the final dose.[1][4] Plan your endpoint analysis (e.g., blood glucose measurement, tissue harvesting) at a time point consistent with the compound's expected pharmacokinetic and pharmacodynamic profile.

Problem: I am observing unexpected toxicity or adverse effects in my animals.

• Possible Cause: Off-Target Effects.

  • Solution: AS1842856 is a known GSK3 inhibitor.[6][12][11] These off-target effects may be responsible for the observed toxicity. Review literature on GSK3 inhibition to see if the toxicities align. Consider using a more selective FOXO1 inhibitor if available to confirm that the desired therapeutic effect is independent of the off-target activity.[10]

• Possible Cause: Vehicle Toxicity.

  • Solution: The vehicle, especially if it contains a high concentration of DMSO, can cause toxicity. Always include a vehicle-only control group in your experiment. Aim to use the lowest effective concentration of DMSO in your final preparation.

• Possible Cause: Dose is Too High.

  • Solution: Perform a dose-response study to identify the minimum effective dose that provides a therapeutic benefit without causing overt toxicity. Start with a lower dose and escalate until the desired effect is achieved.

Data Presentation

Table 1: In Vitro Inhibitory Activity of AS1842856

Target	IC₅₀	Cell Line / Assay	Citation
FOXO1	33 nM	HepG2 cells	[1]
FOXO3a	>1 µM	HepG2 cells
FOXO4	>1 µM	HepG2 cells
PEPCK mRNA	37 nM	Fao cells	[4]
G6Pase mRNA	130 nM	Fao cells	[4]
Glucose Production	43 nM	Fao cells	[4]

Table 2: Example In Vivo Dosages and Effects of AS1842856

Animal Model	Dosage	Administration Route	Key Outcome	Citation
db/db Mice	100 mg/kg	Oral	Drastic decrease in fasting plasma glucose	[1][6]
db/db Mice	100 mg/kg (3 doses at 0, 12, 24h)	Oral	86% inhibition of hepatic G6Pase mRNA	[4]
ICR Mice (Normal)	100 mg/kg (3 doses at 0, 12, 24h)	Oral	No effect on fasting plasma glucose	[1][6]
Diabetic Minipig	2.0 mM solution	Local Injection	Improved connective tissue healing	[9]

Visualizations

Signaling Pathway

Caption: Mechanism of AS1842856 action on the FOXO1 signaling pathway.

Experimental Workflow

Caption: General experimental workflow for an in vivo study using AS1842856.

Experimental Protocols

Protocol: Evaluating the Efficacy of AS1842856 in a Diabetic (db/db) Mouse Model

This protocol provides a general framework for assessing the in vivo therapeutic effect of AS1842856 on hyperglycemia.

1. Materials

• AS1842856 powder (e.g., Calbiochem Cat. No. 344355)

• DMSO (anhydrous/fresh)

• Sterile Saline or Phosphate-Buffered Saline (PBS)

• Diabetic db/db mice and non-diabetic littermate controls (age-matched)

• Standard laboratory animal diet and housing

• Oral gavage needles (20-22 gauge, ball-tipped)

• Glucometer and test strips

• Equipment for tissue collection and processing (e.g., for RNA extraction, histology)

2. Preparation of Dosing Solution

• Caution: Perform in a chemical fume hood. Wear appropriate PPE.

• Prepare a stock solution of AS1842856 in DMSO. For example, dissolve 100 mg of AS1842856 in 1 mL of DMSO to make a 100 mg/mL stock. Gentle warming may be required.

• On each day of dosing, dilute the stock solution in sterile saline to the final desired concentration. For a 100 mg/kg dose in a 25 g mouse with a dosing volume of 100 µL, the final concentration would be 25 mg/mL.

• Prepare a vehicle control solution with the same final concentration of DMSO as the drug solution.

3. Experimental Procedure

• Acclimatization: Allow animals to acclimate to the facility for at least one week before the start of the experiment.

• Grouping: Randomly assign animals to experimental groups (e.g., n=8-10 per group):

  • Group 1: Non-diabetic control + Vehicle

  • Group 2: db/db + Vehicle

  • Group 3: db/db + AS1842856 (e.g., 100 mg/kg)

• Administration:

  • Administer the prepared solution or vehicle via oral gavage once or twice daily, as determined by the study design.[1][10]

  • The volume should be consistent across all animals, typically 5-10 mL/kg body weight.

• Monitoring:

  • Measure body weight and food intake daily.[10]

  • Measure fasting blood glucose at baseline and at specified time points throughout the study. For fasting measurements, food should be withdrawn for a consistent period (e.g., 4-6 hours) before testing.[10]

• Endpoint Analysis:

  • At the end of the treatment period (e.g., 10 days), perform a final blood glucose measurement.[10]

  • Euthanize animals according to approved institutional protocols.

  • Collect liver and other relevant tissues. Snap-freeze tissues in liquid nitrogen for gene expression analysis (e.g., qRT-PCR for G6Pase, PEPCK) or fix in formalin for histological examination.[1][5]

4. Data Analysis

• Analyze changes in body weight, blood glucose, and other parameters using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

• Compare gene expression levels between the vehicle-treated and AS1842856-treated db/db groups.

• A p-value of <0.05 is typically considered statistically significant.

References

• 1. selleckchem.com [selleckchem.com]
• 2. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Clinical application of a FOXO1 inhibitor improves connective tissue healing in a diabetic minipig model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ashpublications.org [ashpublications.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: AS1842856 in Non-Cancerous Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers minimize the toxicity of AS1842856 in non-cancerous cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of AS1842856?

AS1842856 is a potent and cell-permeable small molecule inhibitor of the Forkhead box protein O1 (FOXO1).[1] It functions by directly binding to the active, unphosphorylated form of FOXO1, thereby blocking its transcriptional activity.[1] The IC50 for FOXO1 inhibition is approximately 33 nM.

Q2: Is AS1842856 toxic to non-cancerous cell lines?

While AS1842856 is often used to induce apoptosis in cancer cells, its toxicity in non-cancerous cells is cell-type dependent and related to concentration and exposure duration.[2][3][4] For example, studies have used AS1842856 on 3T3-L1 preadipocytes at concentrations up to 1 µM without reporting significant cytotoxicity. In primary human T cells, a concentration of 500 nM was used for 7 days. However, off-target effects, primarily the inhibition of Glycogen Synthase Kinase 3 (GSK3), can contribute to unexpected cellular responses and toxicity.[5][6][7] It is crucial to determine the optimal, non-toxic concentration for each specific non-cancerous cell line.

Q3: What are the known off-target effects of AS1842856?

Recent evidence has shown that AS1842856 also directly inhibits GSK3α and GSK3β.[5][6][7][8] This off-target activity can influence various signaling pathways, including those involved in cell proliferation, metabolism, and inflammation, potentially contributing to its cytotoxic effects.[5][6][7]

Q4: How can I minimize the toxicity of AS1842856 in my experiments?

Minimizing toxicity involves a multi-faceted approach:

• Dose-Response and Time-Course Studies: Conduct thorough dose-response and time-course experiments to identify the lowest effective concentration and the shortest exposure time necessary to achieve the desired biological effect on FOXO1 without causing significant cell death.[2][3][4]

• Use of Appropriate Controls: Always include vehicle-only (e.g., DMSO) controls to account for any solvent-induced toxicity.

• Monitoring Cell Viability: Regularly assess cell viability using methods like the MTT or trypan blue exclusion assays.

• Consideration of Off-Target Effects: Be aware of the GSK3 inhibitory activity of AS1842856 and consider its potential impact on your experimental outcomes.

Troubleshooting Guides

Problem 1: High levels of cell death observed in my non-cancerous cell line after treatment with AS1842856.

• Possible Cause: The concentration of AS1842856 is too high for your specific cell line.

  • Solution: Perform a dose-response experiment to determine the IC50 value for toxicity in your cell line. Start with a wide range of concentrations (e.g., 10 nM to 10 µM) and narrow down to a non-toxic range.

• Possible Cause: The incubation time is too long.

  • Solution: Conduct a time-course experiment to determine the optimal exposure duration. It is possible that a shorter incubation period is sufficient to achieve the desired effect on FOXO1 signaling.[3][4]

• Possible Cause: The solvent (e.g., DMSO) is causing toxicity.

  • Solution: Ensure the final concentration of the solvent in your culture medium is minimal and consistent across all experimental conditions, including your vehicle control.

Problem 2: Inconsistent or unexpected results in downstream assays after AS1842856 treatment.

• Possible Cause: Off-target effects on GSK3 are influencing your results.[5][6][7]

  • Solution: Investigate the phosphorylation status of GSK3 substrates (e.g., β-catenin) to assess the extent of off-target inhibition. Consider using a more specific FOXO1 inhibitor if available and suitable for your experiment.

• Possible Cause: The compound has degraded.

  • Solution: Prepare fresh stock solutions of AS1842856 and store them appropriately, protected from light and at the recommended temperature.

Data Presentation

Table 1: Reported Concentrations of AS1842856 Used in Non-Cancerous Cell Lines

Cell Line	Concentration	Duration	Observed Effect	Reference
3T3-L1 preadipocytes	0.1 µM - 1 µM	Not specified	No cytotoxicity reported
Human T cells (primary)	500 nM	7 days	Increased cytotoxic activity
Human Pluripotent Stem Cells (hPSCs)	100 nM	3 days	Directed differentiation	[9]
Human Umbilical Vein Endothelial Cells (HUVECs)	Not specified	Not specified	Studied for endothelial function	[10][11][12][13][14]

Note: The IC50 values for toxicity in non-cancerous cell lines are not widely reported in the literature. It is highly recommended to determine the IC50 experimentally for each cell line.

Experimental Protocols

Protocol 1: Determination of AS1842856 IC50 for Cytotoxicity using MTT Assay

This protocol provides a general framework for determining the concentration of AS1842856 that inhibits 50% of cell viability.

Materials:

• Non-cancerous cell line of interest

• Complete cell culture medium

• AS1842856

• DMSO (vehicle)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare a series of dilutions of AS1842856 in complete culture medium. A common starting range is from 0.01 µM to 100 µM. Also, prepare a vehicle control (DMSO) at the same final concentration as the highest AS1842856 concentration.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of AS1842856 or the vehicle control. Incubate for the desired time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the percentage of cell viability against the logarithm of the AS1842856 concentration. Use a non-linear regression analysis to determine the IC50 value.

Protocol 2: Optimizing AS1842856 Concentration and Incubation Time

This protocol helps to find the optimal experimental conditions to achieve the desired biological effect while minimizing cytotoxicity.

Procedure:

• Determine the IC50 for cytotoxicity as described in Protocol 1.

• Select a range of non-toxic concentrations: Choose concentrations well below the determined IC50 value (e.g., IC10, IC20).

• Time-Course Experiment: Treat your cells with the selected non-toxic concentrations of AS1842856 for different durations (e.g., 6, 12, 24, 48 hours).

• Assess Biological Endpoint: At each time point, assess the desired biological effect of FOXO1 inhibition (e.g., downstream gene expression by qRT-PCR, protein phosphorylation by Western blot).

• Assess Cell Viability: In parallel, assess cell viability at each time point using an appropriate method (e.g., MTT assay, trypan blue exclusion).

• Data Analysis: Identify the lowest concentration and shortest incubation time that produces the desired biological effect with minimal impact on cell viability.

Mandatory Visualizations

Caption: Experimental workflow for minimizing AS1842856 toxicity.

Caption: AS1842856 signaling with on- and off-target effects.

References

• 1. AS1842856 | Foxo1 inhibitor | autophagy inhibitory | TargetMol [targetmol.com]
• 2. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improving anticancer drug development begins with cell culture: misinformation perpetrated by the misuse of cytotoxicity assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. texaschildrens.org [texaschildrens.org]
• 6. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Identification of AS1842856 as a novel small‐molecule GSK3α/β inhibitor against Tauopathy by accelerating GSK3α/β exocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of a FOXO1 inhibitor on trophoblast differentiation from human pluripotent stem cells and ERV-associated gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. promocell.com [promocell.com]
• 11. Human umbilical vein endothelial cell - Wikipedia [en.wikipedia.org]
• 12. ixcellsbiotech.com [ixcellsbiotech.com]
• 13. innoprot.com [innoprot.com]
• 14. HUVEC Cells, Human Umbilical Vein Endothelial Cells | Molecular Devices [moleculardevices.com]

AS1842856 stability and storage conditions for long-term use.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information on the stability, storage, and long-term use of AS1842856, a potent FOXO1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for AS1842856?

For long-term stability, AS1842856 solid should be stored at -20°C.[1] Under these conditions, the compound is stable for at least four years.[1] Some suppliers also indicate storage at 2-8°C is acceptable for the solid form.[2][3]

Q2: How should I prepare and store AS1842856 stock solutions?

AS1842856 is soluble in dimethyl sulfoxide (DMSO).[1][2][3][4][5] It is recommended to use fresh, anhydrous DMSO to prepare stock solutions, as moisture can reduce solubility.[5] After reconstitution, it is best to aliquot the stock solution into single-use volumes and store them at -20°C.[6] Stock solutions are reported to be stable for up to 3 months at -20°C.[6] Avoid repeated freeze-thaw cycles.

Q3: What is the mechanism of action of AS1842856?

AS1842856 is a cell-permeable inhibitor that selectively blocks the transcriptional activity of Forkhead box protein O1 (FOXO1) with an IC50 of 33 nM.[7] It directly binds to the active, unphosphorylated form of FOXO1, preventing it from binding to DNA and initiating the transcription of its target genes.[3][7][8] It shows much lower activity against other FOXO isoforms like FOXO3a and FOXO4.

Troubleshooting Guide

Issue 1: Precipitation of AS1842856 in cell culture medium.

• Question: I observed precipitation after adding my AS1842856 stock solution to the cell culture medium. What could be the cause and how can I prevent it?

• Answer: Precipitation in aqueous solutions is a common issue with hydrophobic compounds like AS1842856. Here are some potential causes and solutions:

  • Final Concentration Too High: The final concentration of AS1842856 in your medium may exceed its aqueous solubility. Try lowering the final concentration.

  • Insufficient Mixing: Ensure the stock solution is thoroughly mixed into the medium by gentle vortexing or inversion immediately after addition.

  • High DMSO Concentration: The final concentration of DMSO in the culture medium should typically be kept below 0.5% to avoid solvent-induced precipitation and cytotoxicity. If your stock solution is not concentrated enough, you may be adding too much DMSO. Consider preparing a more concentrated stock solution.

  • Media Composition: The protein content (e.g., FBS) in the medium can help to keep hydrophobic compounds in solution. Ensure your medium contains an appropriate amount of serum or protein.

Issue 2: Inconsistent or unexpected experimental results.

• Question: My experimental results with AS1842856 are not consistent, or I am observing effects that are not expected from FOXO1 inhibition. What should I consider?

• Answer: Inconsistent or unexpected results can arise from several factors:

  • Compound Stability: Ensure that your stock solutions have been stored correctly and have not undergone multiple freeze-thaw cycles. Degradation of the compound can lead to reduced potency and inconsistent results.

  • Off-Target Effects: While AS1842856 is a selective FOXO1 inhibitor, off-target effects have been reported, especially at higher concentrations.[9] For instance, it has been shown to also inhibit GSK3.[4] Consider performing dose-response experiments to use the lowest effective concentration.

  • Cell Line Specificity: The cellular context, including the expression levels of FOXO1 and the status of upstream and downstream signaling pathways, can influence the response to AS1842856. Effects can vary between different cell lines.[3]

  • Experimental Conditions: Ensure that incubation times and other experimental parameters are consistent across experiments.

Data Presentation

Table 1: Stability and Storage Conditions for AS1842856

Form	Storage Temperature	Stability	Source
Solid	-20°C	≥ 4 years	[1]
Solid	2-8°C	Not specified	[2][3]
Stock Solution in DMSO	-20°C	Up to 3 months	[6]

Table 2: Solubility of AS1842856 in DMSO

Supplier	Solubility
Cayman Chemical	0.5 mg/mL[1]
Calbiochem® (Sigma-Aldrich)	5 mg/mL[2][3]
R&D Systems	5 mM (with gentle warming)[4]
Selleck Chemicals	Up to 23 mg/mL[5]

Experimental Protocols

Protocol 1: General Protocol for Cell-Based Assays

• Stock Solution Preparation: Prepare a 10 mM stock solution of AS1842856 in anhydrous DMSO.

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere overnight.

• Treatment: The next day, dilute the AS1842856 stock solution in a fresh culture medium to the desired final concentration. Typical working concentrations in cell culture range from 0.1 µM to 10 µM.[1][10] The final DMSO concentration should be kept below 0.5%.

• Incubation: Incubate the cells with AS1842856 for the desired period (e.g., 24, 48, or 72 hours) depending on the specific assay.

• Analysis: Perform downstream analysis, such as cell viability assays (e.g., MTT), western blotting for target proteins, or gene expression analysis (e.g., qRT-PCR).

Protocol 2: In Vivo Administration in Mice

• Formulation: For oral administration, AS1842856 can be formulated in a vehicle such as 0.5% carboxymethylcellulose (CMC) in saline.[11] For intraperitoneal injection, a formulation in a solution containing 6% HP-β-CD in saline can be used.[11]

• Dosage: A common dosage used in diabetic db/db mice is 100 mg/kg, administered orally.[12]

• Administration: Administer the formulated AS1842856 to the mice via the desired route (e.g., oral gavage or intraperitoneal injection).

• Monitoring: Monitor the animals for the desired physiological effects, such as changes in blood glucose levels.[5]

• Tissue Collection: At the end of the experiment, collect tissues for further analysis (e.g., gene expression in the liver).

Visualizations

Caption: FOXO1 signaling pathway and the inhibitory action of AS1842856.

Caption: General experimental workflow for cell-based assays with AS1842856.

References

• 1. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 7. selleckchem.com [selleckchem.com]
• 8. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Transcription factor FoxO1 regulates myoepithelial cell diversity and growth - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]

Technical Support Center: Interpreting Unexpected Results from AS1842856 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results from experiments involving the FOXO1 inhibitor, AS1842856.

Frequently Asked Questions (FAQs)

Q1: My cells are undergoing apoptosis after treatment with AS1842856, even though I expected a different outcome. Is this a known effect?

A1: Yes, induction of apoptosis is a documented effect of AS1842856 in certain cell types, particularly in glioblastoma multiforme (GBM) and basal-like breast cancer (BBC) cells.[1][2] Treatment with AS1842856 has been shown to increase the expression of pro-apoptotic genes such as FAS and BIM.[1] This leads to an increase in markers of apoptosis like annexin V and propidium iodide positivity.[1] Therefore, if you observe apoptosis, it may be an on-target effect of FOXO1 inhibition in that specific cancer context, rather than a non-specific cytotoxic effect.

Q2: I am seeing unexpected changes in cellular metabolism and mitochondrial function. Is AS1842856 known to have such effects?

A2: Yes, AS1842856 has been reported to impact cellular metabolism, particularly adipogenesis and mitochondrial function.[3] In studies on adipogenesis, persistent inhibition of FOXO1 by AS1842856 was found to almost completely suppress adipocyte differentiation.[3][4] This was associated with a significant reduction in the expression of the adipogenic regulator PPARγ and mitochondrial proteins, specifically complexes I and III.[3] Therefore, observed alterations in metabolic pathways and mitochondrial protein levels could be a direct consequence of AS1842856 treatment.

Q3: My results suggest off-target effects. How specific is AS1842856 for FOXO1?

A3: While AS1842856 is widely used as a FOXO1 inhibitor, it is known to have significant off-target effects. One of the most prominent off-target activities is the direct inhibition of Glycogen Synthase Kinase 3 (GSK3A and GSK3B).[5][6] This inhibition of GSK3 can contribute to the cytotoxic effects of AS1842856, particularly in B-cell acute lymphoblastic leukemia (B-ALL).[5][6] Additionally, some studies have shown that AS1842856 can have FOXO1-independent effects in vivo, and another compound (referred to as compound 10) was found to be a more selective tool for investigating FOXO1 function.[7] It is crucial to consider these off-target effects when interpreting your data.

Q4: I am observing a decrease in the expression of FOXO3 and FOXO4 after FOXO1 inhibition with AS1842856. Is this expected?

A4: This is a plausible, though complex, observation. While AS1842856 directly targets FOXO1, there is evidence of cross-regulation among FOXO family members. Studies using FOXO1 RNAi have shown a decrease in the gene expression of FOXO3 and FOXO4.[1] This suggests a potential positive feedback loop where FOXO1 may promote the expression of FOXO3 and FOXO4.[1] Therefore, a reduction in other FOXO family members' expression could be an indirect consequence of FOXO1 inhibition.

Q5: Is AS1842856 suitable for in vivo studies?

A5: Caution is advised when using AS1842856 in vivo. Some studies have reported poor tolerability and unanticipated deaths in diabetic mice after repeated dosing.[7] Furthermore, evidence suggests that some of the in vivo effects of AS1842856 may be independent of FOXO1.[7] Researchers should carefully monitor animal health and consider the potential for off-target and toxic effects in their experimental design.

Troubleshooting Guides

Issue 1: Inconsistent or weaker than expected inhibition of FOXO1 target genes.

Possible Cause	Troubleshooting Step
Suboptimal concentration of AS1842856	Perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. The IC50 for FOXO1 transcriptional activity inhibition is reported to be 33 nM.[8]
Phosphorylation state of FOXO1	AS1842856 binds to the active, unphosphorylated form of FOXO1.[8] Ensure your experimental conditions (e.g., serum starvation) favor the dephosphorylated state of FOXO1 for maximal inhibitor binding.
Cell permeability issues	While AS1842856 is cell-permeable, its uptake can vary between cell lines. Confirm cellular uptake using a fluorescently tagged analog if available, or by assessing the phosphorylation status of downstream targets.
Dominant off-target effects	The observed phenotype might be due to the inhibition of other kinases like GSK3.[5][6] Use a more selective FOXO1 inhibitor as a control, or validate your findings using genetic approaches like siRNA or CRISPR-mediated knockout of FOXO1.

Issue 2: High levels of unexpected cytotoxicity.

Possible Cause	Troubleshooting Step
Induction of apoptosis	As discussed in the FAQs, AS1842856 can induce apoptosis in certain cancer cells.[1][2] Confirm apoptosis using assays like Annexin V/PI staining or caspase activity assays.
Off-target toxicity	The cytotoxicity may be due to the inhibition of GSK3 or other unknown targets.[5][6] Compare the cytotoxic profile with known GSK3 inhibitors. Consider using a structurally different and more specific FOXO1 inhibitor to see if the toxicity is recapitulated.
Poor in vivo tolerability	For animal studies, the observed toxicity may not be related to the intended pharmacological effect.[7] Carefully monitor animal welfare, consider reducing the dose or frequency of administration, and perform thorough toxicology assessments.

Data Presentation

Table 1: Reported IC50 and Effective Concentrations of AS1842856

Target/Process	Cell Line/System	IC50 / Effective Concentration	Reference
FOXO1 Transcriptional Activity	-	33 nM	[8]
FOXO1-mediated promoter activity	HepG2 cells	~70% inhibition at 0.1 µM	[8]
FOXO3a-mediated promoter activity	HepG2 cells	~3% inhibition at 0.1 µM	[8]
FOXO4-mediated promoter activity	HepG2 cells	~20% inhibition at 0.1 µM	[8]
Colony Formation Reduction	BBC and GBM cell lines	200 nM - 1.0 µM	[1]
Induction of Apoptotic Genes	BBC and GBM cell lines	1 µM	[1]

Table 2: Summary of Observed Off-Target Effects of AS1842856

Off-Target	Effect	Context	Reference
GSK3A and GSK3B	Direct Inhibition	Contributes to cytotoxicity	B-cell acute lymphoblastic leukemia (B-ALL)
Unknown Targets	FOXO1-independent effects in vivo	Altered glucose metabolism	Diabetic mice

Experimental Protocols

Protocol 1: Assessment of AS1842856 Effect on FOXO1 Transcriptional Activity using a Reporter Assay

• Cell Culture and Transfection:

  • Plate HepG2 cells in a 96-well plate at a density of 1 x 10^4 cells/well.

  • Co-transfect cells with a FOXO1 expression vector and a reporter plasmid containing multiple insulin response elements (IREs) driving the expression of a luciferase gene. Use a constitutively expressed Renilla luciferase plasmid for normalization.

• Treatment:

  • 24 hours post-transfection, replace the medium with serum-free medium for 4-6 hours to promote FOXO1 dephosphorylation and nuclear localization.

  • Treat cells with a range of AS1842856 concentrations (e.g., 1 nM to 10 µM) or vehicle control for 18-24 hours.

• Luciferase Assay:

  • Lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity.

  • Plot the normalized luciferase activity against the AS1842856 concentration to determine the IC50 value.

Protocol 2: Evaluation of Apoptosis Induction by AS1842856

• Cell Culture and Treatment:

  • Plate GBM or BBC cells (e.g., LN229, MDA-MB-468) in a 6-well plate.

  • Treat cells with 1 µM AS1842856 or vehicle control for 48 hours.

• Annexin V/Propidium Iodide (PI) Staining:

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer.

  • Quantify the percentage of cells in early apoptosis (Annexin V positive, PI negative), late apoptosis/necrosis (Annexin V positive, PI positive), and live cells (Annexin V negative, PI negative).

Mandatory Visualizations

Caption: Mechanism of action and off-target effects of AS1842856.

Caption: Workflow for assessing apoptosis induction by AS1842856.

Caption: Logic diagram for troubleshooting unexpected cytotoxicity.

References

• 1. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting FoxO1 with AS1842856 suppresses adipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ashpublications.org [ashpublications.org]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]

How to control for vehicle effects when using AS1842856 in DMSO.

This guide provides technical support for researchers using the FOXO1 inhibitor, AS1842856, with a focus on controlling for the effects of the common solvent, Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is AS1842856 and why is DMSO used as a solvent?

AS1842856 is a cell-permeable small molecule that selectively inhibits the Forkhead Box O1 (FOXO1) transcription factor.[1][2] It functions by directly binding to the active, unphosphorylated form of FOXO1, which blocks its DNA binding and transcriptional activity.[3][4] This inhibition has been shown to induce apoptosis in cancer cells, suppress adipogenesis, and modulate immune cell function.[1][2][5]

Due to its hydrophobic nature, AS1842856 is poorly soluble in aqueous solutions. DMSO is a polar aprotic organic solvent widely used in cell culture to dissolve such compounds, facilitating their delivery into cells.[6][7]

Q2: Why is a vehicle control essential when using AS1842856 dissolved in DMSO?

A vehicle control (cells treated with the same concentration of DMSO as the experimental group, but without AS1842856) is absolutely critical because DMSO is not biologically inert.[8] Even at low concentrations, DMSO can induce a range of cellular effects, including:

• Altering cell viability and proliferation.[9][10]

• Inducing or inhibiting differentiation.[11]

• Modulating gene and protein expression.[8][11]

• Affecting metabolic pathways.[12]

• Causing changes to the epigenetic landscape.[8]

Without a proper vehicle control, it is impossible to distinguish whether an observed effect is due to the AS1842856 inhibitor or the DMSO solvent itself.[9][13]

Q3: What is the recommended maximum concentration of DMSO for in vitro assays?

The maximum tolerated concentration of DMSO is highly cell-type dependent. While many robust cell lines can tolerate DMSO up to 0.5% (v/v) with minimal cytotoxic effects, more sensitive cells, such as primary cells, may require concentrations at or below 0.1% (v/v).[6] It is strongly recommended to perform a dose-response experiment for your specific cell line to determine the highest concentration of DMSO that does not cause significant changes in viability, morphology, or the baseline endpoint of your assay. Concentrations of 5% and 10% have been shown to be cytotoxic to human apical papilla cells.[9]

Data Summary: Reported Effects of DMSO on Cultured Cells

DMSO Concentration (v/v)	Observed Effect(s)	Cell Type(s)	Citation(s)
0.01% - 0.1%	Can stimulate cell growth.	Ovarian carcinoma cells	[14]
0.1%	Caused massive deregulation of cardiac microRNAs and altered the expression of over 2000 genes.	3D cardiac and hepatic microtissues	[8]
≤ 0.5%	Generally considered safe for most cell lines with minimal cytotoxicity.	General cell lines	[6]
> 0.5%	May induce cytotoxic effects.	General cell lines	[6]
0.5%	Reduced cell viability at 72h.	Human apical papilla cells	[9]
≥ 1%	Significantly reduced ROS or IL-6 release.	PBMCs, HL-60, Mono Mac 6 cells	[13]
5% - 10%	Cytotoxic at all analyzed time points.	Human apical papilla cells	[9]

Experimental Protocols & Workflow

Protocol 1: Determining Maximum Tolerated DMSO Concentration

This protocol helps establish the safe working concentration of DMSO for your specific cell line before beginning experiments with AS1842856.

• Cell Plating: Seed your cells in a 96-well plate at a density appropriate for a 48-72 hour viability assay. Allow cells to adhere overnight.

• Prepare DMSO Dilutions: Prepare a serial dilution of cell culture medium containing DMSO to achieve final concentrations ranging from 0.05% to 2.0% (e.g., 2.0%, 1.0%, 0.5%, 0.25%, 0.1%, 0.05%). Include a "medium only" control.

• Treatment: Remove the old medium from the cells and replace it with the medium containing the different DMSO concentrations. Ensure each concentration is tested in triplicate or quadruplicate.

• Incubation: Incubate the plate for the intended duration of your AS1842856 experiment (e.g., 48 hours).

• Viability Assay: Assess cell viability using a standard method such as an MTT, MTS, or resazurin-based assay.

• Analysis: Normalize the results to the "medium only" control. The highest DMSO concentration that results in >90% cell viability and shows no significant morphological changes is considered the maximum tolerated concentration for your experiments.

Protocol 2: Recommended Experimental Groups for a Typical Assay

To properly control for vehicle effects, the following groups are essential:

• Untreated Control: Cells grown in culture medium only. This provides the baseline for your assay.

• Vehicle Control: Cells treated with culture medium containing the same final concentration of DMSO used in your experimental groups.

• Experimental Group(s): Cells treated with AS1842856 dissolved in DMSO, diluted to the desired final concentrations. The final DMSO concentration in each well must be identical to the Vehicle Control group.

Caption: Experimental workflow for controlling DMSO vehicle effects.

Troubleshooting Guide

Q4: My vehicle control (DMSO-only) group looks different from my untreated control group. What should I do?

This is a common observation and highlights the importance of the vehicle control. It indicates that the concentration of DMSO you are using has a biological effect on your cells.

• Interpretation: The correct comparison for determining the effect of AS1842856 is Experimental Group vs. Vehicle Control Group . The difference between the Untreated Control and the Vehicle Control is the "vehicle effect."

• Actionable Advice: If the vehicle effect is severe (e.g., high cytotoxicity, major morphological changes), you must lower the final DMSO concentration. This may require preparing a more concentrated primary stock of AS1842856 or re-evaluating its solubility limits. Re-run the DMSO tolerance test (Protocol 1) to find a non-perturbing concentration.

References

• 1. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lifetein.com [lifetein.com]
• 7. maxanim.com [maxanim.com]
• 8. DMSO induces drastic changes in human cellular processes and epigenetic landscape in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The use of dimethylsulfoxide as a vehicle in cell culture experiments using ovarian carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Diverse effects of dimethyl sulfoxide (DMSO) on the differentiation potential of human embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Metabolic disruptions induced by low concentrations of DMSO in RTgill-W1 fish cells: The importance of solvent controls in in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Validating the Inhibitory Effect of AS1842856 on FOXO1 Activity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on validating the inhibitory effect of AS1842856 on FOXO1 activity. It includes detailed troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is AS1842856 and how does it inhibit FOXO1?

AS1842856 is a cell-permeable small molecule that acts as a potent and selective inhibitor of the transcription factor Forkhead box O1 (FOXO1).[1] Its mechanism of action involves directly binding to the active, dephosphorylated form of FOXO1, thereby blocking its transcriptional activity.[2][3][4] It does not bind to the phosphorylated, inactive form of FOXO1.[2][4]

Q2: What is the reported IC₅₀ of AS1842856 for FOXO1 inhibition?

The half-maximal inhibitory concentration (IC₅₀) of AS1842856 for FOXO1 transcriptional activity is approximately 33 nM.[2][4]

Q3: How selective is AS1842856 for FOXO1 over other FOXO isoforms?

AS1842856 exhibits significant selectivity for FOXO1. At a concentration of 0.1 μM, it inhibits FOXO1-mediated promoter activity by about 70%, while its inhibitory effects on FOXO3a and FOXO4 are significantly lower, at approximately 3% and 20%, respectively.[2]

Q4: Are there any known off-target effects of AS1842856?

Yes, recent studies have identified that AS1842856 can also directly inhibit Glycogen Synthase Kinase 3 (GSK3).[5][6] This is an important consideration when interpreting experimental results, as some observed effects may be attributable to GSK3 inhibition rather than solely FOXO1 inhibition.[5][6]

Troubleshooting Guides

Problem 1: No significant inhibition of FOXO1 activity is observed after AS1842856 treatment.

• Question: I've treated my cells with AS1842856, but I'm not seeing the expected decrease in the expression of FOXO1 target genes. What could be the issue?

• Answer: There are several potential reasons for this observation:

  • Inhibitor Concentration: The effective concentration of AS1842856 can vary between cell lines. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell type.[3] Concentrations typically range from 0.1 µM to 1 µM.[3][7]

  • Inhibitor Stability: Ensure that the AS1842856 stock solution is properly stored to maintain its activity. It is recommended to store it at -20°C. Prepare fresh dilutions for each experiment.

  • Cellular Uptake: Poor cell permeability could be a factor, although AS1842856 is generally considered cell-permeable.[2] You might consider increasing the incubation time.

  • FOXO1 Activation State: AS1842856 specifically inhibits the active, dephosphorylated form of FOXO1.[2] If FOXO1 is predominantly in its phosphorylated, inactive state in your experimental conditions (e.g., high insulin or growth factor signaling), the inhibitory effect of AS1842856 will be minimal. Consider serum-starving your cells to promote FOXO1 activation before treatment.[2]

  • Assay Sensitivity: The method used to measure FOXO1 activity might not be sensitive enough. Consider using a highly sensitive method like a luciferase reporter assay.[8]

Problem 2: Observing unexpected or off-target effects.

• Question: My results suggest that AS1842856 is affecting pathways that are not directly regulated by FOXO1. Why might this be happening?

• Answer: This could be due to the known off-target effect of AS1842856 on GSK3.[5][6] To confirm if the observed effects are FOXO1-specific, consider the following control experiments:

  • Genetic Knockdown/Knockout of FOXO1: Use siRNA, shRNA, or CRISPR/Cas9 to deplete FOXO1 in your cells. If the phenotype observed with AS1842856 is rescued or mimicked by FOXO1 depletion, it is more likely to be a FOXO1-dependent effect.

  • Use of a Structurally Different FOXO1 Inhibitor: Employing another FOXO1 inhibitor with a different chemical structure can help to confirm that the observed effects are due to FOXO1 inhibition and not a specific off-target activity of AS1842856.[9]

  • Investigate GSK3 Pathway: Assess the phosphorylation status of GSK3 substrates (e.g., β-catenin) to determine if the GSK3 pathway is being affected by AS1842856 in your system.

Problem 3: Inconsistent results in Western blot analysis of FOXO1 phosphorylation.

• Question: I am getting variable results when trying to measure the effect of AS1842856 on FOXO1 phosphorylation at Ser256. What could be causing this?

• Answer: Western blotting for phosphorylation can be sensitive to several factors:

  • AS1842856 Mechanism: AS1842856 binds to dephosphorylated FOXO1 and inhibits its activity, it may not directly alter the phosphorylation status of the entire FOXO1 pool in a consistent manner across all cell types and conditions.[3][10] Some studies have even reported an increase in FOXO1 phosphorylation upon treatment with AS1842856 in certain contexts.[10]

  • Antibody Quality: Ensure you are using a high-quality, validated antibody specific for phospho-FOXO1 (Ser256).

  • Sample Preparation: It is crucial to work quickly and on ice during protein extraction and to include phosphatase inhibitors in your lysis buffer to preserve the phosphorylation state of your proteins.

  • Loading Controls: Use a reliable loading control (e.g., β-actin, GAPDH) to ensure equal protein loading between lanes. Also, normalize the phospho-FOXO1 signal to the total FOXO1 signal to account for any changes in total FOXO1 protein levels.[3]

Experimental Protocols & Data

Key Experimental Methodologies

1. Luciferase Reporter Assay for FOXO1 Transcriptional Activity

This assay is a highly sensitive method to quantify the transcriptional activity of FOXO1.[8]

• Principle: Cells are co-transfected with a plasmid containing a luciferase reporter gene under the control of a promoter with FOXO1 binding sites (e.g., insulin response element - IRE) and a FOXO1 expression vector. Inhibition of FOXO1 by AS1842856 leads to a decrease in luciferase expression, which is measured as a reduction in luminescence.

• Protocol:

  • Seed cells (e.g., HepG2) in a 96-well plate.

  • Co-transfect cells with a FOXO1-responsive luciferase reporter plasmid and a Renilla luciferase plasmid (for normalization).

  • After 24 hours, treat the cells with varying concentrations of AS1842856 or vehicle control (DMSO).

  • Incubate for an additional 18-24 hours.

  • Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.

2. Western Blot for FOXO1 Phosphorylation and Target Proteins

This technique is used to assess the phosphorylation state of FOXO1 and the expression levels of its downstream target proteins.

• Principle: Proteins from cell lysates are separated by size via gel electrophoresis, transferred to a membrane, and probed with specific antibodies to detect the levels of total FOXO1, phosphorylated FOXO1 (p-FOXO1 Ser256), and FOXO1 target proteins such as G6Pase and PEPCK.[3]

• Protocol:

  • Treat cells with AS1842856 or vehicle control for the desired time.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against total FOXO1, p-FOXO1 (Ser256), and target proteins overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify band intensities and normalize to a loading control.

Summary of Quantitative Data

Parameter	Value	Cell Line/System	Reference
IC₅₀ for FOXO1 activity	33 nM	HepG2 cells	[2][4]
Inhibition of FOXO1 at 0.1 µM	~70%	HepG2 cells	[2]
Inhibition of FOXO3a at 0.1 µM	~3%	HepG2 cells	[2]
Inhibition of FOXO4 at 0.1 µM	~20%	HepG2 cells	[2]
Working Concentration Range	0.05 - 1 µM	Various cell lines	[3]

Visualizations

Caption: The FOXO1 signaling pathway and the inhibitory action of AS1842856.

Caption: A general experimental workflow for validating AS1842856 activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]
• 5. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transcriptional Activity of FOXO Transcription Factors Measured by Luciferase Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Addressing variability in experimental outcomes with AS1842856.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using AS1842856, a potent and selective inhibitor of the transcription factor FOXO1.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Solubility and Stock Solution Preparation

• Question: I am having trouble dissolving AS1842856. What is the recommended solvent and storage procedure?

  Answer: AS1842856 is soluble in dimethyl sulfoxide (DMSO).[1][2][3][4] For example, it is soluble up to 5 mg/mL in DMSO.[3][4] Some sources suggest that gentle warming can aid in dissolution. It is crucial to use fresh, moisture-free DMSO, as absorbed moisture can reduce solubility.[1]

  For storage, it is recommended to store the powder at -20°C for long-term stability (up to 3 years).[1] Once reconstituted in DMSO, aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C.[4][5] Stock solutions are generally stable for up to 3 months at -20°C.[4][5]

2. Inconsistent Experimental Results

• Question: My experimental results with AS1842856 are variable. What are the potential causes and how can I mitigate this?

  Answer: Variability in experimental outcomes can arise from several factors:

  • Cellular Context: The effects of FOXO1 inhibition can be highly cell-type specific. The expression levels and activity of FOXO1 and its downstream targets can differ significantly between cell lines.

  • FOXO1 Phosphorylation Status: AS1842856 specifically binds to the active, unphosphorylated form of FOXO1 and not the Ser256-phosphorylated, inactive form.[1][5] Therefore, the phosphorylation status of FOXO1, which is often regulated by upstream signaling pathways like PI3K/Akt, will directly impact the efficacy of the inhibitor. Ensure your experimental conditions (e.g., serum starvation) are appropriate to modulate FOXO1 activity as intended.

  • Dose and Incubation Time: Inconsistent results can be due to suboptimal inhibitor concentration or incubation time. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific cell type and experimental endpoint.[6] Incubation times can also vary depending on the biological process being studied. For example, short incubations (e.g., 30 minutes) have been used to assess effects on glucose production[1], while longer incubations (e.g., 48 hours) are used to study effects on apoptosis.[7][8]

  • Off-Target Effects: While AS1842856 is a potent FOXO1 inhibitor, some studies suggest potential off-target effects. For instance, it has been reported to also inhibit GSK3, which could contribute to its cytotoxic effects in some cancer cells.[9][10] Be aware of these potential off-target effects when interpreting your data.

  • Reagent Quality and Handling: Ensure the purity and proper storage of your AS1842856 compound. As mentioned, improper storage of stock solutions can lead to degradation and reduced activity.

3. Determining the Optimal Concentration

• Question: What is the recommended working concentration for AS1842856?

  Answer: The optimal working concentration of AS1842856 is highly dependent on the cell type and the specific biological question being addressed. A dose-response experiment is always recommended to determine the effective concentration for your system.

  Based on published literature, here are some commonly used concentrations:

  • In vitro IC50: The half-maximal inhibitory concentration (IC50) for FOXO1 transcriptional activity is approximately 30-33 nM.[1][2][5][7][11][12]

  • Cell-based assays: Concentrations ranging from 0.1 µM to 10 µM have been used in various cell lines.[1] For example, 0.1 µM was sufficient to inhibit adipogenesis[13], while concentrations up to 1.0 µM were used to induce apoptosis in cancer cells.[7][8][11]

  • In vivo studies: Dosages of 10-100 mg/kg have been administered orally in mice.[1][5]

4. Observing Unexpected Phenotypes

• Question: I am observing unexpected or off-target effects in my experiment. What could be the cause?

  Answer: While AS1842856 is a selective FOXO1 inhibitor, it is not entirely specific and can interact with other cellular targets.

  • FOXO Family Member Selectivity: AS1842856 shows preferential inhibition of FOXO1 over other family members like FOXO3a and FOXO4.[5] At higher concentrations, you may observe effects due to the inhibition of these other FOXO proteins.

  • GSK3 Inhibition: Recent studies have identified AS1842856 as a direct inhibitor of GSK3.[9][10] This can lead to the stabilization of β-catenin and affect downstream signaling pathways. If your experimental system is sensitive to GSK3 inhibition, this could be a significant confounding factor.

  • FOXO1-Independent Effects: It is important to consider that some observed effects might be independent of FOXO1.[14] To confirm that the observed phenotype is due to FOXO1 inhibition, consider using complementary approaches such as siRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of FOXO1 as a control.

Quantitative Data Summary

Parameter	Value	Cell Line/System	Reference
IC50 (FOXO1)	30 - 33 nM	HepG2 cells	[1][2][5][7][11][12]
IC50 (Gluconeogenesis)	43 nM	Fao rat hepatoma cells	[5]
Inhibition of FOXO-mediated promoter activity (at 0.1 µM)	FOXO1: 70%FOXO4: 20%FOXO3a: 3%	HepG2 cells	[1][5]
In vivo dosage (mice)	10 - 100 mg/kg (oral)	db/db mice, ICR mice	[1][5]

Experimental Protocols

Detailed Methodology for Assessing AS1842856 Effect on FOXO1-Mediated Gene Expression in HepG2 Cells

• Cell Culture: Culture HepG2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Transfection (Optional): For reporter assays, transiently transfect HepG2 cells with a FOXO1 expression vector and a luciferase reporter plasmid containing FOXO1 response elements.

• Serum Starvation: Prior to treatment, serum-starve the cells for 1 hour to increase the population of active, unphosphorylated FOXO1.

• AS1842856 Treatment: Prepare a stock solution of AS1842856 in DMSO. Dilute the stock solution in serum-free media to the desired final concentrations (e.g., a dose-response range from 1 nM to 10 µM). Incubate the cells with the compound or vehicle control (DMSO) for a specified time (e.g., 30 minutes to 24 hours, depending on the endpoint).

• RNA Extraction and qRT-PCR: To assess the effect on endogenous FOXO1 target genes (e.g., G6Pase, PEPCK), extract total RNA from the cells using a suitable kit. Synthesize cDNA and perform quantitative real-time PCR (qRT-PCR) using primers specific for the target genes and a housekeeping gene for normalization.

• Western Blot Analysis: To analyze protein levels, lyse the cells and determine protein concentration. Separate proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies against total FOXO1, phosphorylated FOXO1 (Ser256), and downstream targets.

• Data Analysis: Analyze the qRT-PCR and Western blot data to determine the effect of AS1842856 on gene and protein expression. For reporter assays, measure luciferase activity according to the manufacturer's protocol.

Visualizations

Caption: Mechanism of action of AS1842856 in the FOXO1 signaling pathway.

Caption: General experimental workflow for studying the effects of AS1842856.

References

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. AS1842856 ≥98% (HPLC), solid, Foxo1 inhibitor, Calbiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]
• 4. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]
• 5. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]
• 6. Transcriptional Profiling of the Dose Response: A More Powerful Approach for Characterizing Drug Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 11. glpbio.com [glpbio.com]
• 12. AS1842856 | Foxo1 inhibitor | autophagy inhibitory | TargetMol [targetmol.com]
• 13. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Determining the IC50 of AS1842856 in New Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using cell viability assays to determine the half-maximal inhibitory concentration (IC50) of the FOXO1 inhibitor, AS1842856, in new cell lines.

Frequently Asked Questions (FAQs)

Q1: What is AS1842856 and what is its mechanism of action?

AS1842856 is a cell-permeable small molecule that acts as a potent and selective inhibitor of the transcription factor FOXO1 (Forkhead box protein O1)[1]. It functions by directly binding to the active, unphosphorylated form of FOXO1, thereby blocking its transcriptional activity[1][2]. FOXO1 is a key regulator of various cellular processes, including cell cycle progression, apoptosis, and metabolism[3][4]. By inhibiting FOXO1, AS1842856 can induce cell cycle arrest and apoptosis in certain cancer cell types[2].

Q2: Which cell viability assay should I choose to determine the IC50 of AS1842856?

Several cell viability assays are suitable for determining the IC50 of AS1842856. The most common are colorimetric assays like the MTT and XTT assays, and luminescent assays like the CellTiter-Glo® assay.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This is a widely used and cost-effective colorimetric assay. It measures the metabolic activity of cells, as viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to a purple formazan product[5].

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay: Similar to the MTT assay, the XTT assay also measures mitochondrial activity. However, the formazan product of XTT is water-soluble, eliminating the need for a solubilization step and making the protocol simpler[6].

• CellTiter-Glo® Luminescent Cell Viability Assay: This assay quantifies ATP, an indicator of metabolically active cells[7]. It is a highly sensitive, homogeneous "add-mix-measure" assay that results in cell lysis and the generation of a luminescent signal proportional to the amount of ATP present[7].

The choice of assay depends on factors such as the cell type, equipment availability, and desired sensitivity. For initial experiments, the MTT assay is a robust and economical choice.

Q3: How do I prepare AS1842856 for my experiments?

AS1842856 is typically supplied as a solid. It is soluble in dimethyl sulfoxide (DMSO). Prepare a high-concentration stock solution in DMSO (e.g., 10 mM) and store it at -20°C or -80°C. For experiments, dilute the stock solution to the desired working concentrations in your cell culture medium. It is crucial to ensure that the final concentration of DMSO in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) in your experiments.

Q4: How do I analyze my data to calculate the IC50 value?

The IC50 value is the concentration of an inhibitor that is required for 50% inhibition of a biological function. To calculate the IC50, you will need to perform a dose-response experiment with a series of AS1842856 concentrations.

• Data Collection: Measure the cell viability at each drug concentration using your chosen assay.

• Data Normalization: Express the viability at each concentration as a percentage of the viability of the vehicle-treated control cells (which is set to 100%).

• Dose-Response Curve: Plot the percentage of cell viability against the logarithm of the drug concentration.

• IC50 Calculation: Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve (variable slope). The IC50 is the concentration at which the curve passes through the 50% viability mark[8][9][10]. Software such as GraphPad Prism or online tools can be used for this analysis[11][12][13].

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High variability between replicate wells	- Inconsistent cell seeding- Pipetting errors- Edge effects in the microplate	- Ensure a homogeneous single-cell suspension before seeding.- Use calibrated pipettes and practice consistent pipetting technique.- Avoid using the outer wells of the plate, or fill them with sterile PBS or media to maintain humidity.
Cell viability exceeds 100% at low drug concentrations	- Compound may have a hormetic effect (stimulatory at low doses).- Overgrowth of control cells leading to cell death and reduced metabolic activity.	- This is a known phenomenon and can be addressed during data analysis by normalizing the top of the curve to 100%.- Optimize cell seeding density to ensure control cells are in the exponential growth phase at the end of the assay.
Incomplete dose-response curve (no bottom plateau)	- The highest concentration of AS1842856 used is not sufficient to achieve maximum inhibition.	- Increase the range of AS1842856 concentrations in your experiment.
Poor sigmoidal curve fit	- Inappropriate range of drug concentrations.- Assay variability.- The drug may not induce a classic dose-response in the tested cell line under the experimental conditions.	- Perform a pilot experiment with a wide range of concentrations to determine the optimal range.- Review and optimize the assay protocol to reduce variability.- Consider alternative curve-fitting models or investigate the mechanism of action further.
High background signal in the assay	- Contamination of cell culture or reagents.- Phenol red in the culture medium can interfere with some colorimetric assays.	- Use aseptic techniques and regularly test for mycoplasma contamination.- Use phenol red-free medium for the assay, if possible, or include appropriate background controls.

Experimental Protocols

Protocol 1: Determining the IC50 of AS1842856 using the MTT Assay

Materials:

• AS1842856

• DMSO

• 96-well flat-bottom plates

• Cell line of interest

• Complete cell culture medium

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow cells to attach.

• Drug Treatment:

  • Prepare a serial dilution of AS1842856 in complete culture medium from your DMSO stock. A common starting range is 0.01 µM to 100 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO) and a no-cell control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions to the respective wells.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10-20 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the dose-response curve and calculate the IC50 value using non-linear regression analysis[8][9].

Data Presentation

Below is a template for summarizing the IC50 values of AS1842856 in different cell lines. Researchers should populate this table with their own experimentally determined values.

Cell Line	Cancer Type	Incubation Time (hours)	Cell Viability Assay	IC50 (µM)
Example: MDA-MB-468	Basal-like Breast Cancer	120 (5 days)	Crystal Violet	Reduced colony formation observed
Example: BT549	Basal-like Breast Cancer	120 (5 days)	Crystal Violet	Reduced colony formation observed
Example: LN229	Glioblastoma Multiforme	120 (5 days)	Crystal Violet	Reduced colony formation observed
[Your Cell Line 1]
[Your Cell Line 2]

Note: The provided examples from the literature describe a reduction in colony formation rather than a specific IC50 value from a viability assay. This table should be populated with quantitative IC50 values obtained from dose-response experiments.

Mandatory Visualizations

Signaling Pathway of AS1842856 Action

Caption: AS1842856 inhibits the transcriptional activity of FOXO1.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of AS1842856.

References

• 1. selleckchem.com [selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. jrmds.in [jrmds.in]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Star Republic: Guide for Biologists [sciencegateway.org]
• 10. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. google.com [google.com]
• 12. How Do I Estimate the IC50 and EC50? - FAQ 2187 - GraphPad [graphpad.com]
• 13. How to determine an IC50 - FAQ 1859 - GraphPad [graphpad.com]

Technical Support Center: Ensuring Complete Inhibition of FOXO1 with AS1842856

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using AS1842856 to achieve complete inhibition of Forkhead box protein O1 (FOXO1).

Frequently Asked Questions (FAQs)

Q1: What is AS1842856 and how does it inhibit FOXO1?

AS1842856 is a potent and selective small molecule inhibitor of FOXO1.[1] Its primary mechanism of action is to directly bind to the dephosphorylated, active form of FOXO1, thereby preventing its interaction with DNA and inhibiting its transcriptional activity.[2][3][4] This leads to a reduction in the expression of FOXO1 target genes.[2]

Q2: What is the recommended concentration range for using AS1842856 in cell culture experiments?

The effective concentration of AS1842856 can vary depending on the cell type and experimental conditions. However, a good starting point is a concentration range of 0.1 µM to 1 µM.[2][5] The IC50 for FOXO1 inhibition is approximately 33 nM.[1][3][6][7][8][9] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Q3: How can I confirm that AS1842856 is effectively inhibiting FOXO1 in my experiment?

Several methods can be used to verify FOXO1 inhibition:

• Western Blotting: Assess the phosphorylation status of FOXO1 at key regulatory sites (e.g., Ser256).[10] Inhibition by AS1842856 is expected to "lock" FOXO1 in a dephosphorylated state.[2] You can also measure the total FOXO1 protein levels, which may be reduced upon prolonged treatment.[2]

• Luciferase Reporter Assay: Utilize a reporter construct containing FOXO1-responsive elements driving the expression of a luciferase gene.[11][12][13] A decrease in luciferase activity upon AS1842856 treatment indicates successful inhibition of FOXO1 transcriptional activity.

• Quantitative PCR (qPCR): Measure the mRNA levels of known FOXO1 target genes, such as glucose-6-phosphatase (G6Pase) and phosphoenolpyruvate carboxykinase (PEPCK).[2][3] A significant decrease in the expression of these genes suggests FOXO1 inhibition.

• Immunofluorescence: Visualize the subcellular localization of FOXO1.[14][15] Active, dephosphorylated FOXO1 is typically located in the nucleus. While AS1842856 binds to nuclear FOXO1, this method can be used in conjunction with other assays to assess the overall state of the FOXO1 signaling pathway.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Incomplete or no inhibition of FOXO1 activity observed.	Suboptimal concentration of AS1842856: The concentration used may be too low for the specific cell line or experimental conditions.	Perform a dose-response experiment (e.g., 0.01 µM to 10 µM) to determine the optimal concentration.
Degradation of AS1842856: Improper storage or handling may have led to the degradation of the compound.	Store AS1842856 stock solutions at -20°C or -80°C.[8][9] Avoid repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment.
High cell density: A high cell density can reduce the effective concentration of the inhibitor per cell.	Optimize cell seeding density to ensure adequate exposure of all cells to the inhibitor.
Short treatment duration: The incubation time may not be sufficient to observe the desired effect.	Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal treatment duration.
Off-target effects observed.	AS1842856 can inhibit GSK3: At higher concentrations, AS1842856 has been shown to inhibit Glycogen Synthase Kinase 3 (GSK3).[16][17]	Use the lowest effective concentration of AS1842856 determined from your dose-response experiments. Consider using a more selective GSK3 inhibitor as a control to distinguish between FOXO1 and GSK3-mediated effects.
Non-specific effects of the solvent: The solvent used to dissolve AS1842856 (e.g., DMSO) may have cytotoxic or other non-specific effects.	Ensure the final concentration of the solvent in the culture medium is low (typically <0.1%) and include a vehicle-only control in your experiments.
Inconsistent results between experiments.	Variability in cell culture conditions: Differences in cell passage number, confluency, or media composition can affect experimental outcomes.	Maintain consistent cell culture practices. Use cells within a defined passage number range and ensure similar confluency at the time of treatment.
Inaccurate pipetting or dilution: Errors in preparing stock or working solutions of AS1842856.	Calibrate pipettes regularly and prepare fresh dilutions for each experiment.

Experimental Protocols

Western Blotting for Phospho-FOXO1 (p-FOXO1) and Total FOXO1

Objective: To determine the effect of AS1842856 on the phosphorylation status and total protein levels of FOXO1.

Materials:

• Cells treated with DMSO (vehicle control) and various concentrations of AS1842856.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membrane.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies: Rabbit anti-p-FOXO1 (Ser256)[10][18][19], Rabbit anti-FOXO1.[20][21]

• Secondary antibody: HRP-conjugated anti-rabbit IgG.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-FOXO1 and total FOXO1 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the p-FOXO1 signal to the total FOXO1 signal.

Luciferase Reporter Assay for FOXO1 Transcriptional Activity

Objective: To measure the effect of AS1842856 on the transcriptional activity of FOXO1.[11][12][13]

Materials:

• Cells plated in a multi-well plate.

• FOXO1 luciferase reporter plasmid (containing FOXO1 response elements).

• A control plasmid expressing Renilla luciferase (for normalization).

• Transfection reagent.

• AS1842856 and DMSO.

• Dual-luciferase reporter assay system.

• Luminometer.

Procedure:

• Transfection: Co-transfect the cells with the FOXO1 luciferase reporter plasmid and the Renilla control plasmid.

• Treatment: After 24 hours, treat the cells with DMSO or different concentrations of AS1842856.

• Incubation: Incubate for the desired treatment duration (e.g., 24 hours).

• Cell Lysis: Lyse the cells using the passive lysis buffer provided in the assay kit.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.

• Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample. Compare the normalized luciferase activity of AS1842856-treated cells to the vehicle-treated control.

Visualizations

Caption: FOXO1 signaling pathway and the mechanism of action of AS1842856.

Caption: Experimental workflow for verifying FOXO1 inhibition by AS1842856.

Caption: Troubleshooting decision tree for incomplete FOXO1 inhibition.

References

• 1. AS 1842856 | Other Transcription Factors | Tocris Bioscience [tocris.com]
• 2. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. AS1842856 | Foxo1 inhibitor | autophagy inhibitory | TargetMol [targetmol.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]
• 10. Phospho-FoxO1 (Ser256) Antibody | Cell Signaling Technology [cellsignal.com]
• 11. Using multiplexed regulation of luciferase activity and GFP translocation to screen for FOXO modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reporter Gene Assays to Measure FOXO-Specific Transcriptional Activity | Springer Nature Experiments [experiments.springernature.com]
• 13. Transcriptional Activity of FOXO Transcription Factors Measured by Luciferase Assays | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. Foxo1 serine 209 is a critical regulatory site of CD8 T cell differentiation and survival - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ashpublications.org [ashpublications.org]
• 17. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Phospho-FOXO1 (Ser256) Polyclonal Antibody (PA5-110121) [thermofisher.com]
• 19. Phospho-FoxO1 (Ser256) Polyclonal Antibody (BS-3142R) [thermofisher.com]
• 20. FoxO1 (C29H4) Rabbit mAb | Cell Signaling Technology [cellsignal.com]
• 21. Anti-FOXO1 ウサギ宿主抗体 Prestige Antibodies® Powered by Atlas Antibodies, affinity isolated antibody, buffered aqueous glycerol solution | Sigma-Aldrich [sigmaaldrich.com]

How to measure AS1842856 uptake and intracellular concentration.

Welcome to the technical support center for AS1842856. This guide provides detailed information, frequently asked questions, and troubleshooting advice for measuring the cellular uptake and intracellular concentration of AS1842856, a potent and selective FOXO1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is AS1842856 and what is its mechanism of action?

AS1842856 is a cell-permeable small molecule that selectively inhibits the Forkhead box O1 (FOXO1) transcription factor with an IC₅₀ (half-maximal inhibitory concentration) of approximately 33 nM.[1][2] It functions by directly binding to the active, unphosphorylated form of FOXO1, which prevents its DNA binding and subsequent transcriptional regulation of target genes.[1][2][3] This inhibition has been shown to suppress processes like gluconeogenesis, autophagy, and adipocyte differentiation.[4]

Q2: Why is it important to measure the intracellular concentration of AS1842856?

Measuring the intracellular concentration is critical for several reasons:

• Target Engagement: It confirms that the compound is reaching its intracellular target, FOXO1, at a concentration sufficient to elicit a biological effect.

• Dose-Response Correlation: It helps establish a more accurate relationship between the extracellular concentration applied and the actual intracellular concentration driving the cellular response.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: For drug development professionals, understanding intracellular concentrations is fundamental for building robust PK/PD models.[5]

• Troubleshooting Experiments: Unexpected experimental results (e.g., lack of efficacy) could be explained by poor cellular uptake or rapid efflux.

Q3: What are the primary methods to measure the intracellular concentration of AS1842856?

The most common and reliable methods involve cell lysis followed by quantitative analysis. The main approaches are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for quantifying unlabeled small molecules like AS1842856. It offers high sensitivity and specificity.[6][7][8]

• Radiolabeling: Using a radiolabeled version of AS1842856 (e.g., with ³H or ¹⁴C) allows for highly sensitive quantification through scintillation counting. This method is excellent for tracking and imaging.[9][10][11]

• Fluorescence-based Methods: This involves either using a fluorescently tagged version of AS1842856 or a fluorescent assay. While useful for visualization via microscopy, adding a fluorescent tag can alter the compound's physicochemical properties and cellular uptake.[12][13]

Q4: How do I choose the right method for my experiment?

Your choice depends on available equipment, budget, and experimental goals. The diagram below provides a simple decision-making framework.

Caption: Decision tree for selecting a measurement method.

Signaling Pathway of AS1842856 Action

AS1842856 acts on the PI3K/Akt/FOXO1 signaling pathway. Growth factor signaling activates PI3K and subsequently Akt. Akt then phosphorylates FOXO1, leading to its nuclear exclusion and inactivation. In the absence of this signal, unphosphorylated FOXO1 is active in the nucleus, where it regulates gene transcription. AS1842856 specifically binds to this active, unphosphorylated FOXO1, inhibiting its function.

Caption: AS1842856 inhibits the active form of FOXO1 in the nucleus.

Experimental Protocols & Data

General Experimental Workflow

The general process for directly measuring intracellular AS1842856 is outlined below. Specific steps for sample preparation will vary based on the chosen quantification method (e.g., LC-MS/MS).

Caption: General workflow for intracellular drug quantification.

Method 1: Quantification by LC-MS/MS (Recommended)

This protocol provides a framework for measuring unlabeled AS1842856. Optimization for specific cell lines and equipment is required.

Materials:

• Cultured cells

• AS1842856 (CAS 836620-48-5)

• Cell culture medium and plates (e.g., 6-well or 12-well)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis/Extraction Solution: Acetonitrile with an appropriate internal standard (e.g., a stable isotope-labeled analog or a compound with similar chemical properties).

• BCA Protein Assay Kit

• LC-MS/MS system

Protocol:

• Cell Culture: Seed cells in multi-well plates and grow to ~80-90% confluency. Include empty wells for background measurement.

• Compound Preparation: Prepare a stock solution of AS1842856 in DMSO. Dilute to the final desired concentration in pre-warmed culture medium.

• Treatment: Aspirate the old medium and add the medium containing AS1842856. Incubate for the desired time (e.g., 1, 4, or 24 hours) at 37°C.

• Washing: Place the plate on ice. Aspirate the treatment medium and rapidly wash the cells 2-3 times with ice-cold PBS to remove all extracellular compound. Ensure the washing is quick to prevent efflux.

• Lysis and Extraction:

  • Aspirate the final PBS wash completely.

  • Add a defined volume of ice-cold Lysis/Extraction Solution (e.g., 200 µL of acetonitrile with internal standard) to each well.

  • Incubate for 10-15 minutes on a shaker to ensure complete lysis and protein precipitation.

• Harvesting: Scrape the cells and transfer the entire lysate/suspension to a microcentrifuge tube.

• Sample Preparation: Centrifuge the tubes at high speed (e.g., >12,000 x g) for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Analysis: Carefully transfer the supernatant to a new tube or HPLC vial for LC-MS/MS analysis.

• Normalization: In a parallel plate treated under identical conditions (without drug), determine the total protein content or cell number per well.

• Calculation: Calculate the intracellular concentration using a standard curve of AS1842856, normalizing the amount of drug detected to the cell volume or protein content.

Data Summary Table

The following table summarizes key quantitative data for AS1842856 and a comparison of measurement techniques.

Parameter	Value / Description	Reference
AS1842856 Properties
Target	FOXO1 (Forkhead box O1)	[1][14]
IC₅₀	~33 nM	[1][2]
Molecular Weight	347.39 g/mol
Method Comparison
LC-MS/MS	High Specificity & Sensitivity. Does not require compound modification. Can be technically demanding.	[6][8][12]
Radiolabeling	Highest Sensitivity. Excellent for tracking and low-level detection. Requires synthesis of a labeled analog and specialized handling.	[9][10][15]
Fluorescence	Good for Visualization. Allows for single-cell analysis and subcellular localization. Labeling may alter compound behavior.	[12][13]

Troubleshooting Guide

Problem 1: Measured intracellular concentration is zero or very low.

• Possible Cause: Inefficient cellular uptake or rapid efflux.

  • Solution: Perform a time-course experiment (e.g., 5 min, 30 min, 1h, 4h) to determine the optimal incubation time. Consider using efflux pump inhibitors (if appropriate for the cell line and not confounding) to test if active efflux is the cause.

• Possible Cause: Compound degradation in the medium or inside the cell.

  • Solution: Analyze the stability of AS1842856 in your cell culture medium over time using LC-MS/MS.

• Possible Cause: Inefficient cell lysis or compound extraction.

  • Solution: Try different lysis buffers or extraction solvents. Sonication after adding the lysis buffer can improve efficiency.

Problem 2: High variability between replicate wells.

• Possible Cause: Inconsistent cell number or density across wells.

  • Solution: Ensure even cell seeding. Use a multichannel pipette and visually inspect plates before treatment. Always normalize your final data to cell number or protein concentration from each well if possible, or from parallel wells.

• Possible Cause: Inconsistent washing steps.

  • Solution: Standardize the washing procedure. Perform washes quickly and consistently for all wells to minimize variability in drug efflux during the wash.

• Possible Cause: Edge effects on the culture plate.

  • Solution: Avoid using the outermost wells of the plate, as they are prone to evaporation and temperature fluctuations, which can affect cell growth and drug uptake.

Problem 3: High background signal / non-specific binding.

• Possible Cause: AS1842856 is binding to the plastic of the cell culture plate or non-specifically to the cell surface.

  • Solution: Include a control condition where cells are incubated with the compound at 4°C instead of 37°C.[6] At this temperature, active transport is inhibited, and the measured amount is largely due to non-specific binding. Subtract this value from the amount measured at 37°C to get a more accurate measure of intracellular uptake.

• Possible Cause: Contamination in the LC-MS/MS system.

  • Solution: Run blank injections (extraction solvent only) between samples to check for carryover. Ensure the system is clean and properly calibrated.

Problem 4: How do I calculate the final molar concentration?

• Step 1: Determine Intracellular Volume: The intracellular volume of cultured cells can be estimated from literature values (typically ~1-2 pL/cell for many lines) or measured experimentally using markers.[16]

• Step 2: Quantify Total Molecules: From your LC-MS/MS data (using a standard curve), determine the absolute amount of AS1842856 in your lysate (e.g., in picograms).

• Step 3: Determine Cell Number: Count the number of cells from which the lysate was prepared.

• Step 4: Calculate:

  • Amount per cell (moles) = (Total amount in pg) / (Molecular Weight in g/mol ) / (Number of cells) * 10⁻¹²

  • Intracellular Concentration (M) = (Amount per cell in moles) / (Intracellular volume per cell in L)

References

• 1. selleckchem.com [selleckchem.com]
• 2. glpbio.com [glpbio.com]
• 3. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. backend.production.deepblue-documents.lib.umich.edu [backend.production.deepblue-documents.lib.umich.edu]
• 6. Methods to measure the intracellular concentration of unlabeled compounds within cultured cells using liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Development and validation of a sensitive LC-MS/MS method for determination of intracellular concentration of fluconazole in Candida albicans [frontiersin.org]
• 9. cancernetwork.com [cancernetwork.com]
• 10. Radiolabelling small and biomolecules for tracking and monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Unique Pharmacometrics of Small Molecule Therapeutic Drug Tracer Imaging for Clinical Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. A critical analysis of methods used to investigate the cellular uptake and subcellular localization of RNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Uptake and subcellular distribution of radiolabeled polymersomes for radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Rapid Method To Determine Intracellular Drug Concentrations in Cellular Uptake Assays: Application to Metformin in Organic Cation Transporter 1–Transfected Human Embryonic Kidney 293 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Using AS1842856 in Primary Cell Cultures

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to using AS1842856, a selective inhibitor of the Forkhead box O1 (FOXO1) transcription factor, in primary cell cultures. This resource offers troubleshooting advice and answers to frequently asked questions to facilitate successful experiments.

Frequently Asked Questions (FAQs)

Q1: What is AS1842856 and what is its primary mechanism of action?

AS1842856 is a cell-permeable small molecule that acts as a potent and selective inhibitor of FOXO1.[1] It functions by directly binding to the active, unphosphorylated form of FOXO1, thereby blocking its transcriptional activity.[1][2][3][4] This inhibition prevents FOXO1 from binding to the insulin response elements in the promoter regions of its target genes.[5] It is important to note that AS1842856 does not alter the expression level of FOXO1 protein or promote its export from the nucleus.[2][5]

Q2: What is the selectivity of AS1842856 for FOXO1 over other FOXO isoforms?

AS1842856 exhibits significant selectivity for FOXO1. In HepG2 cells, it inhibits FOXO1-mediated promoter activity by 70% at a concentration of 0.1 μM.[1] In contrast, at the same concentration, it only inhibits FOXO3a and FOXO4-mediated promoter activity by 3% and 20%, respectively.[1]

Q3: What are the common applications of AS1842856 in primary cell culture research?

AS1842856 is utilized in a variety of primary cell culture studies to investigate the role of FOXO1 in diverse biological processes, including:

• Adipogenesis: Suppression of pre-adipocyte differentiation.[6][7]

• Apoptosis: Induction of apoptosis in cancer cells.[8]

• Immunology: Regulation of T-cell differentiation and function.[9]

• Metabolism: Inhibition of gluconeogenesis in hepatocytes.[1][6]

Q4: How should I prepare and store AS1842856 stock solutions?

AS1842856 is typically provided as a solid. For experimental use, it should be dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a stock solution.[3][7] For example, a 5 mg/mL stock solution can be prepared in DMSO.[3] It is recommended to aliquot the stock solution into smaller volumes and store them at -20°C to avoid repeated freeze-thaw cycles.[4] Stock solutions are generally stable for up to 3 months when stored under these conditions.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable effect of AS1842856 on primary cells.	Suboptimal Concentration: The concentration of AS1842856 may be too low to elicit a response in your specific primary cell type.	Perform a dose-response experiment to determine the optimal concentration. Effective concentrations in various cell types have been reported to range from 0.05 µM to 1 µM.[6][9]
Cell Type Specificity: The role of FOXO1 and the efficacy of its inhibition can vary significantly between different primary cell types.	Review literature for studies using AS1842856 or investigating FOXO1 in your cell type of interest to establish expected outcomes.
Compound Inactivity: The AS1842856 may have degraded due to improper storage or handling.	Ensure proper storage of the compound at -20°C and avoid multiple freeze-thaw cycles.[4] Prepare fresh stock solutions if degradation is suspected.
High levels of cell death or cytotoxicity observed.	Concentration Too High: The concentration of AS1842856 may be toxic to your primary cells.	Reduce the concentration of AS1842856. While generally not cytotoxic at effective doses, high concentrations can lead to off-target effects.[6][9]
Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be too high.	Ensure the final concentration of the solvent in your culture medium is minimal (typically ≤ 0.1%) and include a vehicle-only control in your experiments.[6]
Variability in experimental results.	Inconsistent Cell Culture Conditions: Variations in cell density, passage number, or media composition can affect cellular responses.	Standardize your cell culture protocols. Use cells within a consistent passage number range and maintain consistent seeding densities.
Inconsistent Compound Dosing: Inaccurate pipetting or dilution of the stock solution can lead to variability.	Use calibrated pipettes and perform serial dilutions carefully to ensure accurate and consistent dosing.

Quantitative Data Summary

Parameter	Value	Cell Line	Reference
IC50 for FOXO1 transcriptional activity	33 nM	HepG2	[1][3][4]
IC50 for PEPCK mRNA inhibition	37 nM	Fao rat hepatoma	[4]
IC50 for G6Pase mRNA inhibition	130 nM	Fao rat hepatoma	[4]
IC50 for glucose production inhibition	43 nM	Fao rat hepatoma	[4]

Experimental Protocols

Protocol 1: Determination of Optimal AS1842856 Concentration by Dose-Response Assay

• Cell Seeding: Plate primary cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a series of dilutions of AS1842856 in culture medium. A typical starting range could be from 1 nM to 10 µM. Include a vehicle-only (e.g., DMSO) control.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of AS1842856.

• Incubation: Incubate the cells for a period relevant to your experimental endpoint (e.g., 24, 48, or 72 hours).

• Endpoint Analysis: Assess cell viability using a suitable assay, such as MTT or CellTiter-Glo®, or measure a specific functional endpoint (e.g., gene expression of a FOXO1 target).

• Data Analysis: Plot the response (e.g., % viability) against the log of the AS1842856 concentration to determine the IC50 value.

Protocol 2: Western Blot Analysis of FOXO1 Target Gene Expression

• Cell Treatment: Treat primary cells with the predetermined optimal concentration of AS1842856 or vehicle control for the desired duration.

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with a primary antibody against a known FOXO1 target protein (e.g., p27, Bim). Subsequently, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection reagent.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Signaling Pathway and Experimental Workflow Diagrams

Caption: The inhibitory effect of AS1842856 on the FOXO1 signaling pathway.

Caption: A typical experimental workflow for using AS1842856 in primary cell cultures.

References

• 1. selleckchem.com [selleckchem.com]
• 2. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AS1842856 ≥98% (HPLC), solid, Foxo1 inhibitor, Calbiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]
• 4. Foxo1 Inhibitor, AS1842856 - CAS 836620-48-5 - Calbiochem | 344355 [merckmillipore.com]
• 5. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of autoreactive CD4 T cells by FoxO1 signaling in CNS autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding degradation of AS1842856 in cell culture media.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to address potential issues with the stability and efficacy of AS1842856 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is AS1842856 and what is its mechanism of action?

AS1842856 is a cell-permeable small molecule that acts as a potent and selective inhibitor of the transcription factor Forkhead box O1 (FOXO1).[1][2][3] It functions by directly binding to the active, dephosphorylated form of FOXO1, thereby blocking its transcriptional activity with an IC50 of approximately 33 nM.[1][3] This inhibition prevents the expression of FOXO1 target genes involved in various cellular processes, including gluconeogenesis, adipogenesis, and apoptosis.[4][5][6] Notably, AS1842856 has also been reported to have off-target effects, including the inhibition of glycogen synthase kinase 3 (GSK3).[7][8]

Q2: How should I prepare and store stock solutions of AS1842856?

AS1842856 is typically supplied as a solid. Stock solutions should be prepared in high-quality, anhydrous DMSO.[1] It is crucial to use fresh DMSO, as moisture can reduce the solubility of the compound.[1] For long-term storage, it is recommended to store the solid compound at -20°C, where it is stable for at least four years.[2] Once dissolved in DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. Vendor information suggests that DMSO stock solutions are stable for up to 3 to 6 months when stored appropriately.[3][9][10]

Q3: What is the recommended working concentration for AS1842856 in cell culture?

The optimal working concentration of AS1842856 will vary depending on the cell type and the specific experimental goals. In published studies, concentrations ranging from the nanomolar to the low micromolar range have been used. For example, functional assays in 3T3-L1 preadipocytes have used 1.0 µM, while studies on glioblastoma and breast cancer cells have used concentrations up to 1.0 µM.[1][5] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Troubleshooting Guide

Issue: I am not observing the expected biological effect of AS1842856 in my cell culture experiments.

This issue can arise from several factors, including suboptimal experimental conditions or degradation of the compound. Follow this troubleshooting workflow to identify the potential cause:

References

• 1. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 2. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Opportunities and Challenges of Small Molecule Induced Targeted Protein Degradation [frontiersin.org]
• 5. Targeted Protein Degradation by Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. drughunter.com [drughunter.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of AS1842856 and AS1708727 in Triggering Cancer Cell Apoptosis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of two prominent FOXO1 inhibitors, AS1842856 and AS1708727, in their efficacy at inducing apoptosis in cancer cells. This analysis is supported by experimental data on their mechanisms of action and effects on various cancer cell lines.

The transcription factor Forkhead box O1 (FOXO1) has emerged as a critical regulator of cell fate, playing roles in cell cycle progression, apoptosis, and DNA repair.[1] Its dysregulation is implicated in the progression of several cancers, making it a promising therapeutic target. Both AS1842856 and AS1708727 are small molecule inhibitors of FOXO1 that have demonstrated capabilities in promoting cancer cell death.[2]

Mechanism of Action: Targeting the FOXO1 Transcription Factor

AS1842856 is a cell-permeable compound that selectively inhibits the transcriptional activity of FOXO1 with an IC50 of 33 nM.[3] It functions by directly binding to the unphosphorylated, active form of FOXO1, thereby preventing its interaction with DNA and blocking the transcription of its target genes.[2][4][5] This inhibition of FOXO1's transcriptional duties is a key mechanism in its anti-cancer effects.

AS1708727 is also a known inhibitor of FOXO1.[2][6] While its primary application in some studies has been in the context of metabolic diseases due to its ability to suppress gluconeogenic gene expression, it has also been shown to induce apoptosis in cancer cells by inhibiting FOXO1.[2][6] Both compounds ultimately trigger apoptosis by modulating the expression of genes involved in programmed cell death.[2]

Comparative Efficacy in Inducing Apoptosis

Experimental data from studies on basal-like breast cancer (BBC) and glioblastoma multiforme (GBM) cell lines indicate that both AS1842856 and AS1708727 are effective in promoting apoptosis.[2]

Treatment with AS1842856 has been shown to increase the expression of the pro-apoptotic genes FAS (FAS cell surface death receptor) and BIM (BCL2L11).[2][5][7] This is accompanied by an increase in established markers of apoptosis, such as Annexin V and propidium iodide staining, as well as cleavage of caspase-3.[2][7] Similarly, treatment with AS1708727 has been demonstrated to induce the expression of FAS.[2][5]

The functional consequence of this pro-apoptotic signaling is a reduction in cancer cell viability. Both compounds have been shown to decrease colony formation in various cancer cell lines, including those of breast, glioblastoma, and colon cancers.[2][7][8]

Quantitative Data Summary

The following tables summarize the quantitative data from comparative studies.

Table 1: Effect of FOXO1 Inhibitors on Colony Formation

Compound	Cell Line	Concentration	Treatment Duration	Reduction in Colony Formation
AS1842856	MDA-MB-468 (BBC)	200 nM, 500 nM, 1.0 µM	5 days	Dose-dependent decrease
BT549 (BBC)	200 nM, 500 nM, 1.0 µM	5 days	Dose-dependent decrease
LN229 (GBM)	200 nM, 500 nM, 1.0 µM	5 days	Dose-dependent decrease
DBTRG (GBM)	200 nM, 500 nM, 1.0 µM	5 days	Dose-dependent decrease
A172 (GBM)	200 nM, 500 nM, 1.0 µM	5 days	Dose-dependent decrease
LN-18 (GBM)	200 nM, 500 nM, 1.0 µM	5 days	Dose-dependent decrease
HCT116 (Colon)	Not specified	5 days	Significant decrease
SW480 (Colon)	Not specified	5 days	Significant decrease
AS1708727	BT549 (BBC)	Not specified	Not specified	Reduced colony formation
MDA-MB-468 (BBC)	Not specified	Not specified	Reduced colony formation
LN18 (GBM)	Not specified	Not specified	Reduced colony formation

Table 2: Induction of Pro-Apoptotic Gene Expression

Compound	Cell Line	Concentration	Treatment Duration	Target Gene	Fold Induction
AS1842856	BT549 (BBC)	1 µM	48 hours	FAS	Significant increase
1 µM	48 hours	BIM	Significant increase
MDA-MB-468 (BBC)	1 µM	48 hours	FAS	Significant increase
1 µM	48 hours	BIM	Significant increase
DBTRG (GBM)	1 µM	48 hours	FAS	Significant increase
A172 (GBM)	1 µM	48 hours	FAS	Significant increase
LN229 (GBM)	1 µM	48 hours	FAS	Significant increase
LN18 (GBM)	1 µM	48 hours	FAS	Significant increase
U87MG (GBM)	1 µM	48 hours	FAS	Significant increase
AS1708727	BT549 (BBC)	1 µM	4 days	FAS	Significant increase
MDA-MB-468 (BBC)	1 µM	2 days	FAS	Significant increase

Signaling Pathways and Experimental Workflows

Caption: Mechanism of FOXO1 inhibitors in inducing apoptosis.

Caption: Workflow for evaluating the apoptotic effects of FOXO1 inhibitors.

Experimental Protocols

Cell Culture and Treatment: Basal-like breast cancer (MDA-MB-468, BT549) and glioblastoma multiforme (LN229, DBTRG, A172, LN-18) cell lines were cultured in appropriate media supplemented with fetal bovine serum and antibiotics. For treatment, cells were incubated with varying concentrations of AS1842856 (200 nM, 500 nM, and 1.0 µM) or AS1708727 (1 µM) for the indicated durations (2 to 5 days).[5]

Colony Formation Assay: Cells were seeded at a density of 2700 cells per mL and treated with the indicated concentrations of AS1842856 or AS1708727 for 5 days. Following treatment, the media was aspirated, and the cells were washed with 1X PBS. The colonies were then stained with crystal violet for visualization and quantification.[5]

Quantitative Real-Time PCR (qRT-PCR): Cells were treated with 1 µM of AS1842856 or AS1708727 for 48 hours or the indicated time. Total RNA was extracted, and cDNA was synthesized. qRT-PCR was performed to analyze the expression levels of FAS and BIM. Gene expression was normalized to a reference gene, such as TUBB.[5][7]

Apoptosis Detection by Flow Cytometry: Cells were treated with 1 µM AS1842856. Subsequently, they were stained with FITC-Annexin V and propidium iodide (PI) according to the manufacturer's protocol. The percentage of apoptotic cells (Annexin V positive) was determined by flow cytometric analysis.[7]

Western Blot Analysis: Cell lysates from treated and untreated cells were prepared. Proteins were separated by SDS-PAGE and transferred to a membrane. The membranes were probed with primary antibodies against cleaved caspase-3 and a loading control. Following incubation with secondary antibodies, the protein bands were visualized.[7]

Conclusion

Both AS1842856 and AS1708727 effectively induce apoptosis in cancer cells through the inhibition of the FOXO1 transcription factor. Experimental evidence demonstrates their ability to reduce cell viability and upregulate pro-apoptotic genes. AS1842856 has been more extensively characterized in the context of cancer, with a known IC50 and a broader range of tested cancer cell lines. However, AS1708727 also shows clear pro-apoptotic activity. The choice between these two inhibitors may depend on the specific cancer type and the desired therapeutic window. Further head-to-head studies with comprehensive dose-response analyses for apoptosis induction would be beneficial for a more definitive comparison. It is also worth noting that AS1842856 may have off-target effects, such as the inhibition of GSK3, which could contribute to its cytotoxic effects and should be considered in experimental design and data interpretation.[9][10][11]

References

• 1. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 2. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Comparison Guide: Validating AS1842856 Effects with FOXO1 siRNA Knockdown

Introduction

Forkhead box protein O1 (FOXO1) is a critical transcription factor involved in numerous cellular processes, including metabolism, cell cycle regulation, and apoptosis.[1] Its role in pathologies like diabetes and cancer has made it an attractive therapeutic target.[1][2][3] AS1842856 is a widely used small molecule inhibitor designed to block the transcriptional activity of FOXO1.[3][4] However, like many pharmacological inhibitors, its specificity can be a concern. Therefore, validating that the observed effects of AS1842856 are genuinely due to FOXO1 inhibition is a critical step in research.

This guide provides an objective comparison between the pharmacological inhibition of FOXO1 using AS1842856 and the genetic knockdown of FOXO1 using small interfering RNA (siRNA). It offers supporting experimental data, detailed protocols, and visual workflows to assist researchers in designing robust validation experiments.

Comparative Analysis: AS1842856 vs. FOXO1 siRNA

A direct comparison highlights the distinct advantages and limitations of each method. While AS1842856 offers ease of use and temporal control, siRNA knockdown provides superior specificity, making it the gold standard for target validation.

Feature	AS1842856 (Pharmacological Inhibition)	FOXO1 siRNA (Genetic Knockdown)
Mechanism of Action	Binds to active, dephosphorylated FOXO1, preventing its interaction with DNA and subsequent gene transcription.[4][5]	Mediates the degradation of FOXO1 mRNA, preventing protein synthesis.[6][7]
Specificity	Primarily targets FOXO1 (IC50 ≈ 33 nM) but has been shown to have significant off-target effects, notably the inhibition of GSK3.[2][4][8][9]	Highly specific to the FOXO1 mRNA sequence, with minimal off-target effects when properly designed.
Mode of Intervention	Post-translational (inhibits protein function).	Pre-translational (prevents protein expression).
Duration of Effect	Reversible and dependent on compound concentration and half-life in the cell culture media.	Transient but typically lasts for 48-96 hours, depending on cell division rate and protein turnover.[6]
Key Advantage	Easy to apply, dose-dependent, and allows for precise timing of inhibition.	High specificity provides a clear link between the loss of FOXO1 protein and the observed phenotype.
Key Disadvantage	Potential for off-target effects can confound data interpretation.[2][8][9]	Requires transfection, which can induce cellular stress; efficiency can vary between cell types.

Data Presentation: Quantitative Comparison

Experimental data from studies using both methods demonstrate converging outcomes on FOXO1 target genes and cellular processes, yet also reveal key differences attributable to off-target effects.

Table 1: Comparative Effects on Gene Expression and Cellular Processes

Cell Line / Model	Assay	Effect of AS1842856	Effect of FOXO1 siRNA	Reference
Basal-like Breast Cancer	qRT-PCR	Induction of pro-apoptotic gene FAS.	Induction of pro-apoptotic gene FAS.	[10][11]
3T3-L1 Preadipocytes	Differentiation	Almost completely suppressed adipogenesis.	Severely prevents differentiation.	[5][12]
B-ALL Mouse Model	RNA-Seq	Downregulation of FOXO1 targets (Rag1, Myc, Ccnd3).	Downregulation of FOXO1 targets (Rag1, Myc, Ccnd3).	[2]
B-ALL Mouse Model	RNA-Seq	Enrichment of a Glycogen Synthase Kinase (GSK) 3B inhibition signature.	No enrichment of GSK3B inhibition signature.	[2]

Table 2: Effects of AS1842856 on FOXO1 Protein Status

Cell Type	Treatment	Effect	Quantitative Change	Reference
Adipocytes	AS1842856	Inhibition of FOXO1 Phosphorylation	Phosphorylation level <10% of untreated cells.	[5]
Adipocytes	AS1842856	Reduction of Total FOXO1 Protein	Total FOXO1 protein reduced by 52%.	[5]

Mandatory Visualizations

Signaling and Intervention Pathway

The diagram below illustrates the PI3K/AKT signaling pathway that regulates FOXO1 activity. It shows how insulin signaling leads to the phosphorylation and nuclear exclusion of FOXO1, thereby inactivating it. The diagram also pinpoints the distinct intervention points of AS1842856, which blocks the function of active FOXO1 in the nucleus, and siRNA, which prevents FOXO1 protein from being synthesized.

Caption: FOXO1 regulation and points of experimental intervention.

Comparative Experimental Workflow

This workflow outlines the parallel experimental design for comparing the effects of AS1842856 and FOXO1 siRNA to ensure that observations are directly comparable.

Caption: Parallel workflow for comparing AS1842856 and siRNA.

On-Target vs. Off-Target Effects

This diagram illustrates the logical relationship between the inhibitor and siRNA, highlighting the off-target pathway of AS1842856.

Caption: Logical model of on-target and off-target effects.

Experimental Protocols

Protocol 1: FOXO1 Knockdown using siRNA

This protocol provides a general framework for transiently knocking down FOXO1 in cultured cells. Optimization of siRNA concentration and incubation time is recommended for each cell line.

• Cell Seeding:

  • One day prior to transfection, seed cells in 6-well plates at a density that will result in 50-70% confluency at the time of transfection.

• Transfection Complex Preparation (per well):

  • Tube A: Dilute 50 pmol of FOXO1-specific siRNA or a non-targeting control siRNA in 100 µL of serum-free medium (e.g., Opti-MEM).

  • Tube B: Dilute 5 µL of a lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX) in 100 µL of serum-free medium.

  • Combine the contents of Tube A and Tube B, mix gently, and incubate for 15-20 minutes at room temperature to allow complexes to form.

• Transfection:

  • Add the 200 µL siRNA-lipid complex dropwise to the cells in each well.

  • Gently rock the plate to ensure even distribution.

  • Incubate the cells at 37°C in a CO2 incubator for 48-72 hours.

• Validation of Knockdown:

  • qRT-PCR: Harvest RNA from the cells, synthesize cDNA, and perform quantitative real-time PCR using primers specific for FOXO1 and a housekeeping gene to quantify the reduction in FOXO1 mRNA levels.[6]

  • Western Blot: Lyse the cells and perform a Western blot analysis using an antibody against FOXO1 to confirm a reduction in protein levels.[7]

Protocol 2: Cell Treatment with AS1842856

This protocol outlines the treatment of cells with AS1842856 to inhibit FOXO1 function.

• Compound Preparation:

  • Prepare a stock solution of AS1842856 (e.g., 10 mM) in DMSO. Store at -20°C.

  • On the day of the experiment, dilute the stock solution in complete cell culture medium to the desired final concentration (e.g., 100 nM - 1 µM).[10] Prepare a vehicle control using an equivalent amount of DMSO.

• Cell Treatment:

  • Seed cells as required for the downstream assay. Allow cells to adhere and grow overnight.

  • Aspirate the old medium and replace it with the medium containing AS1842856 or the vehicle control.

  • Incubate for the desired period (e.g., 6-48 hours), depending on the specific endpoint being measured.[10]

• Analysis of FOXO1 Inhibition:

  • Western Blot: To confirm target engagement, assess the phosphorylation status of FOXO1 (e.g., at Ser256) and its downstream targets.[4] AS1842856 is expected to bind to the dephosphorylated form but may also alter the phosphorylation ratio or total protein levels.[5]

  • Reporter Assay: In cells transfected with a FOXO1-responsive luciferase reporter plasmid, treatment with AS1842856 should result in a dose-dependent decrease in luciferase activity.[4]

  • Gene Expression Analysis: Use qRT-PCR to measure changes in the mRNA levels of known FOXO1 target genes, such as G6Pase and PEPCK in hepatic cells.[2][5]

Conclusion and Recommendations

AS1842856 is a valuable tool for probing the function of FOXO1, offering ease of use and temporal control. However, recent evidence of its off-target activity, particularly the inhibition of GSK3, complicates the interpretation of results.[2][8] This underscores the necessity of validating its effects through a more specific method.

The knockdown of FOXO1 by siRNA serves as the definitive control to attribute a cellular or molecular phenotype specifically to the loss of FOXO1 function. A congruent result between AS1842856 treatment and FOXO1 siRNA knockdown provides strong evidence for on-target activity. Conversely, a divergent result may indicate that the effects of AS1842856 are mediated by one or more off-target pathways.

References

• 1. Frontiers | FoxO1 as a tissue-specific therapeutic target for type 2 diabetes [frontiersin.org]
• 2. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring the Potential of Natural Products as FoxO1 Inhibitors: an In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FoxO1 Mediates an Autofeedback Loop Regulating SIRT1 Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ashpublications.org [ashpublications.org]
• 9. researchgate.net [researchgate.net]
• 10. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting FoxO1 with AS1842856 suppresses adipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

The FOXO1 Inhibitor AS1842856: A Comparative Analysis of its Efficacy in Glioblastoma, Basal-like Breast Cancer, and Osteosarcoma

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the investigational FOXO1 inhibitor, AS1842856, and its effects on various cancer types, specifically glioblastoma multiforme (GBM), basal-like breast cancer (BBC), and osteosarcoma. This document summarizes key experimental findings, compares the efficacy of AS1842856 with standard-of-care therapies, and provides detailed experimental protocols for the cited studies.

Executive Summary

AS1842856 is a small molecule inhibitor of the Forkhead Box O1 (FOXO1) transcription factor, a key regulator of cell fate and survival. In multiple cancer cell lines, inhibition of FOXO1 by AS1842856 has been shown to induce apoptosis (programmed cell death) and cell cycle arrest, suggesting its potential as a therapeutic agent. This guide delves into the specifics of its action across different cancer histologies and provides a comparative perspective against established treatment regimens.

Comparative Efficacy of AS1842856

The efficacy of AS1842856 has been evaluated in several cancer cell lines. Below is a summary of its cytotoxic effects, presented as IC50 values, in comparison to standard-of-care chemotherapeutic agents. It is important to note that direct comparisons are challenging due to variations in experimental conditions across studies, such as different treatment durations.

Cancer Type	Cell Line	AS1842856 IC50	Standard-of-Care Agent	Standard-of-Care Agent IC50
Glioblastoma	U87MG	Not consistently reported; colony formation not significantly impacted in one study[1]	Temozolomide	~124-230 µM (24-72h)[2][3]
LN229	Not explicitly reported; shown to reduce colony formation[4]	Temozolomide	~15 - 547 µM (after multiple cycles)[5]
Basal-like Breast Cancer	MDA-MB-231	Not explicitly reported; shown to reduce colony formation[6]	Doxorubicin	~88 nM (2D culture)[7]
BT-549	Not explicitly reported; shown to reduce colony formation[6]	Doxorubicin	Low nM range (sensitive)[8]
Osteosarcoma	MG-63	Not explicitly reported	Doxorubicin, Cisplatin, Methotrexate	Doxorubicin: ~µM range, Methotrexate: ~µM range, Cisplatin: ~30 µM (24h)[9][10]
Saos-2	Not explicitly reported	Doxorubicin, Cisplatin, Methotrexate	IC50 values vary depending on the specific agent and study[11][12]
B-cell Acute Lymphoblastic Leukemia	Murine pre-B cells	34 nM[13]	N/A	N/A

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

AS1842856 primarily exerts its anti-cancer effects through the induction of apoptosis and cell cycle arrest.

Apoptosis Induction

Treatment with AS1842856 leads to a significant increase in programmed cell death in sensitive cancer cell lines. This is mediated by the upregulation of pro-apoptotic genes, including FAS (a death receptor) and BIM (a BH3-only protein).[14] The increased expression of these genes culminates in the activation of caspases, the executioners of apoptosis.[1]

Cell Cycle Arrest

In addition to inducing apoptosis, AS1842856 can halt the proliferation of cancer cells by inducing cell cycle arrest. Studies in osteosarcoma cell lines have demonstrated that AS1842856 treatment leads to a G2/M phase arrest.[15] This arrest is associated with the upregulation of cell cycle inhibitors such as p21.[15]

Signaling Pathways

The anti-tumor effects of AS1842856 are rooted in its ability to modulate key signaling pathways that govern cell survival and proliferation.

PI3K/Akt/FOXO1 Pathway

The PI3K/Akt signaling pathway is frequently hyperactivated in cancer, leading to the phosphorylation and subsequent inactivation of FOXO1. By inhibiting FOXO1's transcriptional activity, AS1842856 disrupts the pro-survival signals mediated by this pathway.

Caption: PI3K/Akt/FOXO1 signaling pathway and the inhibitory effect of AS1842856.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of AS1842856 and standard-of-care drugs on cancer cell lines.

Methodology:

• Cancer cells (e.g., U87MG, MDA-MB-231, MG-63) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• The following day, the culture medium is replaced with fresh medium containing various concentrations of AS1842856 or a standard chemotherapeutic agent (e.g., temozolomide, doxorubicin). A vehicle control (e.g., DMSO) is also included.

• Cells are incubated with the compounds for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• The medium is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• The absorbance is measured at 570 nm using a microplate reader.

• The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value (the concentration of the drug that inhibits cell growth by 50%) is determined from the dose-response curves.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells following treatment with AS1842856.

Methodology:

• Cells are seeded in 6-well plates and treated with AS1842856 at the desired concentration for a specified time.

• Both floating and adherent cells are collected, washed with cold PBS, and centrifuged.

• The cell pellet is resuspended in 1X Annexin V binding buffer.

• Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, and the mixture is incubated in the dark at room temperature for 15 minutes.[16][17][18]

• The stained cells are analyzed by flow cytometry.

• The percentages of live (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells are determined.

Caption: Experimental workflow for the Annexin V/Propidium Iodide apoptosis assay.

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of AS1842856 on the cell cycle distribution of cancer cells.

Methodology:

• Cells are treated with AS1842856 for the desired duration.

• Cells are harvested, washed with PBS, and fixed in cold 70% ethanol overnight at -20°C.

• The fixed cells are washed with PBS and then incubated with RNase A to degrade RNA.

• Propidium Iodide (PI) staining solution is added to the cells, and they are incubated in the dark.

• The DNA content of the cells is analyzed by flow cytometry.

• The percentages of cells in the G0/G1, S, and G2/M phases of the cell cycle are quantified.

Conclusion and Future Directions

The FOXO1 inhibitor AS1842856 demonstrates promising anti-cancer activity in preclinical models of glioblastoma, basal-like breast cancer, and osteosarcoma. Its ability to induce apoptosis and cell cycle arrest highlights its potential as a targeted therapeutic agent. However, further research is required to establish its efficacy and safety in more complex in vivo models and eventually in clinical trials. Direct comparative studies with standard-of-care therapies under standardized conditions are crucial to fully elucidate its therapeutic potential. The continued investigation into the nuanced roles of FOXO1 in different cancer contexts will be vital for the development of novel and effective cancer treatments.

References

• 1. researchgate.net [researchgate.net]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. Temozolomide sensitivity of malignant glioma cell lines – a systematic review assessing consistencies between in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Temozolomide Resistance in Glioblastoma Cell Lines: Implication of MGMT, MMR, P-Glycoprotein and CD133 Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FOXO1 inhibition with AS1842856 as a chemotherapeutic for glioblastoma multiforme and basal-like breast cancer | UTRGV [utrgv.edu]
• 7. Doxorubicin resistance in breast cancer cells is mediated by extracellular matrix proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nodal expression in triple-negative breast cancer: Cellular effects of its inhibition following doxorubicin treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. estudogeral.sib.uc.pt [estudogeral.sib.uc.pt]
• 10. Cisplatin Resistance in Osteosarcoma: In vitro Validation of Candidate DNA Repair-Related Therapeutic Targets and Drugs for Tailored Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Apoptosis Assay Protocol | Technical Note 244 [denovix.com]
• 18. scispace.com [scispace.com]

Cross-Validation of AS1842856 Results with Genetic Models of FOXO1 Inactivation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological inhibitor AS1842856 with genetic models of Forkhead Box O1 (FOXO1) inactivation, such as knockout (KO) and siRNA-mediated knockdown. By presenting experimental data, detailed protocols, and pathway visualizations, this document aims to offer an objective resource for researchers investigating the roles of FOXO1 and the utility of AS1842856 as a specific inhibitor.

Executive Summary

AS1842856 is a potent, cell-permeable inhibitor of FOXO1 transcriptional activity.[1] While it effectively mimics many aspects of genetic FOXO1 inactivation, crucial differences exist, most notably the off-target inhibition of Glycogen Synthase Kinase 3 (GSK3). This guide dissects these similarities and differences to aid in the interpretation of experimental results and the design of future studies.

Data Presentation: Quantitative Comparison

The following tables summarize the comparative effects of AS1842856 and genetic FOXO1 inactivation across various cellular contexts and downstream targets.

Table 1: Comparison of General Cellular Effects

Cellular Process	AS1842856	Genetic FOXO1 Inactivation (KO/siRNA)	Key Findings & Citations
Cell Proliferation	Inhibition in various cancer cells (e.g., glioblastoma, basal-like breast cancer).[2][3]	Inhibition of proliferation in papillary thyroid carcinoma cells.[4]	Both approaches generally lead to decreased cell proliferation.
Apoptosis	Induction in glioblastoma and basal-like breast cancer cells.[2][3]	Induction of apoptosis upon FOXO1 knockdown.[4]	Both methods can trigger apoptosis in cancer cell lines.
Cell Cycle	Induces cell cycle arrest.[5]	FOXO1 inactivation can lead to cell cycle arrest.[6]	Both interventions impact cell cycle progression.
Adipogenesis	Potent suppression of adipocyte differentiation.[7]	Silencing FOXO1 in preadipocytes prevents differentiation.	Both pharmacological and genetic inhibition of FOXO1 block adipogenesis.

Table 2: Comparison of Downstream Target Gene Regulation

Target Gene	Effect of AS1842856	Effect of Genetic FOXO1 Inactivation	Key Findings & Citations
G6PC (Glucose-6-Phosphatase)	Suppression of mRNA levels.[1][7]	Liver-specific knockout reduces expression.[8]	Consistent downregulation, impacting gluconeogenesis.
PCK1 (PEPCK)	Suppression of mRNA levels.[1][7]	Liver-specific knockout reduces expression.[8]	Consistent downregulation, impacting gluconeogenesis.
Myc	Downregulation of mRNA expression.[1][3]	Downregulation upon Foxo1-KO.[1]	Both methods lead to the suppression of this key oncogene.
Ccnd3 (Cyclin D3)	Downregulation of mRNA expression.[1][3]	Downregulation upon Foxo1-KO.[1]	Both methods impact this cell cycle regulator.
Il7ra (IL-7 Receptor Alpha)	No significant change in surface expression.[1][3]	Downregulation upon Foxo1-KO.[1]	A key difference, suggesting differential regulation by AS1842856.
Bim (BCL2L11)	Increased gene expression.[9]	Increased gene expression upon RNAi.[3]	Both approaches can induce this pro-apoptotic factor.
Fas (Fas Cell Surface Death Receptor)	Increased gene expression.[9]	Increased gene expression upon RNAi.[9]	Both interventions can upregulate this death receptor.

Table 3: Off-Target Effects

Target	Effect of AS1842856	Effect of Genetic FOXO1 Inactivation	Key Findings & Citations
GSK3 (Glycogen Synthase Kinase 3)	Direct inhibition.[1][10]	No direct effect.	This is a major off-target effect of AS1842856, contributing to its cytotoxic effects in some contexts.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate reproducibility and cross-experimental comparisons.

Cell Treatment with AS1842856

• Reagent Preparation: Dissolve AS1842856 in DMSO to create a stock solution (e.g., 10 mM). Store at -20°C. Further dilute in culture medium to the desired final concentration (e.g., 70 nM to 1 µM).[1][3]

• Cell Culture: Plate cells at a suitable density to ensure they are in the logarithmic growth phase at the time of treatment.

• Treatment: Replace the culture medium with a medium containing the desired concentration of AS1842856 or a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate cells for the desired period (e.g., 24 to 72 hours) before downstream analysis.

FOXO1 Knockdown using siRNA

• siRNA and Reagents: Utilize commercially available siRNAs targeting FOXO1 and a non-targeting control siRNA. Use a suitable transfection reagent (e.g., Lipofectamine RNAiMAX).

• Cell Seeding: Seed cells in antibiotic-free medium to achieve 30-50% confluency on the day of transfection.

• Transfection Complex Preparation:

  • Dilute siRNA in a serum-free medium.

  • In a separate tube, dilute the transfection reagent in a serum-free medium and incubate for 5 minutes.

  • Combine the diluted siRNA and diluted transfection reagent, mix gently, and incubate for 20-30 minutes at room temperature to allow complex formation.

• Transfection: Add the transfection complexes to the cells.

• Incubation and Analysis: Incubate cells for 24-72 hours post-transfection before harvesting for analysis of gene or protein expression to confirm knockdown efficiency.

Quantitative Real-Time PCR (qRT-PCR)

• RNA Extraction: Isolate total RNA from treated and control cells using a suitable kit (e.g., RNeasy Kit, Qiagen).

• cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into cDNA using a high-capacity cDNA reverse transcription kit.

• qPCR Reaction: Set up qPCR reactions using a SYBR Green master mix, cDNA template, and primers specific for target genes (e.g., FOXO1, G6PC, PCK1, Myc, Ccnd3, Bim, Fas) and a housekeeping gene (e.g., GAPDH, ACTB).

• Data Analysis: Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Western Blotting

• Protein Extraction: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against FOXO1, phospho-FOXO1, and other proteins of interest overnight at 4°C. Follow with incubation with HRP-conjugated secondary antibodies.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of AS1842856 or the vehicle control.

• MTT Addition: After the desired incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO or a solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Treat cells with AS1842856 or transfect with FOXO1 siRNA as described above.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: FOXO1 signaling pathway and points of intervention.

Caption: Experimental workflow for comparing AS1842856 and genetic models.

Caption: Logical relationship of cross-validation.

References

• 1. FOXO1 promotes the expression of canonical WNT target genes in examined basal-like breast and glioblastoma multiforme cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. protocols.io [protocols.io]
• 6. woongbee.com [woongbee.com]
• 7. Adipose Tissue and FoxO1: Bridging Physiology and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jme.bioscientifica.com [jme.bioscientifica.com]

Unraveling the Transcriptional Consequences of FOXO1 Inhibition: A Comparative Analysis of AS1842856 and Other Modulators

A deep dive into the gene expression profiles of cells treated with the selective FOXO1 inhibitor, AS1842856, reveals a complex regulatory network with significant implications for metabolic diseases and cancer. This guide provides a comparative analysis of AS1842856 and other inhibitors, supported by experimental data, to aid researchers in the fields of drug discovery and molecular biology.

AS1842856 is a potent and selective inhibitor of the Forkhead box protein O1 (FOXO1), a key transcription factor integrating insulin signaling with metabolic homeostasis.[1][2] It functions by directly binding to the active, dephosphorylated form of FOXO1, thereby inhibiting its DNA binding and transactivation capabilities.[2][3] This inhibitory action has profound effects on the expression of a multitude of genes, leading to significant physiological changes. This guide will compare the known effects of AS1842856 on gene expression with those of other FOXO1 inhibitors, providing a framework for understanding their therapeutic potential.

Comparative Analysis of Gene Expression Changes

Treatment of various cell lines with AS1842856 leads to significant alterations in gene expression profiles, primarily through the inhibition of FOXO1's transcriptional activity. The following tables summarize the key gene expression changes observed in different experimental models upon treatment with AS1842856 and compares them with another FOXO1 inhibitor, AS1708727.

Table 1: Effect of FOXO1 Inhibitors on Gluconeogenesis and Metabolism-Related Genes

Gene	Inhibitor	Cell Type/Model	Concentration	Effect on mRNA/Protein Levels	Reference
G6Pase	AS1842856	Hepatic cells	0.1 µM	Suppression of mRNA levels	[1]
PEPCK	AS1842856	Hepatic cells	0.1 µM	Suppression of mRNA levels	[1]
ApoC3	AS1708727	db/db mice	Not specified	Decreased expression	[4]
G6PC	AS1708727	db/db mice	Not specified	Decreased expression	[4]
PEPCK	AS1708727	db/db mice	Not specified	Decreased expression	[4]

Table 2: Impact of FOXO1 Inhibitors on Adipogenesis-Related Gene Expression

Gene/Protein	Inhibitor	Cell Type	Concentration	Effect on Expression	Reference
PPARγ	AS1842856	Adipocytes	0.1 µM	Significant suppression	[1]
Adiponectin	AS1842856	Adipocytes	0.1 µM	Barely detectable	[1]
Mitochondrial Complex I	AS1842856	Adipocytes	0.1 µM	Reduced levels (24%)	[1]
Mitochondrial Complex III	AS1842856	Adipocytes	0.1 µM	Reduced levels (46%)	[1]

Table 3: Modulation of Apoptosis-Related Gene Expression by FOXO1 Inhibitors

Gene	Inhibitor	Cell Type	Concentration	Effect on mRNA Expression	Reference
FAS	AS1842856	BBC and GBM cells	1 µM	Increased	[5][6]
BIM (BCL2L11)	AS1842856	BBC and GBM cells	1 µM	Increased	[5][6]
FAS	AS1708727	BBC and GBM cells	Not specified	Increased	[5]

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms of action and the experimental procedures used to study these inhibitors, the following diagrams are provided.

References

• 1. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of FoxO1-Regulated Metabolic Diseases and Related Drug Discoveries [mdpi.com]
• 5. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

A head-to-head study of AS1842856 and metformin on hepatic gluconeogenesis.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of AS1842856 and metformin, two compounds that inhibit hepatic gluconeogenesis, a key pathway in the pathophysiology of type 2 diabetes. While both agents ultimately reduce hepatic glucose output, they achieve this through distinct molecular mechanisms. This document outlines their mechanisms of action, presents available quantitative data for comparison, details relevant experimental protocols, and provides visual representations of their signaling pathways.

Overview of Mechanisms of Action

AS1842856 is a potent and selective inhibitor of Forkhead Box Protein O1 (FOXO1), a key transcription factor in the regulation of metabolism.[1][2] FOXO1 directly stimulates the expression of genes encoding crucial gluconeogenic enzymes, namely Glucose-6-Phosphatase (G6Pase) and Phosphoenolpyruvate Carboxykinase (PEPCK).[3][4][5][6] AS1842856 exerts its effect by directly binding to FOXO1, thereby inhibiting its transcriptional activity.[2] This leads to a downstream reduction in the expression of G6Pase and PEPCK, resulting in decreased hepatic glucose production.[2][3]

Metformin , the first-line therapy for type 2 diabetes, employs a more complex and multifaceted mechanism to suppress hepatic gluconeogenesis.[7] The most well-established mechanism involves the activation of AMP-activated protein kinase (AMPK).[8][9][10] Activated AMPK can inhibit the expression of gluconeogenic genes.[9][10] However, evidence also points to AMPK-independent actions.[11] Other proposed mechanisms include:

• Inhibition of Mitochondrial Complex I: This leads to an altered cellular energy state (increased AMP/ATP ratio), which can allosterically inhibit gluconeogenic enzymes.[7][12]

• Redox-Dependent Mechanism: Metformin can increase the cytosolic NADH/NAD+ ratio, which selectively inhibits the conversion of lactate and glycerol to glucose.[12][13]

• Induction of SIRT1 and GCN5: These molecules are also regulators of gluconeogenic gene expression.[8][14]

It is important to note that some studies have indicated that AS1842856 may have off-target effects, a factor to consider when evaluating its specificity compared to the broader mechanisms of metformin.[15]

Quantitative Data Comparison

The following table summarizes key quantitative parameters for AS1842856 and metformin based on available literature. Direct head-to-head comparative studies are limited; therefore, data is compiled from separate investigations.

Parameter	AS1842856	Metformin	Source(s)
Primary Target	FOXO1	Primarily AMPK activation; also Mitochondrial Complex I	[2],[8][9]
IC50 for Primary Target	33 nM (for FOXO1 transcriptional activity)	Not directly applicable due to multiple mechanisms	[2]
Effect on Gluconeogenic Gene Expression (in vitro)	Decreases G6Pase and PEPCK mRNA levels	Decreases G6Pase and PEPCK gene expression	[2][3],[9]
Effect on Hepatic Glucose Production (in vivo)	Reduces fasting blood glucose in diabetic db/db mice	Reduces hepatic glucose production and lowers blood glucose	[3],[9]

Signaling Pathway Diagrams

The following diagrams illustrate the signaling pathways through which AS1842856 and metformin inhibit hepatic gluconeogenesis.

Caption: AS1842856 signaling pathway in hepatic gluconeogenesis.

Caption: Metformin's multifaceted signaling pathways in hepatic gluconeogenesis.

Experimental Protocols

This section details typical methodologies used to assess the effects of compounds like AS1842856 and metformin on hepatic gluconeogenesis.

In Vitro Assessment of Gluconeogenic Gene Expression

Objective: To quantify the effect of the compound on the mRNA levels of key gluconeogenic enzymes (G6Pase, PEPCK) in liver cells.

Methodology:

• Cell Culture:

  • Hepatoma cell lines (e.g., HepG2, Fao) or primary hepatocytes are cultured under standard conditions.

  • Cells are typically serum-starved for a period (e.g., 2-4 hours) to synchronize them before treatment.

• Compound Treatment:

  • Cells are treated with various concentrations of AS1842856, metformin, or a vehicle control for a specified duration (e.g., 6-24 hours).

• RNA Extraction and cDNA Synthesis:

  • Total RNA is isolated from the cells using a commercial kit (e.g., TRIzol).

  • The concentration and purity of the RNA are determined using a spectrophotometer.

  • First-strand complementary DNA (cDNA) is synthesized from the RNA template using a reverse transcriptase enzyme.

• Quantitative Real-Time PCR (qRT-PCR):

  • qRT-PCR is performed using the synthesized cDNA, specific primers for G6Pase, PEPCK, and a housekeeping gene (e.g., β-actin, GAPDH) for normalization.

  • The relative expression of the target genes is calculated using the ΔΔCt method.

In Vivo Assessment of Hepatic Glucose Production

Objective: To measure the effect of the compound on the rate of hepatic glucose production in an animal model.

Methodology:

• Animal Model:

  • Diabetic mouse models (e.g., db/db mice) or diet-induced obese mice are commonly used.

• Compound Administration:

  • AS1842856 or metformin is administered to the animals via an appropriate route (e.g., oral gavage, intraperitoneal injection) for a defined period.

• Pyruvate Tolerance Test (PTT):

  • Animals are fasted overnight to deplete glycogen stores.

  • A baseline blood glucose measurement is taken.

  • A bolus of pyruvate (a gluconeogenic substrate) is injected intraperitoneally.

  • Blood glucose levels are monitored at regular intervals (e.g., 15, 30, 60, 90, 120 minutes) post-injection.

  • A lower glucose excursion in the treated group compared to the control group indicates inhibition of hepatic gluconeogenesis.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for evaluating a compound's effect on hepatic gluconeogenesis.

Caption: General experimental workflow for studying hepatic gluconeogenesis inhibitors.

Conclusion

AS1842856 and metformin both effectively inhibit hepatic gluconeogenesis, a critical process in managing hyperglycemia. AS1842856 acts as a specific inhibitor of the transcription factor FOXO1, directly targeting the expression of gluconeogenic genes. In contrast, metformin's mechanism is more diverse, involving AMPK activation, alteration of cellular energy status, and changes in the cellular redox state. The choice between these compounds for research or therapeutic development will depend on the desired specificity of the molecular target and the broader metabolic effects sought. Further head-to-head studies are warranted to directly compare their efficacy and safety profiles in preclinical and clinical settings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An insulin-independent mechanism for transcriptional regulation of Foxo1 in type 2 diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reciprocal Regulation of Hepatic TGF-β1 and Foxo1 Controls Gluconeogenesis and Energy Expenditure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Heme Oxygenase-1 Regulates Ferrous Iron and Foxo1 in Control of Hepatic Gluconeogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Metformin Mechanism on Gluconeogenesis and AMPK Activation: The Metabolite Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. joe.bioscientifica.com [joe.bioscientifica.com]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. Metformin - Wikipedia [en.wikipedia.org]
• 11. Metformin inhibits hepatic gluconeogenesis in mice independently of the LKB1/AMPK pathway via a decrease in hepatic energy state - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metformin Inhibits Gluconeogenesis by a Redox-Dependent Mechanism In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metformin inhibits gluconeogenesis via a... [experts.mcmaster.ca]
• 14. Metformin suppresses hepatic gluconeogenesis through induction of SIRT1 and GCN5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Validating the Specificity of AS1842856: A Kinase Profiling Comparison Guide

Introduction

AS1842856 is a potent, cell-permeable small molecule widely recognized for its inhibitory action against the Forkhead box protein O1 (FOXO1) transcription factor.[1][2] FOXO1 is a critical regulator of numerous cellular processes, including metabolism, cell cycle progression, and apoptosis, making it an attractive target for therapeutic intervention in diseases like diabetes and cancer.[1][3] However, the utility of any chemical probe in research and drug development hinges on its specificity. This guide provides an objective comparison of AS1842856's activity against its primary target and other kinases, supported by kinase profiling data, to help researchers critically evaluate its suitability for their experimental needs.

Primary Target and Off-Target Activity

AS1842856 acts as a potent inhibitor of FOXO1-mediated transcriptional activity, with a reported IC50 value of approximately 33 nM.[1][2] It functions by directly binding to the active, unphosphorylated form of FOXO1, thereby blocking its ability to transactivate target genes.[1]

While effective against FOXO1, comprehensive kinase profiling has revealed that AS1842856 is not entirely selective. Unbiased kinome screening has identified Glycogen Synthase Kinase 3 (GSK3), specifically its alpha (GSK3α) and beta (GSK3β) isoforms, as significant off-targets.[4][5][6] This dual-inhibitor characteristic is a crucial consideration for researchers, as GSK3 is a key component in a multitude of signaling pathways, including the Wnt/β-catenin and insulin signaling pathways.[7][8]

Data Presentation: Kinase Inhibition Profile of AS1842856

The following table summarizes the inhibitory activity of AS1842856 against its primary target and key off-targets as determined by in vitro kinase assays. This quantitative data allows for a direct comparison of the compound's potency and selectivity.

Target	Type	Potency / Inhibition	Notes
FOXO1	Primary Target	IC50: ~33 nM [1][2]	A transcription factor, not a kinase. Inhibition is measured via transcriptional activity assays.
GSK3α	Off-Target Kinase	>70% inhibition @ 100 nM [4]	Significant inhibition at a concentration relevant for in vitro studies.
GSK3β	Off-Target Kinase	>70% inhibition @ 100 nM [4]	Significant inhibition, comparable to GSK3α.
PIM3	Off-Target Kinase	<55% inhibition @ 100 nM [4]	Moderate off-target activity.
CDK18	Off-Target Kinase	<55% inhibition @ 100 nM [4]	Moderate off-target activity.
DYRK1B	Off-Target Kinase	<55% inhibition @ 100 nM [4]	Moderate off-target activity.
FOXO3a	Related Transcription Factor	3% inhibition @ 100 nM [1]	Demonstrates selectivity for FOXO1 over other FOXO family members.
FOXO4	Related Transcription Factor	20% inhibition @ 100 nM [1]	Demonstrates selectivity for FOXO1 over other FOXO family members.

Comparison with Alternatives and Experimental Considerations

The significant off-target inhibition of GSK3α/β positions AS1842856 as a dual FOXO1/GSK3 inhibitor.[4][5] This has important implications for data interpretation. For instance, phenotypic effects observed following treatment with AS1842856 could be a result of FOXO1 inhibition, GSK3 inhibition, or a combination of both.

For studies aiming to specifically dissect the role of FOXO1, the following approaches are recommended:

• Genetic Validation: Complementing inhibitor studies with genetic approaches, such as siRNA/shRNA knockdown or CRISPR/Cas9-mediated knockout of FOXO1, can help confirm that the observed phenotype is on-target.

• Use of More Selective Probes: Studies have identified other compounds, such as a tool compound referred to as '10', which demonstrate higher selectivity for FOXO1 with minimal off-target effects.[2] When possible, employing these more selective inhibitors can provide clearer insights into FOXO1-specific functions.[2]

Experimental Protocols & Visualizations

To ensure robust and reproducible results, standardized methodologies are essential. Below is a detailed protocol for a radiometric kinase assay, considered the "gold standard" for kinase profiling due to its direct measurement of enzymatic activity.[9]

Protocol: Radiometric Kinase Profiling Assay (HotSpot Assay)

This method measures the transfer of a radiolabeled phosphate from [γ-³³P]-ATP to a specific substrate peptide by the kinase of interest.

1. Reagent Preparation:

• Kinase Buffer: Prepare a suitable reaction buffer containing buffering agents (e.g., HEPES), salts (e.g., MgCl₂), and co-factors specific to the kinase being tested.

• ATP Mix: Prepare a solution of unlabeled ATP at a concentration at or near the Kₘ for the specific kinase. Spike this solution with [γ-³³P]-ATP.

• Compound Dilution: Serially dilute AS1842856 or other test compounds in an appropriate solvent (e.g., DMSO) to create a range of concentrations for IC50 determination.

• Kinase & Substrate: Dilute the purified kinase enzyme and its corresponding substrate peptide in the kinase buffer to their final desired concentrations.

2. Assay Procedure:

• Reaction Initiation: In a microplate, combine the kinase, substrate, and the test compound (AS1842856). Initiate the kinase reaction by adding the [γ-³³P]-ATP mix.

• Incubation: Incubate the reaction plate at a controlled temperature (e.g., 30°C) for a predetermined period to allow for substrate phosphorylation.

• Reaction Termination: Stop the reaction by adding a strong acid, such as phosphoric acid.

• Substrate Capture: Spot the reaction mixtures onto phosphocellulose filter paper (e.g., P81). The phosphorylated substrate will bind to the paper, while the unreacted [γ-³³P]-ATP will not.[10]

• Washing: Thoroughly wash the filter paper with phosphoric acid to remove all unbound radiolabeled ATP.[11]

3. Data Acquisition and Analysis:

• Detection: Dry the filter paper and measure the incorporated radioactivity using a scintillation counter or a phosphorimager.[10][11]

• Calculation: The amount of radioactivity detected is directly proportional to the kinase activity.

• IC50 Determination: Plot the percentage of remaining kinase activity against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Visualizations

To better illustrate the concepts discussed, the following diagrams outline the relevant signaling pathway and the experimental workflow.

Caption: PI3K/Akt signaling pathway leading to FOXO1 inactivation.

Caption: Workflow for a radiometric kinase profiling assay.

AS1842856 is a potent inhibitor of the FOXO1 transcription factor but also demonstrates significant inhibitory activity against GSK3α and GSK3β kinases. This dual activity profile is a critical factor that researchers must consider when designing experiments and interpreting results. While AS1842856 remains a valuable tool, particularly for studying cellular processes regulated by both FOXO1 and GSK3, its use as a highly specific FOXO1 probe is context-dependent. For studies requiring the unambiguous attribution of an effect to FOXO1 inhibition, it is advisable to use AS1842856 in parallel with genetic validation methods or to employ alternative, more highly selective inhibitors.

References

• 1. Forkhead box protein O1 - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of AS1842856 as a novel small‐molecule GSK3α/β inhibitor against Tauopathy by accelerating GSK3α/β exocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GSK-3β Allosteric Inhibition: A Dead End or a New Pharmacological Frontier? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]

Navigating the Nuances of FOXO1 Inhibition: A Comparative Guide to Research Reproducibility with AS1842856

For researchers, scientists, and drug development professionals, the reproducibility of published findings is the bedrock of scientific advancement. This guide provides a comprehensive comparison of the widely used FOXO1 inhibitor, AS1842856, with alternative inhibitors and genetic approaches. By presenting experimental data, detailed protocols, and highlighting potential off-target effects, this document aims to enhance the reproducibility and interpretation of research involving the inhibition of the critical transcription factor, Forkhead Box Protein O1 (FOXO1).

AS1842856 is a potent and selective, cell-permeable inhibitor of FOXO1, a key regulator of diverse cellular processes including metabolism, cell cycle, and apoptosis. It functions by directly binding to the active, unphosphorylated form of FOXO1, thereby blocking its transcriptional activity. This inhibitor has been instrumental in elucidating the role of FOXO1 in various physiological and pathological contexts. However, emerging evidence of off-target effects necessitates a careful and comparative approach to its use.

Comparative Efficacy and Specificity of FOXO1 Inhibitors

The selection of an appropriate inhibitor is critical for the reliability of experimental outcomes. Below is a summary of the quantitative data comparing AS1842856 with other known FOXO1 inhibitors.

Inhibitor	Target(s)	IC50 (FOXO1)	Selectivity	Key Findings & Off-Target Effects	Reference(s)
AS1842856	FOXO1 , GSK3α/β	33 nM	Preferential for FOXO1 over FOXO3a and FOXO4.	Potently inhibits FOXO1-mediated transcription. However, recent studies have demonstrated significant inhibition of Glycogen Synthase Kinase 3 (GSK3) α and β, which can confound data interpretation.[1][2][3][4] Also shows some FOXO1-independent effects in vivo.[5][6]
AS1708727	FOXO1	Not explicitly stated in comparative studies	Similar profile to AS1842856	Used in conjunction with AS1842856 in some studies to confirm FOXO1-dependent effects. Treatment with AS1708727 also led to the induction of the pro-apoptotic gene FAS.[7][8]	[7][8]
Compound 10	FOXO1	Not explicitly stated in comparative studies	Highly selective for FOXO1	Demonstrated to be more selective for FOXO1 than AS1842856 with fewer off-target effects in comparative studies. Does not exhibit the FOXO1-independent effects observed with AS1842856.[5][6]	[5][6]
FBT432	FOXO1	69 nM	Highly specific for FOXO1 over FOXA2, FOXO3, and FOXO4.	A novel, orally bioavailable inhibitor that shows no significant cellular toxicities in the tested models.[9]	[9]
FBT374	FOXO1	73 nM	Potent against FOXO1 with minimal activity against FOXA2, FOXO3, and FOXO4.	Another novel inhibitor that effectively suppresses FOXO1-dependent gluconeogenesis.[9]	[9]
FOXO1 RNAi/KO	FOXO1	N/A	Genetically specific	Provides a crucial genetic control to validate the on-target effects of small molecule inhibitors. Comparative transcriptomic analysis with AS1842856 revealed the GSK3 inhibition signature of the small molecule.[1][7][10]	[1][7][10]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the experimental systems where AS1842856 is employed, the following diagrams illustrate key signaling pathways and experimental workflows.

Caption: Simplified FOXO1 signaling pathway and points of intervention.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Identification of AS1842856 as a novel small‐molecule GSK3α/β inhibitor against Tauopathy by accelerating GSK3α/β exocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. FOXO1 inhibition synergizes with FGF21 to normalize glucose control in diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal‐like breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The FOXO1 inhibitor AS1842856 triggers apoptosis in glioblastoma multiforme and basal-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Single-agent FOXO1 inhibition normalizes glycemia and induces gut β-like cells in streptozotocin-diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FOXO1 or not FOXO1: that is the question - PMC [pmc.ncbi.nlm.nih.gov]

AS1842856 vs. Insulin: A Comparative Analysis of their Effects on FOXO1 Activity

For Immediate Release

In the intricate landscape of cellular signaling, the Forkhead box protein O1 (FOXO1) stands as a critical transcription factor, orchestrating a diverse array of cellular processes from metabolism and stress resistance to cell cycle control. Its activity is tightly regulated, with insulin being the canonical physiological inhibitor. This guide provides a detailed comparison of the effects of the synthetic small molecule inhibitor, AS1842856, and insulin on FOXO1 activity, offering researchers, scientists, and drug development professionals a comprehensive overview supported by experimental data.

Mechanisms of Action: A Tale of Two Inhibitory Strategies

Insulin and AS1842856 employ distinct mechanisms to curtail FOXO1 activity. Insulin operates through a well-defined signaling cascade, while AS1842856 acts as a direct antagonist.

Insulin's Indirect Inhibition via the PI3K/Akt Pathway: Upon binding to its receptor, insulin triggers the activation of the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway. Akt, a serine/threonine kinase, directly phosphorylates FOXO1 at conserved residues, including Ser256.[1][2] This phosphorylation event serves as a molecular switch, promoting the translocation of FOXO1 from the nucleus, where it is active, to the cytoplasm.[2] In the cytoplasm, FOXO1 is sequestered and rendered incapable of binding to the promoter regions of its target genes, effectively silencing its transcriptional activity.[1][2]

AS1842856's Direct Binding and Transcriptional Blockade: In contrast, AS1842856 is a cell-permeable small molecule that directly interacts with the active, dephosphorylated form of FOXO1.[3] By binding to FOXO1, AS1842856 sterically hinders its ability to engage with its DNA response elements in the promoters of target genes.[4] This direct inhibition of DNA binding prevents FOXO1 from initiating the transcription of genes involved in processes like gluconeogenesis.[3][4] Notably, AS1842856 does not induce the nuclear export of FOXO1.[5]

Quantitative Comparison of FOXO1 Inhibition

The following table summarizes the quantitative data on the inhibitory effects of AS1842856 and insulin on FOXO1 activity, based on available in vitro studies.

Parameter	AS1842856	Insulin	Reference(s)
Mechanism	Direct binding to dephosphorylated FOXO1, inhibiting DNA binding	Induces phosphorylation via PI3K/Akt pathway, leading to nuclear exclusion	[1][2][3][4]
IC50	33 nM (for FOXO1 transcriptional activity)	Not typically measured as a direct inhibitor	[3]
Effect on FOXO1 Localization	No change in nuclear localization	Promotes nuclear to cytoplasmic translocation	[2][5]
Effect on FOXO1 Phosphorylation	Locks FOXO1 in a dephosphorylated state	Increases phosphorylation at Ser256	[1][4]
Inhibition of Promoter Activity	70% decrease at 0.1 µM (in HepG2 cells)	Dose-dependent decrease (qualitatively similar to AS1842856)	[3]
Effect on Downstream Gene Expression (e.g., G6Pase, PEPCK)	Suppresses mRNA levels	Suppresses mRNA levels	[3][4]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the distinct signaling pathways through which insulin and AS1842856 inhibit FOXO1 activity.

Caption: Insulin signaling pathway leading to FOXO1 inactivation.

Caption: AS1842856 mechanism of direct FOXO1 inhibition.

Experimental Protocols

Below are generalized methodologies for key experiments cited in the comparison of AS1842856 and insulin effects on FOXO1 activity.

Cell Culture and Treatment

• Cell Lines: HepG2 (human liver carcinoma) or Fao (rat hepatoma) cells are commonly used.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Serum Starvation: Prior to treatment, cells are typically serum-starved for 1 to 24 hours to reduce basal signaling activity.

• Treatment: Cells are then incubated with varying concentrations of AS1842856 (e.g., 0.1, 1, 10 µM) or insulin (e.g., 10, 100 nM) for a specified duration (e.g., 30 minutes to 48 hours). A vehicle control (e.g., DMSO for AS1842856) is run in parallel.

FOXO1 Transcriptional Activity Assay (Luciferase Reporter Assay)

• Transfection: Cells are transiently co-transfected with a FOXO1 expression vector and a reporter plasmid containing a luciferase gene under the control of a promoter with FOXO1 binding sites (e.g., Insulin Response Element - IRE). A control plasmid (e.g., Renilla luciferase) is also co-transfected to normalize for transfection efficiency.

• Treatment: After transfection, cells are treated with AS1842856 or insulin as described above.

• Lysis and Luminescence Measurement: Cells are lysed, and luciferase activity is measured using a luminometer according to the manufacturer's protocol (e.g., Dual-Luciferase® Reporter Assay System).

• Data Analysis: Firefly luciferase activity is normalized to Renilla luciferase activity. The results are expressed as a percentage of the activity in untreated or vehicle-treated control cells.

Western Blot Analysis for FOXO1 Phosphorylation and Total Protein Levels

• Protein Extraction: Following treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated FOXO1 (e.g., anti-p-FOXO1 Ser256) and total FOXO1. An antibody against a housekeeping protein (e.g., β-actin or GAPDH) is used as a loading control.

• Detection: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: The intensity of the protein bands is quantified using image analysis software. The levels of phosphorylated FOXO1 are normalized to total FOXO1.

Conclusion

Both AS1842856 and insulin are potent inhibitors of FOXO1 activity, albeit through fundamentally different mechanisms. Insulin's action is a key physiological regulatory process, dependent on a complex signaling cascade that results in the spatial segregation of FOXO1 from its nuclear targets. AS1842856, on the other hand, offers a more direct approach by binding to and incapacitating the active form of FOXO1 within the nucleus. The choice between utilizing insulin or a small molecule inhibitor like AS1842856 in a research setting will depend on the specific biological question being addressed. Understanding these distinct modes of action is crucial for the design and interpretation of experiments aimed at dissecting the multifaceted roles of FOXO1 in health and disease. Recent studies have also suggested that AS1842856 may have off-target effects, including the inhibition of GSK3, which should be considered when interpreting experimental outcomes.[6]

References

• 1. Novel Mechanism of Foxo1 Phosphorylation in Glucagon Signaling in Control of Glucose Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. Targeting FoxO1 with AS1842856 Suppresses Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of AS1842856: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing AS1842856, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This document provides essential, step-by-step guidance for the safe handling and disposal of AS1842856, aligning with general best practices for chemical waste management in a research environment.

Understanding the Hazard Profile of AS1842856

AS1842856 is classified as a combustible solid. While specific detailed hazard data is limited, this classification necessitates careful handling to prevent ignition and ensure safe disposal. The information available from safety data sheets (SDS) provides a foundation for the following procedural recommendations.

Quantitative Data Summary

Currently, there is no publicly available quantitative data specifying disposal concentration limits or other numerical thresholds for AS1842856. Disposal procedures should adhere to the general guidelines for chemical waste established by your institution's Environmental Health and Safety (EHS) department and local regulations.

Parameter	Value	Source
Storage Class Code	11 - Combustible Solids	[1]
WGK (Water Hazard Class)	1 - Slightly hazardous to water	[1]

Step-by-Step Disposal Protocol for AS1842856

This protocol outlines the essential steps for the safe disposal of AS1842856 waste, including pure compound, contaminated materials, and solutions.

1. Waste Identification and Segregation:

• Solid Waste:

  • Collect unused or expired AS1842856 powder in its original container or a clearly labeled, compatible waste container.

  • Label the container as "Hazardous Waste" and clearly identify the contents as "AS1842856 (Combustible Solid)".

  • Contaminated personal protective equipment (PPE) such as gloves and lab coats, as well as consumables like weigh boats and pipette tips, should be collected in a designated, sealed plastic bag or container labeled "Solid Chemical Waste - AS1842856".

• Liquid Waste:

  • Solutions containing AS1842856 should be collected in a dedicated, leak-proof, and chemically compatible container.

  • Segregate halogenated and non-halogenated solvent waste streams if applicable.

  • The container must be clearly labeled as "Hazardous Waste" with the full chemical name "AS1842856" and the solvent(s) used.

• Empty Containers:

  • The original container of AS1842856, once emptied, should be triple-rinsed with a suitable solvent.

  • The rinsate must be collected and disposed of as hazardous liquid waste.

  • After triple-rinsing and air-drying, deface the original label and dispose of the container according to your institution's guidelines for clean lab glass or plastic.

2. Waste Accumulation and Storage:

• All waste containers must be kept securely closed except when adding waste.

• Store waste in a designated "Satellite Accumulation Area" (SAA) that is at or near the point of generation.

• Ensure that the SAA is away from sources of ignition and incompatible chemicals.

• Do not mix AS1842856 waste with other incompatible waste streams.

3. Disposal Request and Pick-up:

• Once a waste container is full or is no longer being used, arrange for its disposal through your institution's EHS department.

• Follow your institution's specific procedures for requesting a hazardous waste pick-up.

• Do not dispose of AS1842856 down the drain or in the regular trash.

Experimental Workflow for Disposal Decision-Making

The following diagram illustrates the logical steps to be taken when disposing of chemical waste such as AS1842856.

Caption: Disposal workflow for AS1842856.

References

• 1. AS1842856 ≥98% (HPLC), solid, Foxo1 inhibitor, Calbiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]